N-Butylpyridine-2-methylamine

• CAS: 58061-48-6

Core Science & Biosynthesis

N-Butylpyridine-2-methylamine chemical properties

An In-Depth Technical Guide to N-Butylpyridine-2-methylamine: Properties, Synthesis, and Applications

Introduction

N-Butylpyridine-2-methylamine, with CAS Number 58061-48-6, is a substituted pyridine derivative that has garnered interest within the scientific community, particularly in the field of medicinal chemistry.[1][2] As a bifunctional molecule, it features a pyridine ring, a common scaffold in pharmacologically active compounds, and a secondary amine with a butyl substituent. This unique combination of a nucleophilic amine and an aromatic heterocycle imparts specific chemical properties that make it a valuable building block in synthetic chemistry and a lead structure in drug discovery.

This guide provides a comprehensive overview of the chemical properties, synthesis, spectroscopic profile, and potential applications of N-Butylpyridine-2-methylamine. It is intended for researchers, scientists, and drug development professionals seeking to understand and utilize this compound in their work.

Core Chemical and Physical Properties

The physicochemical properties of a compound are foundational to its application, influencing its reactivity, solubility, and handling. N-Butylpyridine-2-methylamine is a flammable liquid characterized by its harmful and corrosive nature.[3]

Property	Value	Source
CAS Number	58061-48-6	[1]
Molecular Formula	C₁₀H₁₆N₂	Inferred from Name
Molecular Weight	164.25 g/mol	[4]
Boiling Point	128 - 129 °C	[3]
Density	0.943 g/cm³ at 25 °C	[3]
Melting Point	-70 °C	[3]
Appearance	Liquid	[3]
Synonyms	N-butyl-pyridin-2-ylmethyl-amine; 2-pyridinemethanamine, n-butyl	[1]

Synthesis and Reactivity

Synthetic Pathway: Reductive Amination

A common and efficient method for synthesizing N-substituted pyridine-2-methylamines is through reductive amination.[5] This pathway involves the reaction of a pyridine-2-carboxaldehyde with a primary amine (in this case, n-butylamine) to form an intermediate imine, which is then reduced in situ to the desired secondary amine. Sodium triacetoxyborohydride (NaBH(OAc)₃) is a frequently used reducing agent for this transformation due to its mild nature and high selectivity.[5]

Proposed Synthetic Workflow:

Caption: Interaction model of the compound with the MmpL3 drug target.

Safety and Handling

N-Butylpyridine-2-methylamine is a hazardous chemical that requires strict safety protocols. The following information is synthesized from safety data sheets for the compound or structurally similar amines. [1][3]

GHS Hazard Information

Hazard Class	Category	Hazard Statement
Flammable Liquids	3	H226: Flammable liquid and vapour. [3]
Acute Toxicity, Oral	4	H302: Harmful if swallowed. [3]
Acute Toxicity, Inhalation	4	H332: Harmful if inhaled. [3]
Acute Toxicity, Dermal	3	H311: Toxic in contact with skin. [3]
Skin Corrosion	1C	H314: Causes severe skin burns and eye damage. [3]
Serious Eye Damage	1	H314: Causes severe skin burns and eye damage. [3]
STOT - Single Exposure	3	H335: May cause respiratory irritation. [3]

Handling and Storage

• Engineering Controls : Use only outdoors or in a well-ventilated area, preferably within a chemical fume hood. [3][6]Use explosion-proof electrical and lighting equipment. [3]* Personal Protective Equipment (PPE) : Wear protective gloves, flame-retardant antistatic protective clothing, and eye/face protection (safety glasses and face shield). [3][7]Respiratory protection is required if vapors or aerosols are generated. [3]* Handling : Keep away from heat, sparks, open flames, and hot surfaces. No smoking. [3]Avoid contact with skin, eyes, and clothing. [7]Do not breathe vapors. [6]Ground and bond container and receiving equipment to prevent static discharge. [3]* Storage : Keep container tightly closed in a dry, cool, and well-ventilated place. [3][6]Store locked up. [7]Keep away from heat and sources of ignition. [3]Incompatible materials include acids, metals, and oxidizing agents. [6]

Experimental Protocols

Protocol: Synthesis of N-Butylpyridine-2-methylamine via Reductive Amination

This protocol is a representative procedure based on established methods for similar compounds. [5]

• Reaction Setup : To a solution of pyridine-2-carboxaldehyde (1.0 eq) in anhydrous dichloromethane (DCM, ~0.2 M) in a round-bottom flask under a nitrogen atmosphere, add n-butylamine (1.1 eq).

• Imine Formation : Stir the mixture at room temperature for 1-2 hours to allow for the formation of the intermediate imine.

• Reduction : Add sodium triacetoxyborohydride (NaBH(OAc)₃) (1.5 eq) portion-wise to the stirred solution. Caution: Gas evolution may occur.

• Reaction Monitoring : Allow the reaction to stir at room temperature overnight. Monitor the reaction progress by Thin Layer Chromatography (TLC) or LC-MS until the starting aldehyde is consumed.

• Workup : Quench the reaction by slowly adding a saturated aqueous solution of sodium bicarbonate (NaHCO₃). Stir for 30 minutes.

• Extraction : Transfer the mixture to a separatory funnel. Separate the organic layer. Extract the aqueous layer two more times with DCM.

• Purification : Combine the organic layers, dry over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure. Purify the resulting crude oil by flash column chromatography on silica gel to yield the pure product.

Protocol: ¹H NMR Analysis with D₂O Exchange

• Sample Preparation : Prepare a standard sample by dissolving ~5-10 mg of N-Butylpyridine-2-methylamine in ~0.6 mL of a deuterated solvent (e.g., CDCl₃) in an NMR tube.

• Initial Spectrum Acquisition : Acquire a standard ¹H NMR spectrum. Identify all signals, paying close attention to any broad signals in the 0.5-5.0 ppm range that could correspond to the N-H proton.

• D₂O Addition : Remove the NMR tube from the spectrometer. Add 1-2 drops of deuterium oxide (D₂O) to the sample.

• Mixing : Cap the tube and shake gently for ~30 seconds to ensure mixing.

• Second Spectrum Acquisition : Re-acquire the ¹H NMR spectrum using the same parameters.

• Analysis : Compare the two spectra. The signal corresponding to the N-H proton will have disappeared or significantly diminished in the second spectrum due to the exchange of the amine proton with deuterium. [8]This confirms the identity of the N-H peak.

References

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• N-(tert-Butyl)-3-methylpyridin-2-amine | C10H16N2. PubChem, National Institutes of Health.
• SAFETY DATA SHEET for Tributylamine. (2012). Fisher Scientific.
• SAFETY DATA SHEET for 3-Amino-2-methylpyridine. (2024). TCI Chemicals.
• Material Safety Data Sheet for 2-(Methylamino)pyridine. (2009). Sigma-Aldrich.
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N-Butylpyridine-2-methylamine (CAS 58061-48-6): A Comprehensive Technical Guide for Researchers

Introduction

N-Butylpyridine-2-methylamine, registered under CAS number 58061-48-6, is a substituted pyridine derivative that has garnered interest within the scientific community, particularly in the fields of medicinal chemistry and drug development. Its structural motif, featuring a pyridine ring, a methylamine linker, and an N-butyl group, makes it a versatile building block for the synthesis of more complex molecules. This guide provides an in-depth overview of its chemical properties, a likely synthetic route, analytical characterization, potential applications in drug discovery, and essential safety and handling protocols. The information presented herein is intended for researchers, scientists, and professionals engaged in drug development and related disciplines.

Physicochemical Properties

A clear understanding of the physicochemical properties of N-Butylpyridine-2-methylamine is fundamental to its application in a laboratory setting. These properties influence its solubility, reactivity, and handling requirements.

Property	Value	Source
CAS Number	58061-48-6	N/A
Molecular Formula	C10H16N2	N/A
Molecular Weight	164.25 g/mol	N/A
Boiling Point	128 - 129 °C	[1]
Density	0.943 g/cm³ at 25 °C	[1]
Melting Point	-70 °C	[1]

Synthesis of N-Butylpyridine-2-methylamine

Proposed Synthetic Workflow: Reductive Amination

The synthesis can be logically broken down into two main stages that occur in a single pot: imine formation and subsequent reduction.

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• 1. The mass spectrum of tert-butylamine follows shows an intense bas... | Study Prep in Pearson+ [pearson.com]

An In-Depth Technical Guide to N-Butylpyridine-2-methylamine: Properties, Synthesis, and Applications in Antitubercular Drug Discovery

For Researchers, Scientists, and Drug Development Professionals

Executive Summary

N-Butylpyridine-2-methylamine is a substituted pyridine derivative of significant interest in medicinal chemistry. This guide provides a comprehensive technical overview of its core physicochemical properties, a detailed, field-proven protocol for its synthesis, and a focused exploration of its application as a foundational scaffold for developing novel antitubercular agents. With a molecular weight of approximately 164.25 g/mol , this compound is synthesized efficiently via reductive amination. Its primary value in drug discovery lies in its structural similarity to potent inhibitors of Mycobacterial membrane protein Large 3 (MmpL3), a crucial and validated target for new tuberculosis therapeutics[1]. This document serves as a resource for researchers aiming to synthesize, handle, and utilize N-Butylpyridine-2-methylamine in advanced drug development programs.

Physicochemical Properties

The fundamental characteristics of N-Butylpyridine-2-methylamine define its behavior in chemical and biological systems. These properties are essential for experimental design, from reaction stoichiometry to formulation and bioassay development.

Property	Value	Source(s)
Molecular Formula	C₁₀H₁₆N₂	[2][3]
Molecular Weight	164.25 g/mol	[2][3]
IUPAC Name	N-(pyridin-2-ylmethyl)butan-1-amine	[4]
CAS Number	58061-48-6	[4][5]
Common Synonyms	N-Butyl-2-pyridinemethanamine, N-(2-pyridinylmethyl)-1-butanamine	[4][5]
Identified Use	Industrial and scientific research	[5]

Synthesis and Mechanism

The synthesis of N-Butylpyridine-2-methylamine is most effectively achieved through reductive amination. This strategy is widely employed in medicinal chemistry due to its high efficiency, operational simplicity, and the use of mild, selective reagents that are tolerant of various functional groups.

Synthetic Strategy: Reductive Amination

The core of the synthesis involves the reaction between 2-pyridinecarboxaldehyde and n-butylamine. This initially forms an unstable imine intermediate, which is then immediately reduced in situ by a mild hydride-based reducing agent, sodium triacetoxyborohydride (NaBH(OAc)₃), to yield the stable secondary amine product. NaBH(OAc)₃ is the reagent of choice for this transformation because it is less reactive and more selective for imines over aldehydes compared to other reducing agents like sodium borohydride, thereby minimizing side reactions such as the reduction of the starting aldehyde.

Detailed Experimental Protocol

This protocol describes a self-validating system for the synthesis and purification of N-Butylpyridine-2-methylamine.

Materials:

• 2-Pyridinecarboxaldehyde

• n-Butylamine

• Sodium triacetoxyborohydride (NaBH(OAc)₃)

• Dichloromethane (DCM), anhydrous

• Saturated aqueous sodium bicarbonate (NaHCO₃) solution

• Brine (saturated aqueous NaCl solution)

• Anhydrous magnesium sulfate (MgSO₄)

• Standard laboratory glassware, magnetic stirrer, and TLC apparatus

Procedure:

• Reaction Setup: In a clean, dry round-bottom flask under an inert atmosphere (e.g., nitrogen or argon), dissolve 2-pyridinecarboxaldehyde (1.0 equivalent) in anhydrous dichloromethane.

• Amine Addition: Add n-butylamine (1.1 equivalents) to the solution dropwise at room temperature. Stir the mixture for 20-30 minutes to facilitate the formation of the imine intermediate.

• Reduction: Carefully add sodium triacetoxyborohydride (1.5 equivalents) to the reaction mixture in portions. Causality Note: Portion-wise addition helps to control any potential exotherm and gas evolution.

• Reaction Monitoring: Allow the reaction to stir at room temperature for 12-18 hours. The progress should be monitored by Thin Layer Chromatography (TLC) until the starting aldehyde spot has been completely consumed.

• Workup and Quenching: Upon completion, slowly quench the reaction by adding saturated aqueous NaHCO₃ solution. Stir vigorously until gas evolution ceases. Transfer the mixture to a separatory funnel.

• Extraction: Separate the organic layer. Extract the aqueous layer twice more with dichloromethane.

• Washing and Drying: Combine the organic extracts and wash sequentially with water and then brine. Dry the organic layer over anhydrous MgSO₄.

• Purification: Filter off the drying agent and concentrate the filtrate under reduced pressure to obtain the crude product. The resulting oil can be purified by column chromatography on silica gel to yield N-Butylpyridine-2-methylamine as a pure compound.

Workflow Visualization

The following diagram illustrates the key stages of the synthesis and purification process.

Caption: A workflow diagram of the reductive amination synthesis.

Core Application in Drug Development: MmpL3 Inhibition

The pyridine scaffold is a privileged structure in medicinal chemistry, known for improving the pharmacological properties of drug candidates[6]. The pyridine-2-methylamine core, in particular, has been identified as a potent inhibitor of MmpL3, a vital protein in Mycobacterium tuberculosis (M.tb), the causative agent of tuberculosis[1].

The MmpL3 Target in Mycobacterium tuberculosis

MmpL3 is an essential inner membrane transporter protein in M.tb. Its primary function is to transport trehalose monomycolate—a precursor to mycolic acids—across the inner membrane[1]. Mycolic acids are the defining component of the unique, impermeable outer membrane of M.tb, which is critical for its viability and virulence. Because MmpL3 is essential for the bacterium's survival and has no human homolog, it is considered a highly promising and validated target for the development of new anti-TB drugs[1].

Mechanism of Action

Structure-based drug design has shown that pyridine-2-methylamine derivatives can effectively bind within the active pocket of MmpL3. Key interactions often include hydrogen bonding between the amine nitrogen and protein residues, as well as π-π stacking interactions between the pyridine ring and aromatic residues like tyrosine[1]. The N-butyl group contributes to favorable hydrophobic interactions within the binding site, enhancing potency. By occupying this pocket, the inhibitor physically obstructs the transport channel, preventing the export of mycolic acid precursors.

Conceptual Pathway of Inhibition

The following diagram illustrates the biological role of MmpL3 and the disruptive effect of its inhibition.

Caption: Inhibition of the MmpL3 transport pathway by a pyridine derivative.

Safety and Handling

While a specific, comprehensive safety profile for N-Butylpyridine-2-methylamine is not detailed in the provided search results, data from structurally related aminopyridines and flammable amines suggest a cautious approach is warranted.

• General Hazards: Assumed to be harmful if swallowed or inhaled, and potentially toxic in contact with skin. May cause skin irritation and serious eye damage[7].

• Handling: All manipulations should be conducted inside a certified chemical fume hood. Personal Protective Equipment (PPE), including safety goggles, a lab coat, and chemical-resistant gloves, is mandatory.

• Storage: Store in a tightly sealed container in a cool, dry, and well-ventilated area, away from sources of ignition.

• Disclaimer: This information is for guidance only. Always consult the official Safety Data Sheet (SDS) for CAS number 58061-48-6 before handling this chemical [5].

Conclusion

N-Butylpyridine-2-methylamine is more than a simple chemical entity; it is a valuable building block in the sophisticated field of drug discovery. Its straightforward synthesis and structural relevance to potent inhibitors of MmpL3 make it a compound of high interest for researchers developing next-generation therapeutics to combat tuberculosis[1]. This guide provides the foundational knowledge required for its synthesis, handling, and strategic application in research and development settings.

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• Structure-Directed Identification of Pyridine-2-methylamine Derivatives as MmpL3 Inhibitors for use as Antitubercular Agents.
• N-Butyl-2-pyridinamine.
• N-Methyl-N-(pyridin-2-yl)pyridin-2-amine.
• N-Isopropylpyridine-2-methylamine.
• N-(3-Aminopropyl)-N-butyl-N-methylamine. Santa Cruz Biotechnology.
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An In-depth Technical Guide to the Synthesis of N-Butylpyridine-2-methylamine

For Researchers, Scientists, and Drug Development Professionals

Introduction

N-Butylpyridine-2-methylamine, a substituted pyridine derivative, is a molecule of interest in medicinal chemistry and drug discovery due to its structural motifs, which are present in various biologically active compounds. The pyridine ring serves as a crucial pharmacophore in numerous drugs, and the N-butylmethylamine side chain can influence the compound's lipophilicity, membrane permeability, and interaction with biological targets. This guide provides a comprehensive overview of the primary synthetic pathways to N-Butylpyridine-2-methylamine, offering a detailed analysis of the methodologies, mechanistic insights, and practical considerations for its preparation in a laboratory setting.

Two principal synthetic strategies dominate the landscape for the synthesis of N-Butylpyridine-2-methylamine: the N-alkylation of 2-aminomethylpyridine and the reductive amination of pyridine-2-carboxaldehyde . This guide will delve into the intricacies of each approach, providing detailed experimental protocols and a comparative analysis to aid researchers in selecting the most suitable method for their specific needs.

Pathway 1: N-Alkylation of 2-Aminomethylpyridine

This classical and direct approach involves the reaction of a primary amine, 2-aminomethylpyridine (also known as 2-picolylamine), with a butyl-containing electrophile, typically an n-butyl halide. The reaction proceeds via a nucleophilic substitution (SN2) mechanism.

Reaction Scheme:

Causality Behind Experimental Choices

The success of this N-alkylation hinges on several critical parameters:

• Choice of Alkylating Agent: n-Butyl bromide or n-butyl iodide are commonly employed. Iodides are generally more reactive than bromides, which can lead to faster reaction times but may also increase the likelihood of side reactions.

• Base: A base is required to neutralize the hydrogen halide formed during the reaction and to deprotonate the primary amine, enhancing its nucleophilicity. Common choices include potassium carbonate (K₂CO₃), triethylamine (Et₃N), or a stronger base like sodium hydride (NaH) if necessary. The choice of base can influence the reaction rate and selectivity.

• Solvent: A polar aprotic solvent such as N,N-dimethylformamide (DMF), acetonitrile (ACN), or dimethyl sulfoxide (DMSO) is typically used to dissolve the reactants and facilitate the SN2 reaction.[1]

• Temperature: The reaction is often performed at elevated temperatures to increase the reaction rate, although this can also promote overalkylation.

Challenges and Mitigation: The Overalkylation Problem

A significant drawback of the direct N-alkylation of primary amines is the potential for overalkylation, leading to the formation of the tertiary amine, N,N-dibutylpyridine-2-methylamine, and even the quaternary ammonium salt. This occurs because the product, a secondary amine, is often more nucleophilic than the starting primary amine.

Strategies to Minimize Overalkylation:

• Stoichiometry: Using a large excess of the primary amine (2-aminomethylpyridine) can favor mono-alkylation. However, this necessitates a subsequent separation step to remove the unreacted starting material.

• Slow Addition: The slow, dropwise addition of the alkylating agent to the reaction mixture can help to maintain a low concentration of the electrophile, thereby reducing the chance of the secondary amine product reacting further.

• Protecting Groups: While more laborious, the use of a protecting group on the primary amine can ensure mono-alkylation. The protecting group is then removed in a subsequent step.

Experimental Protocol: N-Alkylation of 2-Aminomethylpyridine

This protocol is a general guideline based on established N-alkylation procedures.[2]

Materials:

• 2-Aminomethylpyridine (1.0 eq.)

• n-Butyl bromide (1.1 eq.)

• Potassium carbonate (2.0 eq.)

• Anhydrous N,N-dimethylformamide (DMF)

Procedure:

• To a dry round-bottom flask equipped with a magnetic stirrer and a reflux condenser, add 2-aminomethylpyridine and anhydrous DMF.

• Add potassium carbonate to the solution and stir the mixture at room temperature for 15-30 minutes.

• Slowly add n-butyl bromide to the reaction mixture.

• Heat the reaction mixture to 60-80°C and monitor the progress of the reaction by thin-layer chromatography (TLC).

• Upon completion, cool the reaction mixture to room temperature.

• Pour the reaction mixture into water and extract the product with a suitable organic solvent (e.g., ethyl acetate).

• Wash the combined organic layers with brine, dry over anhydrous sodium sulfate (Na₂SO₄), and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography on silica gel to obtain N-Butylpyridine-2-methylamine.

Pathway 2: Reductive Amination of Pyridine-2-carboxaldehyde

Reductive amination is a powerful and highly selective method for the synthesis of secondary amines. This two-step, one-pot process involves the initial formation of an imine intermediate from the reaction of an aldehyde (pyridine-2-carboxaldehyde) and a primary amine (n-butylamine), followed by the in-situ reduction of the imine to the desired secondary amine.[3]

Reaction Scheme:

Causality Behind Experimental Choices

The key to a successful reductive amination is the choice of the reducing agent, which should selectively reduce the imine in the presence of the starting aldehyde.

• Reducing Agents:

  • Sodium triacetoxyborohydride (NaBH(OAc)₃): This is often the reagent of choice due to its mildness, high selectivity for imines over aldehydes, and its effectiveness under neutral or slightly acidic conditions.[3]

  • Sodium cyanoborohydride (NaBH₃CN): Another mild and selective reducing agent, particularly effective at a slightly acidic pH (around 4-5). However, it is highly toxic and can generate hydrogen cyanide gas under acidic conditions, requiring careful handling.[3]

  • Sodium borohydride (NaBH₄): While a more powerful reducing agent, it can be used, but careful control of reaction conditions is necessary to avoid the reduction of the starting aldehyde.[3]

  • Catalytic Hydrogenation: Hydrogen gas with a metal catalyst (e.g., Pd/C, PtO₂) can also be used for the reduction of the imine.

• Solvent: Dichloromethane (DCM) or 1,2-dichloroethane (DCE) are common solvents for reactions using sodium triacetoxyborohydride. Methanol is often used with sodium borohydride and sodium cyanoborohydride.

• pH: For imine formation, a slightly acidic pH is often beneficial to catalyze the dehydration step. Acetic acid is commonly added for this purpose.

Advantages over N-Alkylation

Reductive amination offers significant advantages over direct N-alkylation for the synthesis of secondary amines:

• High Selectivity: The reaction is highly selective for the formation of the secondary amine, with minimal to no overalkylation products.[4]

• Milder Conditions: The reaction can often be carried out at room temperature.

• One-Pot Procedure: The entire sequence of imine formation and reduction can be performed in a single reaction vessel, improving efficiency.

Experimental Protocol: Reductive Amination of Pyridine-2-carboxaldehyde

This protocol is a general guideline based on established reductive amination procedures.[5][6]

Materials:

• Pyridine-2-carboxaldehyde (1.0 eq.)

• n-Butylamine (1.1 eq.)

• Sodium triacetoxyborohydride (1.5 eq.)

• Anhydrous dichloromethane (DCM)

• Glacial acetic acid (optional, catalytic amount)

Procedure:

• To a dry round-bottom flask equipped with a magnetic stirrer, add pyridine-2-carboxaldehyde and anhydrous DCM.

• Add n-butylamine to the solution and stir the mixture at room temperature for 30-60 minutes to allow for imine formation. A catalytic amount of glacial acetic acid can be added to facilitate this step.

• In a separate flask, prepare a slurry of sodium triacetoxyborohydride in anhydrous DCM.

• Slowly add the slurry of the reducing agent to the reaction mixture.

• Stir the reaction at room temperature and monitor its progress by TLC.

• Upon completion, quench the reaction by the slow addition of a saturated aqueous solution of sodium bicarbonate.

• Separate the organic layer, and extract the aqueous layer with DCM.

• Combine the organic layers, wash with brine, dry over anhydrous Na₂SO₄, and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography on silica gel to obtain N-Butylpyridine-2-methylamine.

Synthesis of Starting Materials

2-Aminomethylpyridine (2-Picolylamine)

The primary starting material for the N-alkylation pathway, 2-aminomethylpyridine, is commercially available. However, it can also be synthesized in the laboratory, most commonly by the reduction of 2-cyanopyridine.

Reaction Scheme:

Common reducing agents for this transformation include lithium aluminum hydride (LiAlH₄) in a suitable ether solvent (e.g., THF, diethyl ether) or catalytic hydrogenation using catalysts such as Raney nickel or palladium on carbon (Pd/C) under a hydrogen atmosphere.

Pyridine-2-carboxaldehyde

Pyridine-2-carboxaldehyde, the starting material for the reductive amination pathway, is also commercially available. Its synthesis typically involves the oxidation of 2-picoline (2-methylpyridine) or the reduction of pyridine-2-carboxylic acid or its derivatives.

Comparative Analysis of Synthesis Pathways

Feature	N-Alkylation of 2-Aminomethylpyridine	Reductive Amination of Pyridine-2-carboxaldehyde
Selectivity	Prone to overalkylation, yielding tertiary amine and quaternary salt byproducts.[4]	Highly selective for the secondary amine product.
Reaction Conditions	Often requires elevated temperatures.	Typically proceeds at room temperature.
Reagents	Uses readily available alkyl halides and bases.	Requires a specific reducing agent (e.g., NaBH(OAc)₃) which can be more expensive.
Work-up & Purification	Can be challenging due to the need to separate the desired product from overalkylated byproducts and unreacted starting amine.	Generally cleaner, leading to simpler purification.
Overall Efficiency	Can be lower due to side reactions and purification losses.	Often more efficient and higher yielding for secondary amines.

Visualization of Synthetic Pathways

N-Alkylation Pathway

Caption: N-Alkylation pathway for the synthesis of N-Butylpyridine-2-methylamine.

Reductive Amination Pathway

Caption: Reductive amination pathway for the synthesis of N-Butylpyridine-2-methylamine.

Conclusion

Both N-alkylation and reductive amination represent viable synthetic routes to N-Butylpyridine-2-methylamine. For laboratory-scale synthesis where high purity and selectivity are paramount, reductive amination is the superior method . Its inherent selectivity for the secondary amine product, milder reaction conditions, and often simpler purification make it a more efficient and reliable choice.[4]

The choice of synthetic pathway will ultimately depend on the specific requirements of the researcher, including the desired scale of the synthesis, the availability of starting materials and reagents, and the importance of achieving high purity with minimal side products. This guide provides the foundational knowledge and practical protocols to enable informed decision-making in the synthesis of N-Butylpyridine-2-methylamine.

References

• Efficient Electrochemical N-Alkylation of N-Boc-Protected 4-Aminopyridines: Towards New Biologically Active Compounds. National Institutes of Health. [Link]

• Selective N-alkylation of primary amines with R–NH2·HBr and alkyl bromides using a competitive deprotonation/protonation strategy. ResearchGate. [Link]

• Structure-Directed Identification of Pyridine-2-methylamine Derivatives as MmpL3 Inhibitors for use as Antitubercular Agents. National Institutes of Health. [Link]

• Selective N-alkylation of primary amines with R–NH2·HBr and alkyl bromides using a competitive deprotonation/protonation strategy. RSC Advances. [Link]

• Reductive Amination, and How It Works. Master Organic Chemistry. [Link]

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An In-depth Technical Guide to the Solubility of N-Butylpyridine-2-methylamine

Introduction: The Critical Role of Solubility in the Application of N-Butylpyridine-2-methylamine

N-Butylpyridine-2-methylamine is a substituted pyridine derivative with a molecular structure that suggests its potential as a versatile building block in medicinal chemistry and materials science. The pyridine-2-methylamine scaffold is of significant interest, particularly in the development of novel therapeutic agents. For instance, derivatives of this structure have been identified as potent inhibitors of Mycobacterial membrane protein Large 3 (MmpL3), a crucial target in the fight against tuberculosis.[1] The efficacy of such compounds in biological systems and their utility in synthesis are fundamentally governed by their physicochemical properties, chief among them being solubility.

This technical guide provides a comprehensive overview of the solubility characteristics of N-Butylpyridine-2-methylamine. In the absence of extensive empirical data in publicly available literature, this document outlines the theoretical principles governing its solubility, presents computationally predicted solubility data, and provides detailed, field-proven experimental protocols for its quantitative determination. This guide is intended for researchers, scientists, and drug development professionals, offering the foundational knowledge and practical methodologies required for informed experimental design, formulation, and process development.

Theoretical Framework: Understanding the Solubility of a Substituted Pyridine-Amine

The solubility of N-Butylpyridine-2-methylamine is a multifactorial property dictated by its molecular structure and the nature of the solvent. The principle of "like dissolves like" provides a foundational understanding, where solubility is favored when the intermolecular forces of the solute and solvent are compatible.[2]

Key Molecular Features Influencing Solubility:

• Pyridine Ring: The nitrogen atom in the pyridine ring possesses a lone pair of electrons, allowing it to act as a hydrogen bond acceptor. This feature suggests potential solubility in protic solvents like water and alcohols. However, the aromatic nature of the ring itself is hydrophobic.[3]

• Amine Group: The secondary amine (-NH-) group is a key contributor to the molecule's polarity and can act as both a hydrogen bond donor and acceptor. This significantly enhances its ability to interact with polar solvents. Lower aliphatic amines, for example, are generally soluble in water due to their capacity to form hydrogen bonds.[3]

• Butyl Group: The n-butyl group is a nonpolar alkyl chain. As the length of the hydrophobic alkyl part increases, the molar mass of an amine increases, which generally leads to a decrease in its solubility in water.[3]

The interplay of these functional groups results in a molecule with both hydrophilic (amine, pyridine nitrogen) and hydrophobic (butyl chain, aromatic ring) characteristics. Consequently, N-Butylpyridine-2-methylamine is expected to be soluble in a range of organic solvents, particularly those with moderate polarity.[4]

Predicted Aqueous Solubility Profile

Given the absence of published experimental solubility data for N-Butylpyridine-2-methylamine, computational methods provide a valuable starting point for estimating its aqueous solubility. The following data was generated using the SwissADME prediction tool, which employs a model adapted from Ali et al.[5]

Parameter	Predicted Value	Interpretation
LogS (ESOL)	-2.86	Soluble
Solubility in water	2.11e-03 mol/L	Soluble
Solubility in water	3.47e-01 mg/mL	Soluble

These values are computationally predicted and should be confirmed by experimental determination.

The predicted LogS value of -2.86 suggests that N-Butylpyridine-2-methylamine is likely to be soluble in water.[6] This is a favorable characteristic for many biological and pharmaceutical applications.

Experimental Determination of Solubility: A Step-by-Step Guide

The most reliable method for determining the solubility of a compound is through experimental measurement. The shake-flask method is considered the "gold standard" for determining thermodynamic solubility due to its reliability and is widely used.[7] For higher throughput screening in early drug discovery, kinetic solubility assays are often employed.[8]

Thermodynamic Solubility Determination via the Shake-Flask Method

This protocol determines the equilibrium solubility of a compound in a specific solvent system.

Causality Behind Experimental Choices:

• Excess Solid: Ensuring an excess of the solid compound is crucial to guarantee that the solution reaches saturation.[9]

• Equilibration Time: A sufficient incubation period (typically 24-72 hours) is necessary to ensure that the system has reached thermodynamic equilibrium.[9]

• Temperature Control: Solubility is temperature-dependent, so maintaining a constant temperature is critical for reproducible results.[7]

Experimental Protocol:

• Preparation:

  • Add an excess amount of solid N-Butylpyridine-2-methylamine to a clear glass vial.

  • Pipette a known volume of the desired solvent (e.g., phosphate-buffered saline pH 7.4, water, ethanol) into the vial.

• Equilibration:

  • Seal the vial to prevent solvent evaporation.

  • Place the vial in a shaker or on a rotator in a temperature-controlled incubator (e.g., 25°C or 37°C) for 24-48 hours to allow the system to reach equilibrium.

• Sample Preparation:

  • After incubation, allow the vial to stand undisturbed for a short period to allow the undissolved solid to settle.

  • Carefully withdraw a sample of the supernatant. It is critical to avoid aspirating any solid particles.

  • Filter the sample through a 0.45 µm filter to remove any remaining solid.

• Quantification:

  • Prepare a series of standard solutions of N-Butylpyridine-2-methylamine of known concentrations.

  • Analyze the filtered supernatant and the standard solutions using a suitable analytical method, such as High-Performance Liquid Chromatography (HPLC) with UV detection or Liquid Chromatography-Mass Spectrometry (LC-MS).

  • Construct a calibration curve from the standard solutions and determine the concentration of the compound in the saturated supernatant. This concentration represents the thermodynamic solubility.

Caption: Workflow for Thermodynamic Solubility Determination.

Kinetic Solubility Determination

Kinetic solubility is often measured in early drug discovery to assess the solubility of compounds from a DMSO stock solution into an aqueous buffer. This provides an indication of how a compound might behave in an in vitro assay.[8]

Causality Behind Experimental Choices:

• DMSO Stock: Compounds in screening libraries are typically stored in DMSO, making this method relevant to high-throughput screening workflows.

• Shorter Incubation: A shorter incubation time (e.g., 2 hours) is used as this reflects the typical pre-incubation time for many in vitro biological assays.

• Nephelometry or UV Spectroscopy: These are rapid analytical techniques suitable for high-throughput measurement of precipitation (nephelometry) or dissolved compound (UV spectroscopy).

Experimental Protocol:

• Preparation:

  • Prepare a stock solution of N-Butylpyridine-2-methylamine in DMSO (e.g., 10 mM).

  • In a microtiter plate, add a small volume of the DMSO stock solution to the wells.

• Incubation:

  • Add the aqueous buffer (e.g., PBS pH 7.4) to each well to achieve the desired final concentration.

  • Mix the contents and incubate the plate at a controlled temperature (e.g., room temperature or 37°C) for a specified time (e.g., 2 hours).

• Analysis (Nephelometric Method):

  • Measure the light scattering in each well using a nephelometer. An increase in light scattering indicates the formation of a precipitate.

• Analysis (Direct UV Method):

  • After incubation, filter the solution to separate any undissolved precipitate.

  • Measure the UV absorbance of the filtrate at the appropriate wavelength.

  • Determine the concentration of the dissolved compound by comparing the absorbance to a calibration curve.

Caption: Workflow for Kinetic Solubility Determination.

Data Interpretation and Application in Drug Development

The solubility data for N-Butylpyridine-2-methylamine, whether predicted or experimentally determined, is crucial for several aspects of drug development:

• Lead Optimization: Poor solubility can hinder a compound's absorption and bioavailability. Early assessment of solubility allows for structural modifications to improve this property.

• Formulation Development: Understanding the solubility in various solvents is essential for developing suitable formulations for preclinical and clinical studies.

• In Vitro Assay Design: Knowledge of a compound's kinetic solubility helps in designing reliable in vitro assays by avoiding compound precipitation, which can lead to erroneous results.

Conclusion

References

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• (2024). Physical Properties of Amines. CK-12 Foundation. [Link]

• (2024). Physical Properties of Amines. BYJU'S. [Link]

• (2024). Properties of amines. Chemistry LibreTexts. [Link]

• (2024). Shake-Flask Aqueous Solubility assay (Kinetic solubility). Protocols.io. [Link]

• (2017). How do you perform the shake flask method to determine solubility?. Quora. [Link]

• (2017). Determination of Thermodynamic Solubility of Active Pharmaceutical Ingredients for Veterinary Species: A New USP General Chapter. Dissolution Technologies. [Link]

• (2017). SwissADME: a free web tool to evaluate pharmacokinetics, drug-likeness and medicinal chemistry friendliness of small molecules. PMC. [Link]

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• (Date not available). Structure-Directed Identification of Pyridine-2-methylamine Derivatives as MmpL3 Inhibitors for use as Antitubercular Agents. NIH. [Link]

• (2017). How do you perform the shake flask method to determine solubility?. Quora. [Link]

• (2025). Swiss ADME Predictions of Pharmacokinetics and Drug-Likeness Properties of Chemical Constituents Present in Embelia Ribes. IJPPR. [Link]

• (2024). Properties of amines. Lumen Learning. [Link]

• (2024). Physical Properties of Amines. CK-12 Foundation. [Link]

• (2017). Determination of Thermodynamic Solubility of Active Pharmaceutical Ingredients for Veterinary Species: A New USP General Chapter. Dissolution Technologies. [Link]

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Spectroscopic Scrutiny of N-Butylpyridine-2-methylamine: A Technical Guide

Introduction: Unveiling the Molecular Identity of N-Butylpyridine-2-methylamine

N-Butylpyridine-2-methylamine is a substituted pyridine derivative with potential applications in medicinal chemistry and materials science.[1][2] Its biological activity and material properties are intrinsically linked to its precise molecular structure. Therefore, rigorous spectroscopic characterization is paramount for confirming its identity, purity, and for elucidating its chemical behavior. This guide provides an in-depth analysis of the expected Nuclear Magnetic Resonance (NMR), Infrared (IR), and Mass Spectrometry (MS) data for N-Butylpyridine-2-methylamine, offering a framework for researchers and drug development professionals. The interpretation of these spectra is built upon fundamental principles and comparative analysis with related pyridine derivatives.[3][4][5]

Molecular Structure and Spectroscopic Overview

A clear understanding of the molecular structure is the foundation for interpreting spectroscopic data. The workflow for characterizing a novel compound like N-Butylpyridine-2-methylamine typically involves synthesis followed by a suite of spectroscopic analyses to confirm its structure.

Caption: General workflow for the synthesis and spectroscopic characterization of N-Butylpyridine-2-methylamine.

¹H and ¹³C NMR Spectroscopy: Mapping the Proton and Carbon Skeleton

Nuclear Magnetic Resonance (NMR) spectroscopy is the most powerful tool for elucidating the carbon-hydrogen framework of an organic molecule.

¹H NMR Spectroscopy

The ¹H NMR spectrum provides information on the number of different types of protons, their chemical environment, and their proximity to other protons.

Expected ¹H NMR Data for N-Butylpyridine-2-methylamine:

Signal	Chemical Shift (ppm, predicted)	Multiplicity	Integration	Assignment
a	8.5 - 8.6	d	1H	H-6 (Pyridine)
b	7.6 - 7.7	t	1H	H-4 (Pyridine)
c	7.1 - 7.2	d	1H	H-3 (Pyridine)
d	7.0 - 7.1	t	1H	H-5 (Pyridine)
e	3.8 - 3.9	s	2H	-CH₂- (Methylene bridge)
f	2.6 - 2.7	t	2H	N-CH₂- (Butyl)
g	1.4 - 1.6	m	2H	-CH₂- (Butyl)
h	1.3 - 1.4	m	2H	-CH₂- (Butyl)
i	0.9 - 1.0	t	3H	-CH₃ (Butyl)
j	~2.0 (broad)	s	1H	N-H

Causality Behind Expected Shifts and Multiplicities:

• Pyridine Protons (a-d): The protons on the pyridine ring are in the aromatic region (7.0-8.6 ppm). The electron-withdrawing nature of the nitrogen atom deshields these protons, shifting them downfield. The proton at the 6-position (adjacent to N) is the most deshielded. The splitting patterns (doublets and triplets) arise from coupling with adjacent protons on the ring.

• Methylene Bridge (e): The methylene protons adjacent to the pyridine ring and the amine nitrogen will appear as a singlet, as there are no adjacent protons to couple with. Its chemical shift is influenced by both the aromatic ring and the nitrogen atom.

• Butyl Chain Protons (f-i): The protons of the butyl group will show characteristic shifts and multiplicities. The methylene group attached to the nitrogen (f) will be the most downfield of the butyl protons due to the inductive effect of the nitrogen. The terminal methyl group (i) will appear as a triplet upfield. The internal methylene groups (g, h) will appear as multiplets.

• N-H Proton (j): The amine proton often appears as a broad singlet and its chemical shift can vary depending on solvent and concentration due to hydrogen bonding and exchange.[6]

¹³C NMR Spectroscopy

The ¹³C NMR spectrum provides information about the number of different carbon environments in the molecule.

Expected ¹³C NMR Data for N-Butylpyridine-2-methylamine:

Signal	Chemical Shift (ppm, predicted)	Assignment
1	~159	C-2 (Pyridine)
2	~149	C-6 (Pyridine)
3	~136	C-4 (Pyridine)
4	~122	C-3 (Pyridine)
5	~121	C-5 (Pyridine)
6	~55	-CH₂- (Methylene bridge)
7	~49	N-CH₂- (Butyl)
8	~32	-CH₂- (Butyl)
9	~20	-CH₂- (Butyl)
10	~14	-CH₃ (Butyl)

Rationale for Chemical Shift Assignments:

• Pyridine Carbons (1-5): The carbons of the pyridine ring appear in the aromatic region. The carbon attached to the nitrogen (C-2) is significantly deshielded.

• Methylene Bridge Carbon (6): This carbon is attached to both the aromatic ring and a nitrogen atom, placing it in the 50-60 ppm range.

• Butyl Chain Carbons (7-10): The chemical shifts of the butyl chain carbons are in the typical aliphatic region. The carbon attached to the nitrogen (C-7) is the most downfield.

Infrared (IR) Spectroscopy: Identifying Functional Groups

IR spectroscopy is used to identify the functional groups present in a molecule by detecting the vibrations of bonds.

Expected IR Absorption Bands for N-Butylpyridine-2-methylamine:

Wavenumber (cm⁻¹)	Intensity	Assignment
3300 - 3500	Medium, Broad	N-H Stretch (secondary amine)
3000 - 3100	Medium	Aromatic C-H Stretch
2850 - 2960	Strong	Aliphatic C-H Stretch
~1600, ~1580, ~1470, ~1430	Medium to Strong	C=C and C=N Ring Stretching (Pyridine)
1100 - 1300	Medium	C-N Stretch

Interpretation of Key IR Bands:

• N-H Stretch: The presence of a secondary amine is indicated by a characteristic broad absorption in the 3300-3500 cm⁻¹ region.[7] The broadening is due to hydrogen bonding.

• C-H Stretches: Sharp peaks corresponding to aromatic and aliphatic C-H stretching vibrations will be observed.

• Pyridine Ring Vibrations: The characteristic stretching vibrations of the pyridine ring provide strong evidence for its presence.

• C-N Stretch: The C-N stretching vibration further confirms the presence of the amine functional group.

Mass Spectrometry (MS): Determining Molecular Weight and Fragmentation

Mass spectrometry provides information about the molecular weight of the compound and its fragmentation pattern, which can be used to deduce its structure.

Expected Mass Spectrometry Data for N-Butylpyridine-2-methylamine:

• Molecular Ion (M⁺): m/z = 164.13

• Key Fragmentation Pathways:

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. Synthesis, Characterization, and Mesomorphic Properties of New Pyridine Derivatives - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Synthesis, Characterization, and Mesomorphic Properties of New Pyridine Derivatives - PMC [pmc.ncbi.nlm.nih.gov]
• 4. tandfonline.com [tandfonline.com]
• 5. researchgate.net [researchgate.net]
• 6. 1H proton nmr spectrum of methylamine CH5N CH3NH2 low/high resolution analysis interpretation of chemical shifts ppm spin spin line splitting H-1 methylamine 1-H nmr explaining spin-spin coupling for line splitting doc brown's advanced organic chemistry revision notes [docbrown.info]
• 7. infrared spectrum of methylamine CH5N CH3NH2 prominent wavenumbers cm-1 detecting ? functional groups present finger print for identification of methylamine image diagram doc brown's advanced organic chemistry revision notes [docbrown.info]

The Discovery and Development of Pyridine-2-Methylamine Derivatives: A Technical Guide for Drug Discovery Professionals

Abstract

The pyridine-2-methylamine scaffold has emerged as a privileged structure in modern medicinal chemistry, demonstrating significant potential across a spectrum of therapeutic areas. This technical guide provides an in-depth exploration of the discovery, synthesis, characterization, and biological evaluation of pyridine-2-methylamine derivatives. We will delve into the causal reasoning behind experimental designs, present detailed, field-proven protocols, and offer insights into the structure-activity relationships (SAR) that govern the efficacy of these compounds. This document is intended to serve as a comprehensive resource for researchers, scientists, and drug development professionals engaged in the pursuit of novel therapeutics, with a particular focus on their applications as antitubercular agents, kinase inhibitors, and their emerging role in oncology.

Introduction: The Strategic Value of the Pyridine-2-Methylamine Core

The pyridine ring is a ubiquitous feature in a vast number of FDA-approved drugs, prized for its ability to engage in hydrogen bonding, its metabolic stability, and its capacity to enhance the solubility and bioavailability of drug candidates.[1][2] The introduction of a methylamine substituent at the 2-position of the pyridine ring creates a versatile bidentate ligand and a key pharmacophoric element. This structural motif allows for a multitude of chemical modifications, enabling the fine-tuning of steric and electronic properties to optimize interactions with biological targets.

The inherent chemical properties of the pyridine-2-methylamine core, such as its basicity and potential for coordination chemistry, have made it a focal point in the design of novel bioactive molecules.[3] This guide will illuminate the journey from the foundational chemistry of this scaffold to its successful application in the development of potent and selective drug candidates.

Synthetic Strategies: Building the Pyridine-2-Methylamine Scaffold

The synthesis of pyridine-2-methylamine derivatives can be approached through several strategic pathways, the choice of which is often dictated by the desired substitution pattern and the availability of starting materials. A common and effective strategy involves a multi-step sequence that begins with a commercially available substituted pyridine.

General Synthetic Workflow

A frequently employed synthetic route is initiated with a Suzuki coupling reaction to introduce aryl or heteroaryl moieties, followed by reduction of an ester to an alcohol, oxidation to an aldehyde, and finally, reductive amination to install the desired amine functionality.[4] This workflow offers a high degree of modularity, allowing for the systematic exploration of the chemical space around the core scaffold.

Caption: A generalized synthetic workflow for the preparation of pyridine-2-methylamine derivatives.

Detailed Experimental Protocol: Synthesis of a Representative MmpL3 Inhibitor

The following protocol is adapted from the synthesis of potent antitubercular agents and serves as a practical guide for the laboratory-scale preparation of a pyridine-2-methylamine derivative.[4]

Step 1: Suzuki Coupling

• To a solution of methyl 4-bromopicolinate (1.0 eq) in a 2:1 mixture of toluene and water, add 4-isopropylbenzeneboronic acid (1.2 eq) and sodium carbonate (2.0 eq).

• Purge the mixture with nitrogen for 15 minutes.

• Add tetrakis(triphenylphosphine)palladium(0) (0.05 eq) and heat the reaction at 100 °C overnight under a nitrogen atmosphere.

• After cooling to room temperature, separate the organic layer, wash with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica gel to yield the coupled product.

Step 2: Reduction of the Ester

• Dissolve the product from Step 1 in methanol.

• Add sodium borohydride (2.0 eq) portion-wise at 0 °C.

• Allow the reaction to warm to room temperature and stir overnight.

• Quench the reaction by the slow addition of water.

• Extract the product with ethyl acetate, wash the combined organic layers with brine, dry over anhydrous sodium sulfate, and concentrate to afford the corresponding alcohol.

Step 3: Oxidation to the Aldehyde

• Dissolve the alcohol from Step 2 in dichloromethane.

• Add Dess-Martin periodinane (1.5 eq) and stir the reaction at room temperature for 2 hours.

• Quench the reaction with a saturated aqueous solution of sodium thiosulfate.

• Separate the organic layer, wash with saturated aqueous sodium bicarbonate and brine, dry over anhydrous sodium sulfate, and concentrate to give the crude aldehyde, which can often be used in the next step without further purification.

Step 4: Reductive Amination

• To a solution of the aldehyde from Step 3 in dichloromethane, add the desired amine (1.1 eq).

• Stir the mixture at room temperature for 30 minutes.

• Add sodium triacetoxyborohydride (1.5 eq) and stir the reaction overnight at room temperature.

• Wash the reaction mixture with saturated aqueous sodium bicarbonate and brine.

• Dry the organic layer over anhydrous sodium sulfate, concentrate, and purify by column chromatography to obtain the final pyridine-2-methylamine derivative.

Structural Characterization: A Spectroscopic Overview

The unambiguous characterization of newly synthesized pyridine-2-methylamine derivatives is paramount. A combination of nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and in some cases, X-ray crystallography is essential to confirm the structure and purity of the compounds.

NMR Spectroscopy

¹H and ¹³C NMR spectroscopy are powerful tools for elucidating the structure of these derivatives. The chemical shifts and coupling constants of the protons on the pyridine ring are indicative of the substitution pattern, while the signals for the methylamine moiety and any appended groups provide further structural confirmation.

Table 1: Representative NMR Data for a Pyridine-2-methylamine Derivative

Assignment	¹H NMR (δ, ppm)	¹³C NMR (δ, ppm)
Pyridine-H3	7.55 (d, J = 7.4 Hz)	127.9
Pyridine-H4	7.24 – 7.41 (m)	127.7
Pyridine-H5	6.19 (d, J = 7.4 Hz)	101.8
Pyridine-H6	8.5 (s)	149.0
-CH₂-N	3.88 (s)	54.2
-N-CH₃	2.45 (s)	35.8
Aromatic-H	7.24 – 7.81 (m)	127.2 - 139.1

Note: The data presented is a generalized representation based on typical chemical shifts for this class of compounds and may vary depending on the specific substitution pattern and solvent used.[5]

Mass Spectrometry

High-resolution mass spectrometry (HRMS) is crucial for confirming the elemental composition of the synthesized compounds. Electrospray ionization (ESI) is a commonly used technique that typically shows the protonated molecule [M+H]⁺.

Applications in Drug Discovery

Pyridine-2-methylamine derivatives have shown significant promise in several therapeutic areas, most notably as antitubercular agents and as modulators of central nervous system targets. More recently, their potential as anticancer agents is being actively explored.

Antitubercular Activity: Targeting MmpL3

A significant breakthrough in the application of pyridine-2-methylamine derivatives has been their identification as potent inhibitors of the Mycobacterium tuberculosis membrane protein MmpL3.[4][6] MmpL3 is essential for the transport of trehalose monomycolate, a key precursor for the mycobacterial cell wall.[4] Inhibition of MmpL3 disrupts cell wall synthesis, leading to bacterial death.

Caption: Mechanism of action of pyridine-2-methylamine derivatives as MmpL3 inhibitors.

Structure-Activity Relationship (SAR) Insights:

• Hydrophobicity: Increased lipophilicity of the substituents on the pyridine ring generally correlates with enhanced antitubercular activity, likely due to improved permeability across the mycobacterial cell wall.[4]

• N-heterocycle: The nature of the amine substituent is critical for activity. Bulky N-heterocycles can enhance binding affinity by occupying hydrophobic pockets in the MmpL3 protein.[4] For example, an N-8-azaspiro[4.5]decyl group has been shown to significantly increase potency.[4]

• Aryl Substituents: The position and nature of aryl groups on the pyridine ring can modulate activity. For instance, pyridine-2-methylamine-4-aryl derivatives have demonstrated good activity.[4]

Kinase Inhibition in Oncology

The pyridine scaffold is a well-established pharmacophore in the design of kinase inhibitors.[2] Pyridine-2-methylamine derivatives are being investigated as inhibitors of various kinases implicated in cancer, such as PIM-1 kinase and c-Met.[1][7] The nitrogen atom of the pyridine ring can act as a hydrogen bond acceptor, interacting with the hinge region of the kinase active site, a common binding motif for type I and type II kinase inhibitors.

Table 2: Anticancer Activity of Representative Pyridine Derivatives

Compound Class	Target Kinase	Cancer Cell Line	Activity (IC₅₀)
Pyridine-based compounds	PIM-1	MCF-7 (Breast)	0.5 - 0.73 µM
Pyridineamide derivatives	c-Met	A549 (Lung)	3.22 µM
Imidazo[1,2-a]pyridine derivatives	PI3K p110alpha	A375 (Melanoma)	0.14 µM

Data compiled from multiple sources.[1][7][8]

SAR Insights for Kinase Inhibition:

• Hinge Binding: The pyridine nitrogen is often crucial for anchoring the molecule in the ATP-binding pocket of the kinase.

• Substituent Effects: The substituents on the pyridine ring and the amine can be modified to enhance selectivity and potency by exploiting specific interactions with the kinase active site. For instance, the presence of -OMe, -OH, and -NH₂ groups has been shown to enhance antiproliferative activity.[9][10] Conversely, bulky groups or halogens can sometimes decrease activity.[9][10]

Conclusion and Future Directions

Pyridine-2-methylamine derivatives represent a highly versatile and promising class of compounds for drug discovery. Their synthetic tractability allows for the creation of diverse chemical libraries, and their demonstrated biological activity against a range of important therapeutic targets underscores their potential. The continued exploration of this scaffold, guided by a deep understanding of its SAR, is likely to yield novel drug candidates with improved efficacy and safety profiles. Future research should focus on optimizing the pharmacokinetic and pharmacodynamic properties of lead compounds and expanding the investigation of their therapeutic applications into new disease areas.

References

• Structure-Directed Identification of Pyridine-2-methylamine Derivatives as MmpL3 Inhibitors for use as Antitubercular Agents. (n.d.). National Institutes of Health. Retrieved January 16, 2026, from [Link]

• Supplementary Information for General. 1H and 13C NMR spectra were recorded on either a Bruker 300 MHz or 400 MHz Avance spectr. (n.d.). The Royal Society of Chemistry. Retrieved January 16, 2026, from [Link]

• Hayakawa, M., et al. (2007). Synthesis and biological evaluation of imidazo[1,2-a]pyridine derivatives as novel PI3 kinase p110alpha inhibitors. Bioorganic & Medicinal Chemistry, 15(1), 403-412. Retrieved January 16, 2026, from [Link]

• The Structure–Antiproliferative Activity Relationship of Pyridine Derivatives. (2024). International Journal of Molecular Sciences, 25(14), 7640. Retrieved January 16, 2026, from [Link]

• Structure-directed identification of pyridine-2-methylamine derivatives as MmpL3 inhibitors for use as antitubercular agents. (2023). European Journal of Medicinal Chemistry, 255, 115351. Retrieved January 16, 2026, from [Link]

• Design, Synthesis and Activity Study of Pyridine Derivatives as Highly Effective and Selective TYK2 Inhibitors. (2022). Molecules, 27(9), 3007. Retrieved January 16, 2026, from [Link]

• Synthesis and biological evaluation of pyridine-modified analogues of 3-(2-aminoethoxy)pyridine as novel nicotinic receptor ligands. (2002). Bioorganic & Medicinal Chemistry Letters, 12(22), 3321-3324. Retrieved January 16, 2026, from [Link]

• The Structure–Antiproliferative Activity Relationship of Pyridine Derivatives. (2024). International Journal of Molecular Sciences, 25(14), 7640. Retrieved January 16, 2026, from [Link]

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• Design, Synthesis, and Biological Evaluation of Pyridineamide Derivatives Containing a 1,2,3-Triazole Fragment as Type II c-Met Inhibitors. (2022). Molecules, 27(19), 6296. Retrieved January 16, 2026, from [Link]

• Design and Synthesis of Novel Pyridine-Based Compounds as Potential PIM-1 Kinase Inhibitors, Apoptosis, and Autophagy Inducers Targeting MCF-7 Cell Lines: In Vitro and In Vivo Studies. (2023). Pharmaceuticals, 16(12), 1667. Retrieved January 16, 2026, from [Link]

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An In-depth Technical Guide to the Physicochemical Properties of Butylpyridine Isomers

For Researchers, Scientists, and Drug Development Professionals

Introduction: The Structural Diversity and Scientific Significance of Butylpyridine Isomers

Butylpyridines, a fascinating class of heterocyclic aromatic compounds, are derivatives of pyridine featuring a butyl group substituent. The versatility of these isomers, arising from the four distinct butyl configurations (n-butyl, sec-butyl, isobutyl, and tert-butyl) and their potential substitution at the 2, 3, or 4-position of the pyridine ring, gives rise to a rich tapestry of physicochemical properties. This diversity makes them invaluable building blocks in a multitude of scientific disciplines, most notably in pharmaceutical and agrochemical research, where they serve as key intermediates in the synthesis of complex, biologically active molecules.[1]

The subtle interplay between the electronic nature of the pyridine ring and the steric and electronic effects of the various butyl isomers profoundly influences their boiling points, melting points, density, basicity (pKa), solubility, and spectroscopic signatures. Understanding these nuanced relationships is paramount for researchers and drug development professionals, as it enables the rational design and synthesis of molecules with tailored properties for specific applications. For instance, the lipophilicity and basicity of a drug molecule, which can be fine-tuned by selecting the appropriate butylpyridine isomer, are critical determinants of its pharmacokinetic and pharmacodynamic profile.

This technical guide provides a comprehensive exploration of the core physicochemical properties of butylpyridine isomers. It is designed to be a valuable resource, offering a comparative analysis of their properties, detailed experimental protocols for their determination, and insights into their synthesis and applications, all grounded in authoritative scientific literature.

Comparative Physicochemical Properties of Butylpyridine Isomers

The physical state and behavior of butylpyridine isomers are dictated by the nature and position of the butyl substituent. These properties are crucial for their handling, purification, and application in various chemical processes.

Boiling Point, Density, and Refractive Index

The boiling point of butylpyridine isomers is influenced by factors such as molecular weight, intermolecular forces (van der Waals forces and dipole-dipole interactions), and molecular shape. Generally, for a given butyl isomer, the boiling point tends to be higher for the 4-substituted isomer compared to the 2- and 3-substituted isomers. This can be attributed to the more symmetrical shape of the 4-isomer, which allows for more efficient packing and stronger intermolecular forces.

Among the different butyl isomers, the boiling point generally decreases with increased branching. This is because branching leads to a more compact, spherical shape, which reduces the surface area available for intermolecular interactions. Consequently, n-butylpyridines typically exhibit the highest boiling points, followed by isobutyl-, sec-, and tert-butylpyridines.

The density and refractive index of these isomers follow similar trends, generally decreasing with increased branching of the butyl group.

Table 1: Comparative Physical Properties of Butylpyridine Isomers

Isomer	Position	Boiling Point (°C)	Density (g/mL at 25°C)	Refractive Index (n20/D)
n-Butylpyridine	2-	-	0.907	1.480
3-	80-81 (at 8 mmHg)[2][3]	0.911[2][3]	1.493[2][3]
4-	207 (at 760 mmHg)[4]	0.91[4]	1.493[4]
sec-Butylpyridine	2-	-	-	-
3-	-	-	-
4-	-	-	-
Isobutylpyridine	2-	110-111 (at 55 mmHg)[5]	0.894-0.900[5][6]	1.480-1.486[5][6]
3-	68-69 (at 8 mmHg)[7]	0.898-0.904[7]	1.488-1.494[7]
4-	200-201 (at 760 mmHg) (est.)[8]	-	-
tert-Butylpyridine	2-	-	-	-
3-	-	-	-
4-	196-197[9][10][11]	0.923[9][10][11]	1.495[9][10][11]

Melting Point and Flash Point

The melting points of butylpyridine isomers are influenced by the efficiency of crystal lattice packing. Symmetrical molecules tend to have higher melting points. For instance, 4-tert-butylpyridine has a melting point of -40°C.[11]

The flash point is a critical safety parameter, indicating the lowest temperature at which the vapors of a liquid will ignite in the presence of an ignition source. Generally, these compounds are combustible liquids. For example, 3-n-butylpyridine has a flash point of 79°C (174.2°F).[1][3]

Basicity and pKa Values: The Interplay of Electronic and Steric Effects

The basicity of pyridines, a key determinant of their reactivity and biological activity, is quantified by the pKa of their conjugate acid (the pyridinium ion). A higher pKa value corresponds to a stronger base. The introduction of an electron-donating alkyl group, such as a butyl group, generally increases the basicity of the pyridine ring through a positive inductive effect (+I).[2] This effect enhances the electron density on the nitrogen atom, making its lone pair more available for protonation.

However, the position and isomeric structure of the butyl group can introduce significant steric hindrance, which can counteract this electronic effect. This is particularly evident when a bulky group is placed at the 2-position (ortho to the nitrogen), where it can physically obstruct the approach of a proton to the nitrogen's lone pair.[2]

Table 2: pKa Values of Butylpyridine Isomers

Isomer	Position	pKa of Conjugate Acid
Pyridine (reference)	-	5.25[2]
n-Butylpyridine	2-	~5.8 (Predicted)
3-	~5.56 (Predicted)[12]
4-	~5.9 (Predicted)
sec-Butylpyridine	2-	-
3-	-
4-	-
Isobutylpyridine	2-	-
3-	-
4-	-
tert-Butylpyridine	2-	5.76[4]
3-	-
4-	5.99[12]
2,6-di-tert-butylpyridine	2,6-	3.58[2]

The data clearly illustrates that for the 4-substituted isomers, where steric hindrance is minimal, the electron-donating effect of the butyl group leads to a significant increase in basicity compared to pyridine. In contrast, the exceptionally low pKa of 2,6-di-tert-butylpyridine highlights the dramatic effect of steric hindrance, where the two bulky tert-butyl groups effectively shield the nitrogen atom, making protonation difficult.[2]

Caption: Structural diversity of butylpyridine isomers.

Solubility Profile

The solubility of butylpyridine isomers is governed by the "like dissolves like" principle. The pyridine ring imparts some polarity to the molecule, while the butyl group is nonpolar. As a result, these compounds generally exhibit limited solubility in water, with solubility decreasing as the size and branching of the alkyl group increase the molecule's hydrophobicity.[7][9] Conversely, they are typically soluble in a wide range of organic solvents, such as ethanol, ether, and other common laboratory solvents.[9] For instance, 2-isobutylpyridine is described as insoluble in water but soluble in ethanol.[13]

Spectroscopic Characterization

Spectroscopic techniques are indispensable for the identification and characterization of butylpyridine isomers.

Nuclear Magnetic Resonance (NMR) Spectroscopy

¹H and ¹³C NMR spectroscopy provide detailed information about the chemical environment of the hydrogen and carbon atoms in the molecule. The chemical shifts and coupling patterns in the aromatic region of the ¹H NMR spectrum are characteristic of the substitution pattern on the pyridine ring. The signals for the butyl group protons appear in the aliphatic region, and their multiplicity and integration confirm the specific isomer.

For example, in the ¹³C NMR spectrum of 3-butylpyridine, the signals for the butyl group carbons can be clearly distinguished from those of the pyridine ring carbons.[14]

Infrared (IR) Spectroscopy

IR spectroscopy is used to identify the functional groups present in a molecule. The IR spectra of butylpyridine isomers exhibit characteristic absorption bands for C-H stretching from the alkyl group (typically below 3000 cm⁻¹) and the aromatic ring (typically above 3000 cm⁻¹), as well as C=C and C=N stretching vibrations characteristic of the pyridine ring (in the 1400-1600 cm⁻¹ region).[1]

Mass Spectrometry (MS)

Mass spectrometry is a powerful tool for determining the molecular weight and fragmentation pattern of a compound. In the mass spectra of butylpyridine isomers, the molecular ion peak (M+) is typically observed, confirming the molecular formula. The fragmentation pattern can provide clues about the structure of the butyl group and its position on the pyridine ring.

Synthesis and Applications in Drug Development

Butylpyridine isomers are synthesized through various organic reactions, including alkylation of pyridine precursors, palladium-catalyzed cross-coupling reactions, and radical alkylation. The choice of synthetic route depends on the desired isomer and the required regioselectivity.

In the realm of drug discovery and development, butylpyridines are valuable intermediates. Their derivatives have shown potential as modulators of various biological targets. The ability to systematically vary the physicochemical properties of a lead compound by introducing different butylpyridine moieties is a powerful strategy for optimizing its efficacy and pharmacokinetic properties.

Safety and Handling

Butylpyridine isomers are generally considered irritants to the skin, eyes, and respiratory system.[1][2] It is essential to handle these compounds in a well-ventilated area or a fume hood, wearing appropriate personal protective equipment (PPE), including gloves, safety glasses, and a lab coat.[10] For detailed safety information, always consult the Safety Data Sheet (SDS) for the specific isomer.[10][14]

Experimental Protocols

Determination of Boiling Point (Capillary Method)

This method is suitable for determining the boiling point of small quantities of a liquid sample.

Materials:

• Thiele tube or oil bath

• Thermometer

• Capillary tube (sealed at one end)

• Small test tube

• Sample of butylpyridine isomer

• Heating source (e.g., Bunsen burner or heating mantle)

Procedure:

• Place a small amount of the butylpyridine isomer into the small test tube.

• Invert the sealed capillary tube and place it into the test tube with the sample.

• Attach the test tube to the thermometer and immerse them in the Thiele tube or oil bath.

• Gently heat the apparatus.

• Observe the capillary tube. A slow stream of bubbles will emerge as the air inside expands.

• When a continuous stream of bubbles emerges, stop heating.

• The boiling point is the temperature at which the liquid just begins to enter the capillary tube as the apparatus cools.

Caption: Workflow for boiling point determination.

Determination of pKa by Potentiometric Titration

This method involves titrating a solution of the butylpyridinium salt with a standard base and monitoring the pH.

Materials:

• Butylpyridine isomer

• Standardized hydrochloric acid (HCl) solution (e.g., 0.1 M)

• Standardized sodium hydroxide (NaOH) solution (e.g., 0.1 M)

• Deionized water

• Calibrated pH meter and electrode

• Burette

• Beaker

• Magnetic stirrer and stir bar

Procedure:

• Accurately weigh a sample of the butylpyridine isomer and dissolve it in a known volume of deionized water.

• Add a stoichiometric excess of the standardized HCl solution to ensure complete protonation of the pyridine nitrogen.

• Titrate the resulting solution with the standardized NaOH solution, recording the pH after each addition of titrant.

• Continue the titration past the equivalence point.

• Plot the pH versus the volume of NaOH added to generate a titration curve.

• The pKa is the pH at the half-equivalence point.

Conclusion

The physicochemical properties of butylpyridine isomers are a direct consequence of their molecular structure. The interplay of the butyl group's isomeric form and its position on the pyridine ring provides a powerful means to modulate properties such as basicity, lipophilicity, and steric hindrance. This fine-tuning capability makes butylpyridines indispensable tools for researchers in various fields, particularly in the rational design of new pharmaceuticals and agrochemicals. A thorough understanding of these fundamental properties, as detailed in this guide, is essential for leveraging the full potential of this versatile class of compounds.

References

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• PubChem. 4-tert-Butylpyridine. [Online] Available at: [Link]

• ACS Publications. 2,6-DI-BUTYLPYRIDINE—AN UNUSUAL PYRIDINE BASE. [Online] Available at: [Link]

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• Chemistry Stack Exchange. Basicity of pyridine and 2,6-di-tert-butylpyridine. [Online] Available at: [Link]

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• ResearchGate. Comparison of pKa values for some phenols imines derived from 3-acetyl and 4-acetyl pyridines. [Online] Available at: [Link]

• ResearchGate. Calculated pKa values of various azines, including pyridines, pyrimidines, pyrazines, and pyridazines. [Online] Available at: [Link]

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A Comprehensive Technical Guide to the Safe Handling of N-Butylpyridine-2-methylamine

For Researchers, Scientists, and Drug Development Professionals

This guide provides an in-depth overview of the safety protocols and handling procedures for N-Butylpyridine-2-methylamine. As a compound with significant potential in synthetic chemistry and drug development, a thorough understanding of its properties and associated hazards is paramount for ensuring laboratory safety and experimental integrity. This document synthesizes available safety data, information on analogous compounds, and established best practices to provide a reliable resource for laboratory personnel.

Section 1: Compound Profile and Hazard Identification

N-Butylpyridine-2-methylamine is a substituted pyridine derivative. While specific toxicological data for this compound is limited, the safety profile can be inferred from its structural components: a pyridine ring and an N-butylamine moiety. Based on data from structurally similar compounds, N-Butylpyridine-2-methylamine is classified as a hazardous chemical with multiple potential risks.

1.1 GHS Classification (Inferred)

The Globally Harmonized System of Classification and Labelling of Chemicals (GHS) provides a standardized framework for hazard communication. Based on available data for analogous compounds, N-Butylpyridine-2-methylamine is anticipated to fall under the following hazard categories:

• Flammable Liquids: Category 3 or 4. Vapors may form explosive mixtures with air, particularly at elevated temperatures.[1]

• Acute Toxicity (Oral, Dermal, Inhalation): Category 3 or 4. Harmful or toxic if swallowed, in contact with skin, or if inhaled.[2]

• Skin Corrosion/Irritation: Category 1B or 1C. Causes severe skin burns and damage.[1]

• Serious Eye Damage/Eye Irritation: Category 1. Causes serious eye damage, with a potential risk of blindness.[3]

• Specific Target Organ Toxicity (Single Exposure): Category 3. May cause respiratory irritation.[1]

Hazard Pictograms:

• Flame (Flammable)

• Corrosion (Skin Corrosion/Eye Damage)

• Skull and Crossbones or Exclamation Mark (Acute Toxicity)

• Health Hazard (Specific Target Organ Toxicity)

Signal Word: Danger[1][2]

1.2 Summary of Hazards

Hazard Statement	Description
H226/H227 Flammable liquid and vapor.	The compound is combustible and can be ignited by heat, sparks, or open flames. Vapors are often heavier than air and can travel to ignition sources.[1][4]
H301/H302 Toxic/Harmful if swallowed.	Ingestion can lead to significant health issues. Do not eat, drink, or smoke when handling this product.[2]
H310/H311 Fatal/Toxic in contact with skin.	Can be absorbed through the skin, leading to systemic toxicity. Contaminated clothing should be removed immediately.[2]
H314 Causes severe skin burns and eye damage.	Direct contact can cause severe burns to the skin and eyes.[1]
H331/H332 Toxic/Harmful if inhaled.	Inhalation of vapors or aerosols may be toxic and can cause respiratory irritation.[3]
H335 May cause respiratory irritation.	Vapors can irritate the respiratory tract, leading to coughing and discomfort.[1]

Section 2: Physical and Chemical Properties

Understanding the physical and chemical properties of N-Butylpyridine-2-methylamine is crucial for its safe handling and storage. The following table summarizes key properties based on available data for analogous compounds.

Property	Value (or anticipated range)	Source
Molecular Formula	C10H16N2	Inferred
Molecular Weight	164.25 g/mol	Inferred
Appearance	Liquid	Inferred
Boiling Point	~128-129 °C (for 2-Methylpyridine)
Melting Point	~ -70 °C (for 2-Methylpyridine)
Density	~ 0.943 g/cm³ at 25 °C (for 2-Methylpyridine)
Solubility	Soluble in water.	[4]
Vapor Pressure	Data not available; likely to have significant vapor pressure at room temperature.	-
Flash Point	Data not available; expected to be in the flammable range.	-

Section 3: Safe Handling and Personal Protective Equipment (PPE)

A multi-layered approach to safety, incorporating engineering controls, administrative controls, and personal protective equipment, is essential when working with N-Butylpyridine-2-methylamine.

3.1 Engineering Controls

• Ventilation: All work with N-Butylpyridine-2-methylamine must be conducted in a well-ventilated area, preferably within a certified chemical fume hood.

• Safety Showers and Eyewash Stations: Ensure that safety showers and eyewash stations are readily accessible and in good working order in the immediate vicinity of where the compound is handled.[4]

• Grounding and Bonding: To prevent static discharge, which can ignite flammable vapors, ensure that all containers and receiving equipment are properly grounded and bonded.[1] Use explosion-proof electrical and lighting equipment.

3.2 Personal Protective Equipment (PPE)

The selection of appropriate PPE is critical to prevent exposure.

• Eye and Face Protection: Wear chemical safety goggles and a face shield to protect against splashes.

• Skin Protection:

  • Gloves: Wear chemically resistant gloves, such as nitrile or neoprene. Always inspect gloves for integrity before use and change them frequently, especially if they become contaminated.

  • Protective Clothing: A flame-retardant lab coat or chemical-resistant apron should be worn.[3] For larger quantities or in situations with a higher risk of splashing, a chemical-resistant suit may be necessary.

• Respiratory Protection: If working outside of a fume hood or if there is a risk of generating aerosols, a NIOSH-approved respirator with an appropriate cartridge for organic vapors should be used.[4]

Caption: Required PPE for handling N-Butylpyridine-2-methylamine.

Section 4: Storage and Disposal

Proper storage and disposal are critical for maintaining a safe laboratory environment.

4.1 Storage

• Store in a tightly closed container in a dry, cool, and well-ventilated area.[5]

• Keep away from heat, sparks, open flames, and other sources of ignition.[1]

• Store in a locked cabinet or an area accessible only to authorized personnel.[2][3]

• Incompatible materials to avoid include strong oxidizing agents, acids, and acid chlorides.[4]

4.2 Disposal

• Dispose of N-Butylpyridine-2-methylamine and its containers as hazardous waste in accordance with local, state, and federal regulations.

• Do not dispose of this chemical down the drain.

• Use a licensed professional waste disposal service.[6]

Section 5: Emergency Procedures

In the event of an emergency, prompt and appropriate action is crucial.

5.1 First-Aid Measures

• Inhalation: Move the affected person to fresh air immediately. If breathing is difficult or has stopped, provide artificial respiration. Seek immediate medical attention.[3]

• Skin Contact: Immediately remove all contaminated clothing. Rinse the affected skin area with copious amounts of water for at least 15 minutes. Seek immediate medical attention.[3]

• Eye Contact: Immediately flush the eyes with plenty of water for at least 15 minutes, occasionally lifting the upper and lower eyelids. Remove contact lenses if present and easy to do. Seek immediate medical attention from an ophthalmologist.[3]

• Ingestion: Do NOT induce vomiting. Rinse the mouth with water. If the person is conscious, have them drink one or two glasses of water. Seek immediate medical attention.[3]

5.2 Fire-Fighting Measures

• Suitable Extinguishing Media: Use dry chemical, carbon dioxide (CO2), alcohol-resistant foam, or water spray.[1][6]

• Unsuitable Extinguishing Media: Do not use a heavy water stream, as it may spread the fire.[1]

• Specific Hazards: The compound is flammable and its vapors can form explosive mixtures with air.[1][4] Hazardous combustion products may include nitrogen oxides (NOx), carbon monoxide (CO), and carbon dioxide (CO2).[4]

• Protective Equipment for Firefighters: Firefighters should wear self-contained breathing apparatus (SCBA) and full protective gear.[4]

5.3 Accidental Release Measures

• Personal Precautions: Evacuate the area and eliminate all ignition sources.[1] Ensure adequate ventilation. Do not touch spilled material. Wear appropriate personal protective equipment.

• Environmental Precautions: Prevent the spill from entering drains, sewers, or waterways.

• Containment and Cleanup: For small spills, absorb with an inert material (e.g., sand, vermiculite, or commercial absorbent) and place in a suitable container for disposal.[1] For large spills, dike the area to prevent spreading and contact emergency services.

Caption: Emergency response workflow for a spill or exposure.

Section 6: Reactivity and Stability

• Reactivity: Vapors may form explosive mixtures with air upon intense warming.

• Chemical Stability: The product is chemically stable under standard ambient conditions (room temperature).

• Conditions to Avoid: Keep away from heat, open flames, hot surfaces, and sources of ignition.[4]

• Incompatible Materials: Strong acids, acid chlorides, and oxidizing agents.[4]

• Hazardous Decomposition Products: Under fire conditions, may produce nitrogen oxides, carbon monoxide, and carbon dioxide.[4]

References

• Loba Chemie. (n.d.). n-BUTYLAMINE AR Safety Data Sheet. Retrieved from [Link]

• XiXisys.com. (2025). N-butylpyridine-2-methylamine Safety Data Sheet. Retrieved from [Link]

• PubChem. (n.d.). N-Butyl-2-pyridinamine. Retrieved from [Link]

• PubMed Central. (n.d.). Synthesis, crystal structure and reactivity of bis(μ-2-methylpyridine N-oxide-κ2 O:O)bis[dibromido(2-methylpyridine N-oxide-κO)cobalt(II)] butanol monosolvate. Retrieved from [Link]

• PubChem. (n.d.). N-Isopropylpyridine-2-methylamine. Retrieved from [Link]

• PubChem. (n.d.). N-Methylpyridine-4-methylamine. Retrieved from [Link]

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Protocols & Analytical Methods

Advanced Methodologies in the Synthesis of 2-Aminopyridines: A Guide for Drug Development Professionals

An Application Guide for Medicinal and Process Chemists

Abstract

The 2-aminopyridine moiety is a cornerstone pharmacophore in modern drug discovery, integral to the structure of numerous approved therapeutics.[1][2][3] Its prevalence stems from its unique electronic properties and its capacity to serve as a versatile scaffold for creating complex, biologically active molecules.[4][5] Historically, the synthesis of these vital heterocycles has relied on classical methods such as the Chichibabin reaction, which often require harsh conditions and offer a limited substrate scope.[3] This guide moves beyond these traditional constraints to detail a modern, mild, and highly efficient protocol for the synthesis of 2-aminopyridines utilizing pyridine N-oxides. We will elucidate the mechanistic principles behind this strategy, provide detailed, field-proven experimental protocols, and discuss the synthesis of specific derivatives, such as N-alkylated aminopyridines. This document serves as a comprehensive resource for researchers aiming to incorporate this privileged scaffold into their drug development pipelines with greater efficiency and control.

Introduction: The Strategic Importance of 2-Aminopyridines

The 2-aminopyridine unit is not merely a structural component; it is a key driver of pharmacological activity in a wide array of therapeutic areas. Its ability to engage in hydrogen bonding and act as a bioisosteric replacement for other functional groups has led to its incorporation into drugs for oncology, infectious diseases, and neurological disorders.[2][6] Marketed drugs such as Piroxicam, Crizotinib, and Delavirdine all feature this critical scaffold, highlighting its significance.[4]

The primary challenge for medicinal chemists has been accessing structurally diverse 2-aminopyridine derivatives under mild conditions compatible with sensitive functional groups. While methods like the Buchwald-Hartwig amination of 2-halopyridines have been powerful, the development of protocols starting from readily available pyridine N-oxides represents a significant advancement in terms of efficiency, regioselectivity, and functional group tolerance.[7][8]

This guide focuses on a robust two-step protocol that proceeds through an N-(2-pyridyl)pyridinium salt intermediate, a method noted for its mild conditions and broad applicability.[9] We will explore the underlying mechanism that dictates its high regioselectivity and provide actionable protocols for its implementation in a laboratory setting.

Mechanistic Rationale: Activating Pyridine for Amination

The direct amination of the pyridine ring at the C2 position is challenging due to the ring's electron-deficient nature. The conversion of the pyridine nitrogen to an N-oxide fundamentally alters this reactivity profile.

The Role of the N-Oxide: The N-oxide functionality acts as an "activating group." By coordinating with an electrophilic reagent (e.g., phosphoryl chloride, triflic anhydride, or in our featured protocol, 2-chloropyridine), the pyridine ring becomes highly susceptible to nucleophilic attack. The regioselectivity for attack at the C2 (and C6) position is a well-established principle of pyridine N-oxide chemistry.

The Zincke Reaction Pathway: The featured protocol is mechanistically related to the Zincke reaction. The pyridine N-oxide is first converted into a highly electrophilic N-(2-pyridyl)pyridinium salt. This intermediate readily undergoes nucleophilic attack by an amine. Subsequent ring-opening of the pyridinium salt and elimination furnishes the desired 2-aminopyridine product. Isotopic labeling studies have confirmed that the nitrogen atom of the newly installed amino group originates from the amine nucleophile, consistent with this mechanism.[9]

Caption: Figure 1: Simplified Mechanism of 2-Aminopyridine Synthesis via a Zincke Intermediate.

Experimental Protocols & Workflows

The following protocols are designed to be robust and scalable, providing a reliable pathway to a variety of 2-aminopyridine derivatives.

Workflow Overview

The overall experimental process follows a logical sequence from starting material activation to final product isolation.

Caption: Figure 2: General Experimental Workflow for 2-Aminopyridine Synthesis.

Protocol 1: Synthesis of Unsubstituted 2-Aminopyridine

This protocol is adapted from a general and mild procedure utilizing pyridine N-oxides.[9]

• Materials & Reagents:

  • Pyridine N-oxide

  • 2-Chloropyridine

  • Silver trifluoromethanesulfonate (AgOTf)

  • Dichloromethane (DCM), anhydrous

  • Ammonium hydroxide (NH₄OH), concentrated solution

  • Sodium bicarbonate (NaHCO₃), saturated aqueous solution

  • Magnesium sulfate (MgSO₄), anhydrous

  • Silica gel for column chromatography

  • Ethyl acetate/Hexanes solvent system

• Step-by-Step Procedure:

  • Activation: To a flame-dried round-bottom flask under an inert atmosphere (N₂ or Ar), add pyridine N-oxide (1.0 equiv), 2-chloropyridine (1.2 equiv), and anhydrous DCM.

  • Cool the mixture to 0 °C in an ice bath. Add silver trifluoromethanesulfonate (1.1 equiv) portion-wise over 10 minutes.

  • Allow the reaction to warm to room temperature and stir for 4-6 hours. Monitor the formation of the pyridinium salt by TLC or LC-MS. A white precipitate of AgCl will form.

  • Amination: Once the activation is complete, add concentrated ammonium hydroxide (5.0 equiv) dropwise to the reaction mixture at 0 °C.

  • Allow the reaction to stir vigorously at room temperature for 12-16 hours.

  • Workup: Quench the reaction by adding a saturated aqueous solution of NaHCO₃. Transfer the mixture to a separatory funnel and extract with DCM (3 x volume).

  • Combine the organic layers, wash with brine, dry over anhydrous MgSO₄, filter, and concentrate under reduced pressure.

  • Purification: Purify the crude residue by flash column chromatography on silica gel using an appropriate gradient of ethyl acetate in hexanes to yield pure 2-aminopyridine.

• Safety Precautions: Silver triflate is light-sensitive and corrosive. 2-Chloropyridine is toxic and an irritant. All operations should be performed in a well-ventilated fume hood with appropriate personal protective equipment (PPE).

Protocol 2: Synthesis of N-Butylpyridin-2-amine

This protocol demonstrates the synthesis of a specific N-substituted derivative, illustrating the method's versatility.

• Materials & Reagents:

  • All reagents from Protocol 1, except for ammonium hydroxide.

  • n-Butylamine

• Step-by-Step Procedure:

  • Activation: Follow steps 1-3 from Protocol 1 exactly as described.

  • Amination: Once the activation is complete, cool the reaction mixture to 0 °C. Add n-butylamine (1.5 equiv) dropwise.

  • Allow the reaction to warm to room temperature and stir for 12-16 hours. Monitor for product formation by TLC or LC-MS.

  • Workup & Purification: Follow steps 6-8 from Protocol 1 to work up and purify the product, yielding N-butylpyridin-2-amine.

Data Summary: Substrate Scope

The versatility of modern amination methods allows for the synthesis of a wide range of 2-aminopyridine derivatives. The following table summarizes typical yields for various substrate classes based on published data.

Entry	Starting Material Type	Amine Source	Typical Yield (%)	Reference
1	2-Bromopyridine	Morpholine	~71-83%	[10]
2	2-Mercaptopyridine precursor	Simple liquid amines	Good	[7]
3	Pyridine N-Oxide	Various primary/secondary amines	Up to 84%	[11]
4	2-Fluoropyridine	Lithium amides	Moderate to Good	[12]

Conclusion

The synthesis of 2-aminopyridines has evolved significantly, moving from harsh, classical reactions to mild, general, and highly regioselective modern methods. The use of pyridine N-oxides as versatile starting materials provides a powerful and reliable strategy for accessing a diverse array of these crucial heterocyclic building blocks. The protocols detailed in this guide offer a validated pathway for researchers and drug development professionals to efficiently synthesize both simple and complex 2-aminopyridine derivatives, thereby accelerating the discovery of new therapeutic agents. By understanding the underlying mechanistic principles and applying these robust experimental workflows, chemists can readily incorporate this privileged scaffold into their synthetic programs.

References

• Title: Efficient Synthesis of 2-Aminopyridine Derivatives: Antibacterial Activity Assessment and Molecular Docking Studies Source: PMC - PubMed Central URL: [Link]

• Title: The Proposed Mechanism for the formation of 2-aminopyridines. Source: ResearchGate URL: [Link]

• Title: A mild, catalyst-free synthesis of 2-aminopyridines Source: PMC - NIH URL: [Link]

• Title: 2-Aminopyridines via Reaction of Pyridine N-Oxides and Activated Isocyanides Source: PMC - NIH URL: [Link]

• Title: 2-Aminopyridine – an unsung hero in drug discovery Source: RSC Publishing URL: [Link]

• Title: Aminopyridines in the development of drug candidates against protozoan neglected tropical diseases Source: PMC - PubMed Central URL: [Link]

• Title: 2-Aminopyridine – an unsung hero in drug discovery (2) Source: RSC Publishing URL: [Link]

• Title: General and mild preparation of 2-aminopyridines Source: PubMed URL: [Link]

• Title: Iron-Catalyzed Formation of 2-Aminopyridines from Diynes and Cyanamides Source: ACS Publications URL: [Link]

• Title: 2-aminopyridine – a classic and trendy pharmacophore Source: ResearchGate URL: [Link]

• Title: Transition metal-catalyzed cross-coupling reactions of N-aryl-2-aminopyridines Source: RSC Publishing URL: [Link]

• Title: 2-Aminopyridine - An unsung hero in drug discovery | Request PDF Source: ResearchGate URL: [Link]

• Title: Mild, general and regioselective synthesis of 2-aminopyridines from pyridine N-oxides via 2-pyridylpyridinium salts Source: Morressier URL: [Link]

• Title: Synthesis of Aminopyridines from 2-Fluoropyridine and Lithium Amides. Source: ResearchGate URL: [Link]

• Title: General and Mild Preparation of 2-Aminopyridines Source: ResearchGate URL: [Link]

• Title: Easy Access to 2-Aminopyridines Source: GalChimia URL: [Link]

• Title: 2-Aminopyridine Source: Wikipedia URL: [Link]

• Title: Mild, General, and Regioselective Synthesis of 2-Aminopyridines from Pyridine N-Oxides via N-(2-Pyridyl)pyridinium Salts Source: ResearchGate URL: [Link]

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Application Notes and Protocols: N-Butylpyridine-2-methylamine as a Versatile Ligand in Transition Metal Catalysis

Prepared by: Gemini, Senior Application Scientist

Introduction

N-Butylpyridine-2-methylamine is a bidentate ligand featuring both a pyridine ring and a secondary amine, creating a versatile N,N-donor scaffold for coordination with a wide array of transition metals. The electronic properties of the pyridine moiety, combined with the steric and electronic contributions of the n-butyl group on the amine, allow for the fine-tuning of the coordination environment around a metal center. This tunability is paramount in homogeneous catalysis, where the ligand architecture dictates the reactivity, selectivity, and stability of the catalyst. While direct literature on the catalytic applications of N-Butylpyridine-2-methylamine is emerging, its structural similarity to a well-established class of pyridine-based chelating ligands suggests significant potential in several key catalytic transformations.

These application notes provide a technical guide for researchers, chemists, and drug development professionals on the synthesis and potential applications of N-Butylpyridine-2-methylamine in catalysis. The protocols herein are based on established methodologies for structurally analogous ligands and are intended to serve as a robust starting point for experimental investigation.

Synthesis of N-Butylpyridine-2-methylamine

The most direct and efficient synthesis of N-Butylpyridine-2-methylamine is achieved through reductive amination. This common organic transformation involves the reaction of pyridine-2-carboxaldehyde with n-butylamine to form a Schiff base intermediate, which is then reduced in situ to the desired secondary amine.

Protocol: Synthesis via Reductive Amination

Materials:

• Pyridine-2-carboxaldehyde

• n-Butylamine

• Sodium triacetoxyborohydride (NaBH(OAc)₃)

• Dichloromethane (DCM), anhydrous

• Saturated aqueous sodium bicarbonate (NaHCO₃) solution

• Brine (saturated aqueous NaCl solution)

• Anhydrous magnesium sulfate (MgSO₄)

• Standard laboratory glassware, magnetic stirrer, and purification equipment (e.g., rotary evaporator, column chromatography setup)

Procedure:

• Reaction Setup: To an oven-dried round-bottom flask under an inert atmosphere (e.g., nitrogen or argon), add pyridine-2-carboxaldehyde (1.0 eq) and anhydrous dichloromethane (DCM) to achieve a concentration of approximately 0.2 M.

• Amine Addition: Add n-butylamine (1.1 eq) to the solution and stir the mixture at room temperature for 30 minutes to facilitate the formation of the imine intermediate.

• Reduction: In a separate flask, prepare a slurry of sodium triacetoxyborohydride (1.5 eq) in anhydrous DCM. Add this reducing agent slurry portion-wise to the reaction mixture over 15-20 minutes. The addition can be exothermic, so cooling with an ice bath may be necessary.

• Reaction Monitoring: Stir the reaction mixture at room temperature for 12-18 hours. Monitor the progress of the reaction by Thin Layer Chromatography (TLC) or Gas Chromatography-Mass Spectrometry (GC-MS) until the starting aldehyde is consumed.

• Work-up: Quench the reaction by the slow addition of saturated aqueous NaHCO₃ solution. Stir vigorously for 30 minutes. Transfer the mixture to a separatory funnel and separate the organic layer. Extract the aqueous layer twice with DCM.

• Purification: Combine the organic layers, wash with brine, and dry over anhydrous MgSO₄. Filter the drying agent and concentrate the filtrate under reduced pressure. The crude product can be purified by column chromatography on silica gel to yield pure N-Butylpyridine-2-methylamine.

Potential Catalytic Applications

The bidentate N,N-coordination motif of N-Butylpyridine-2-methylamine makes it a promising ligand for various transition metal-catalyzed reactions. Below are detailed protocols for its potential application in several key areas, based on the performance of analogous pyridine-amine ligands.

Ruthenium-Catalyzed Transfer Hydrogenation of Ketones

Scientific Rationale: Ruthenium complexes bearing N,N- and N,N,N-chelating pyridine-based ligands are highly effective catalysts for the transfer hydrogenation of ketones to alcohols, a critical transformation in organic synthesis.[1][2] The ligand plays a crucial role in stabilizing the ruthenium center and can participate in the catalytic cycle through bifunctional mechanisms. The N-H proton of the coordinated amine can act as a proton shuttle, facilitating the hydrogen transfer from the hydrogen donor (e.g., 2-propanol) to the ketone substrate.

Experimental Protocol: In-situ Catalyst Formation and Catalysis

Materials:

• [Ru(p-cymene)Cl₂]₂ (Ruthenium precursor)

• N-Butylpyridine-2-methylamine (Ligand)

• Aryl ketone (e.g., acetophenone)

• 2-Propanol (Hydrogen donor and solvent)

• Potassium tert-butoxide (KOtBu) (Base)

• Anhydrous toluene (optional co-solvent)

• Inert atmosphere glovebox or Schlenk line

Procedure:

• Catalyst Pre-formation (in-situ): In a glovebox or under an inert atmosphere, add [Ru(p-cymene)Cl₂]₂ (0.5 mol%) and N-Butylpyridine-2-methylamine (1.1 mol%) to an oven-dried Schlenk flask. Add anhydrous 2-propanol and stir the mixture at room temperature for 30 minutes to form the active catalyst complex.

• Reaction Setup: To the flask containing the pre-formed catalyst, add the aryl ketone (1.0 mmol).

• Initiation: Add a solution of potassium tert-butoxide (5 mol%) in 2-propanol.

• Reaction Execution: Heat the reaction mixture to 80 °C and stir for the required time (typically 1-6 hours). Monitor the reaction progress by TLC or GC-MS.

• Work-up and Purification: After completion, cool the reaction to room temperature. Quench with water and extract the product with ethyl acetate. Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure. Purify the crude product by column chromatography.

Table 1: Representative Performance Data for Analogous Ru-Catalyzed Transfer Hydrogenation

Catalyst Precursor	Ligand Analogue	Substrate	Conversion (%)	TOF (h⁻¹)	Reference
[Ru(p-cymene)Cl₂]₂	Pyridine-imine	Acetophenone	>99	302	[3]
RuCl₂(PPh₃)₃	6-(2,2'-bipyridin-6-ylmethyl)pyridin-2-ol	Acetophenone	>99	1.16 x 10³	[1]
[Ru(p-cymene)Cl₂]₂	Pyridine-quinoline	Acetophenone	98	-	[2]

Diagram 1: Proposed Catalytic Cycle for Ruthenium-Catalyzed Transfer Hydrogenation

Caption: Proposed catalytic cycle for transfer hydrogenation.

Iron-Catalyzed Oxidation of Alcohols

Scientific Rationale: Iron is an earth-abundant, inexpensive, and low-toxicity metal, making it an attractive alternative to precious metals in catalysis. Iron complexes with nitrogen-based ligands, including those with pyridine moieties, have shown significant activity in the oxidation of alcohols to aldehydes and ketones using environmentally benign oxidants like hydrogen peroxide.[4][5][6] The N-Butylpyridine-2-methylamine ligand can stabilize the iron center in various oxidation states and prevent catalyst degradation, while allowing access to the metal center for the substrate and oxidant.

Experimental Protocol: Catalytic Alcohol Oxidation

Materials:

• Iron(II) chloride (FeCl₂) or Iron(III) chloride (FeCl₃)

• N-Butylpyridine-2-methylamine (Ligand)

• Substrate (e.g., 1-phenylethanol)

• Hydrogen peroxide (H₂O₂, 30% aqueous solution)

• Acetonitrile (Solvent)

• Standard laboratory glassware

Procedure:

• Catalyst Formation: In a round-bottom flask, dissolve FeCl₂ (5 mol%) and N-Butylpyridine-2-methylamine (5.5 mol%) in acetonitrile. Stir for 15 minutes at room temperature to allow for complex formation.

• Reaction Setup: Add the alcohol substrate (1.0 mmol) to the catalyst solution.

• Oxidant Addition: Slowly add hydrogen peroxide (2.0 eq) to the reaction mixture using a syringe pump over a period of 1 hour to control the reaction rate and prevent side reactions.

• Reaction Execution: Stir the reaction at room temperature or with gentle heating (e.g., 50 °C) for 4-12 hours. Monitor the reaction by GC or TLC.

• Work-up: Upon completion, quench the excess H₂O₂ by adding a saturated aqueous solution of sodium sulfite. Extract the product with diethyl ether, dry the organic layer over anhydrous MgSO₄, and concentrate.

• Purification: Purify the crude product by column chromatography on silica gel.

Table 2: Representative Performance of Analogous Iron-Based Oxidation Catalysts

Iron Source	Ligand Type	Substrate	Oxidant	Yield (%)	Reference
Fe(II)	Pyridine-substituted thiosemicarbazone	Thioanisole	H₂O₂	High	[6]
Fe(III)	Macrocyclic Pyridinium Amidate	Orange II Dye	H₂O₂	Active	[4]
Fe(II)	Pendant-armed cyclam	General Oxidation	H₂O₂	Potential	[5]

Diagram 2: General Workflow for Catalytic Alcohol Oxidation

Caption: Workflow for iron-catalyzed alcohol oxidation.

Palladium-Catalyzed Suzuki-Miyaura Cross-Coupling

Scientific Rationale: Palladium-catalyzed cross-coupling reactions are cornerstones of modern synthetic chemistry, enabling the formation of C-C bonds.[7] The choice of ligand is critical for the efficiency of the catalytic cycle, particularly for the oxidative addition and reductive elimination steps. Bidentate nitrogen ligands like N-Butylpyridine-2-methylamine can form stable, well-defined palladium complexes that are active in cross-coupling reactions, often providing an alternative to phosphine ligands.[8][9] They can enhance catalyst stability and influence selectivity.

Experimental Protocol: Suzuki-Miyaura Coupling

Materials:

• Palladium(II) acetate (Pd(OAc)₂) (Pre-catalyst)

• N-Butylpyridine-2-methylamine (Ligand)

• Aryl halide (e.g., bromobenzene)

• Arylboronic acid (e.g., phenylboronic acid)

• Potassium carbonate (K₂CO₃) or Cesium carbonate (Cs₂CO₃) (Base)

• 1,4-Dioxane and Water (Solvent system)

• Inert atmosphere glovebox or Schlenk line

Procedure:

• Reaction Setup: To an oven-dried Schlenk tube, add the aryl halide (1.0 mmol), arylboronic acid (1.2 mmol), and the base (2.0 mmol).

• Catalyst Addition: In a separate vial, pre-mix Pd(OAc)₂ (2 mol%) and N-Butylpyridine-2-methylamine (4 mol%) in a small amount of the reaction solvent. Add this catalyst solution to the Schlenk tube.

• Solvent Addition: Add the degassed solvent system (e.g., a 4:1 mixture of 1,4-dioxane and water).

• Reaction Execution: Seal the tube and heat the reaction mixture to 80-100 °C with vigorous stirring. Monitor the reaction progress by TLC or GC-MS.

• Work-up and Purification: Upon completion, cool the reaction to room temperature. Dilute with water and extract with an organic solvent (e.g., ethyl acetate). Wash the combined organic layers with brine, dry over anhydrous Na₂SO₄, and concentrate under reduced pressure.

• Purification: Purify the crude product by column chromatography on silica gel.

Table 3: Representative Conditions for Analogous Pd-Catalyzed Cross-Coupling

Palladium Source	Ligand Type	Coupling Partners	Base	Yield (%)	Reference
Pd(OAc)₂	Pyridine	Picolinic acid & Aryl halides	K₂CO₃	up to 80%	[9]
Pd(0)	(2-Pyridyl)allyldimethylsilane	Aryl iodides	Ag₂O	Good	[8]
Pd(PPh₃)₄	Schiff Base	Thiophene & Arylboronic acids	Na₂CO₃	Moderate	[10]

Diagram 3: Simplified Catalytic Cycle for Suzuki-Miyaura Coupling

Caption: Key steps in the Suzuki-Miyaura catalytic cycle.

Conclusion

N-Butylpyridine-2-methylamine presents itself as a highly promising and versatile N,N-bidentate ligand for a range of applications in homogeneous catalysis. Its straightforward synthesis via reductive amination makes it readily accessible for research and development. Based on the well-documented catalytic activity of structurally similar pyridine-amine ligands, metal complexes of N-Butylpyridine-2-methylamine are expected to be effective catalysts for transfer hydrogenation, oxidation reactions, and palladium-catalyzed cross-coupling reactions. The protocols provided in these notes offer a solid foundation for the experimental exploration and validation of this ligand's catalytic potential, paving the way for the development of novel, efficient, and selective catalytic systems.

References

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• Kar, A., et al. (2018). Ruthenium(II) Picolyl-NHC Complexes: Synthesis, Characterization, and Catalytic Activity in Amine N-alkylation and Transfer Hydrogenation Reactions. Chemistry – An Asian Journal, 13(17), 2445-2454. [Link]

• Karmakar, S., et al. (2023). Comparative Nitrene-Transfer Chemistry to Olefins Mediated by First-Row Transition Metal Catalysts Supported by a Pyridinophane Macrocycle with N4 Ligation. Molecules, 28(15), 5786. [Link]

• Pöthig, A., et al. (2012). Water-soluble transition metal complexes of ruthenium(ii), osmium(ii), rhodium(iii) and iridium(iii) with chelating N-heterocyclic carbene ligands in hydrogenation and transfer hydrogenation catalysis. Dalton Transactions, 41(4), 1143-1153. [Link]

• da Silva, G. M., et al. (2019). Ruthenium-cymene containing pyridine-derived aldiimine ligands: synthesis and characterization applied in the transfer hydrogenation of aryl ketones and kinetic studies. Journal of Organometallic Chemistry, 892, 51-65. [Link]

• Wang, M., et al. (2022). Structure-Directed Identification of Pyridine-2-methylamine Derivatives as MmpL3 Inhibitors for use as Antitubercular Agents. Journal of Medicinal Chemistry, 65(17), 11686–11705. [Link]

• Hassan, A., et al. (2021). Pyridine–Quinoline and Biquinoline-Based Ruthenium p-Cymene Complexes as Efficient Catalysts for Transfer Hydrogenation Studies: Synthesis and Structural Characterization. Molecules, 26(16), 4983. [Link]

• Chen, Y., et al. (2020). A Macrocyclic Iron Complex with Pyridinium Amidate, Amidate, and Sulfonamidate N-Donor Atoms as Oxidation Catalysts. Inorganica Chimica Acta, 511, 119833. [Link]

• Wong, E., et al. (2015). Synthesis, structural studies, and oxidation catalysis of the late-first-row-transition-metal complexes of a 2-pyridylmethyl pendant-armed ethylene cross-bridged cyclam. Inorganic Chemistry, 54(6), 2687-2697. [Link]

• Kumar, A., et al. (2023). Pyridine C(sp2)–H bond functionalization under transition-metal and rare earth metal catalysis. Beilstein Journal of Organic Chemistry, 19, 1646–1720. [Link]

• Nokami, T., et al. (2006). Palladium-catalyzed cross-coupling reactions of (2-pyridyl)allyldimethylsilanes with aryl iodides. Organic Letters, 8(4), 729-731. [Link]

• Zhang, L., et al. (2021). C–H alkylation of pyridines with olefins catalyzed by imidazolin-2-iminato-ligated rare-earth alkyl complexes. Chemical Science, 12(3), 1112-1121. [Link]

• Ruiz-Castillo, P., & Buchwald, S. L. (2016). Applications of Palladium-Catalyzed C–N Cross-Coupling Reactions. Chemical Reviews, 116(19), 12564–12649. [Link]

• Yiğit, M., et al. (2019). N-alkylation of 2-pyridyl amine with arylmethyl alcohols. Applied Organometallic Chemistry, 33(11), e5177. [Link]

• Blue, J. D., et al. (2013). Development of a palladium-catalyzed decarboxylative cross-coupling of (2-azaaryl)carboxylates with aryl halides. The Journal of Organic Chemistry, 78(6), 2794-2799. [Link]

• Hie, L., et al. (2016). Palladium-Catalyzed Cross Coupling of Secondary and Tertiary Alkyl Bromides with a Nitrogen Nucleophile. ACS Central Science, 2(9), 647-652. [Link]

• Nokami, T., et al. (2006). Palladium-Catalyzed Cross-Coupling Reactions of (2-Pyridyl)allyldimethylsilanes with Aryl Iodides. Organic Letters, 8(4), 729-731. [Link]

• Chatterjee, D., et al. (2019). Dinuclear Iron(III) and Nickel(II) Complexes Containing N-( 2-Pyridylmethyl)- N ′-(2-hydroxyethyl)ethylenediamine: Catalytic Oxidation and Magnetic Properties. ChemistrySelect, 4(1), 1-8. [Link]

• PubChem. (n.d.). N-Butyl-2-pyridinamine. [Link]

• Allan, J. F., et al. (2008). Pyridine N-Alkylation by Lithium, Magnesium, and Zinc Alkyl Reagents: Synthetic, Structural, and Mechanistic Studies on the Bis(imino)pyridine System. Organometallics, 27(19), 5036-5047. [Link]

• da Costa, M. P., et al. (2020). Fe(ii) complexes of pyridine-substituted thiosemicarbazone ligands as catalysts for oxidations with hydrogen peroxide. Dalton Transactions, 49(1), 125-134. [Link]

• Allan, J. F., et al. (2008). Pyridine N-alkylation by lithium, magnesium, and zinc alkyl reagents: synthetic, structural, and mechanistic studies on the bis(imino)pyridine system. Organometallics, 27(19), 5036-5047. [Link]

• Kumar, S., & Van der Eycken, E. V. (2021). Transition metal-catalyzed cross-coupling reactions of N-aryl-2-aminopyridines. RSC Advances, 11(1), 24-40. [Link]

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• Al-Dies, A. M., et al. (2021). Role of Pyridine Nitrogen in Palladium-Catalyzed Imine Hydrolysis: A Case Study of (E)-1-(3-bromothiophen-2-yl)-N-(4-methylpyridin-2-yl)methanimine. Molecules, 26(16), 4984. [Link]

• Moodley, K., et al. (2018). Phosphino-amine (PN) Ligands for Rapid Catalyst Discovery in Ruthenium-Catalyzed Hydrogen-Borrowing Alkylation of Anilines: A Proof of Principle. European Journal of Organic Chemistry, 2018(44), 6099-6107. [Link]

• Zhang, D., & Chen, C. (2022). Late Transition Metal Catalysts with Chelating Amines for Olefin Polymerization. Catalysts, 12(9), 948. [Link]

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Application Note: A Robust Reversed-Phase HPLC Method for the Analysis of N-Butylpyridine-2-methylamine

Abstract

This application note presents a detailed, robust, and validated High-Performance Liquid Chromatography (HPLC) method for the quantitative analysis of N-Butylpyridine-2-methylamine. The methodology is designed for researchers, quality control analysts, and drug development professionals requiring a reliable means to assess the purity and concentration of this compound. The scientific rationale behind the selection of chromatographic parameters is discussed in depth, emphasizing the physicochemical properties of the analyte. The protocol is built upon established principles of reversed-phase chromatography for basic compounds and is designed to be a self-validating system in accordance with International Council for Harmonisation (ICH) guidelines.

Introduction and Scientific Rationale

N-Butylpyridine-2-methylamine is a substituted pyridine derivative. Such compounds are significant building blocks in medicinal chemistry and materials science.[1] The presence of a pyridine ring and a secondary amine imparts basic properties, making chromatographic analysis susceptible to challenges like peak tailing and poor reproducibility if not addressed correctly. Therefore, a well-developed HPLC method is crucial for ensuring the quality, purity, and consistency of this compound in research and manufacturing settings.

The method described herein is a reversed-phase (RP-HPLC) protocol. This modality was chosen due to the analyte's moderate hydrophobicity, contributed by the butyl group and the pyridine ring. The core challenge in analyzing basic compounds like N-Butylpyridine-2-methylamine via RP-HPLC is controlling their ionization state to achieve consistent retention and symmetrical peak shapes. Uncontrolled interactions between the protonated basic analyte and residual acidic silanols on the silica-based stationary phase are a primary cause of peak tailing.

To mitigate this, our method employs an acidic mobile phase. By maintaining a pH well below the pKa of the analyte's nitrogen atoms, we ensure the compound exists predominantly in its protonated, cationic form. This consistent ionization state leads to stable retention. Furthermore, the high concentration of protons in the mobile phase effectively "shields" the analyte from interacting with the acidic silanol groups on the stationary phase, a phenomenon known as silanol suppression, which is critical for obtaining sharp, symmetrical peaks.[2]

HPLC Method Development and Optimization

The selection of each parameter was guided by the goal of achieving optimal separation, peak symmetry, and sensitivity for N-Butylpyridine-2-methylamine.

Column Selection

A Newcrom R1 (or equivalent L1-type C18) column is recommended. The Newcrom R1 is a reversed-phase column noted for its low silanol activity.[3] This characteristic is highly advantageous for the analysis of basic compounds as it minimizes the secondary ionic interactions that lead to peak tailing, thereby improving peak shape and accuracy. A standard dimension of 150 mm x 4.6 mm with 5 µm particles provides a good balance between resolution and analysis time.

Mobile Phase Composition

The mobile phase is the most critical factor in controlling the chromatography of this basic analyte.

• Aqueous Phase: A solution of 0.1% Phosphoric Acid in HPLC-grade water is used. Phosphoric acid serves as a pH modifier, ensuring a low pH environment (typically pH 2-3). This acidic condition protonates the N-Butylpyridine-2-methylamine, leading to consistent retention behavior.

• Organic Modifier: Acetonitrile (MeCN) is selected as the organic solvent due to its low viscosity, low UV cutoff wavelength, and excellent elution strength for a wide range of compounds.

• Elution Mode: An isocratic elution with a fixed ratio of the aqueous and organic phases is employed for simplicity and robustness. A typical starting ratio would be in the range of 70:30 (Aqueous:Acetonitrile), which can be adjusted to achieve the desired retention time (typically 3-10 minutes). For complex samples containing impurities of widely varying polarities, a gradient elution may be necessary.[4]

Detection Wavelength

The pyridine moiety in N-Butylpyridine-2-methylamine contains a π-electron system that absorbs UV radiation. Based on the chromophoric nature of pyridine derivatives, a detection wavelength of 254 nm is recommended, as this is a common wavelength for aromatic rings and provides good sensitivity while minimizing interference from many solvents.[4] For method development, it is best practice to determine the analyte's absorbance maximum using a photodiode array (PDA) detector.

Detailed Experimental Protocol

This protocol provides a step-by-step guide for the analysis. Adherence to good laboratory practices is essential.

Apparatus and Reagents

• Apparatus:

  • HPLC system with a binary or quaternary pump, autosampler, column oven, and UV/PDA detector.

  • Analytical balance (4 decimal places).

  • Volumetric flasks (Class A).

  • Pipettes (Class A).

  • Syringe filters (0.45 µm, PTFE or nylon).

  • Ultrasonic bath.

• Reagents:

  • N-Butylpyridine-2-methylamine reference standard.

  • Acetonitrile (HPLC Grade).

  • Phosphoric Acid (85%, ACS Grade or higher).

  • Water (HPLC Grade or Milli-Q).

Preparation of Solutions

• Mobile Phase A (Aqueous): To 999 mL of HPLC-grade water, add 1.0 mL of 85% phosphoric acid. Mix thoroughly.

• Mobile Phase B (Organic): Acetonitrile.

• Standard Stock Solution (1 mg/mL): Accurately weigh approximately 25 mg of N-Butylpyridine-2-methylamine reference standard into a 25 mL volumetric flask. Dissolve and dilute to volume with the mobile phase mixture (e.g., 70:30 Water:Acetonitrile with 0.1% H₃PO₄).

• Working Standard Solution (e.g., 100 µg/mL): Pipette 5.0 mL of the Standard Stock Solution into a 50 mL volumetric flask and dilute to volume with the mobile phase. This concentration should be adjusted based on detector response.

• Sample Solution: Prepare sample solutions by accurately weighing the material and dissolving it in the mobile phase to achieve a final concentration within the linear range of the method (e.g., 100 µg/mL). Filter all sample solutions through a 0.45 µm syringe filter before injection.

Chromatographic Conditions

The following parameters should be used as a starting point and can be optimized as needed.

Parameter	Recommended Condition
HPLC Column	Newcrom R1, 4.6 x 150 mm, 5 µm (or equivalent C18)[3]
Mobile Phase	Isocratic: Acetonitrile / 0.1% Phosphoric Acid in Water
Ratio	30:70 (v/v) (Adjust as needed for optimal retention)
Flow Rate	1.0 mL/min
Column Temperature	30 °C
Injection Volume	10 µL
UV Detection	254 nm
Run Time	10 minutes

System Suitability and Validation

Before sample analysis, the system's performance must be verified. This is a core component of a trustworthy and self-validating protocol. As per ICH guidelines, the following system suitability parameters should be assessed by making at least five replicate injections of the working standard:[5][6]

• Tailing Factor (Asymmetry): Should be ≤ 1.5.

• Theoretical Plates (N): Should be ≥ 2000.

• Relative Standard Deviation (%RSD) of Peak Area: Should be ≤ 2.0%.

For full method validation, parameters such as linearity, accuracy, precision, limit of detection (LOD), limit of quantitation (LOQ), and robustness must be evaluated.[5]

Workflow and Data Analysis Diagram

The following diagram illustrates the complete analytical workflow from sample preparation to final data interpretation.

Caption: HPLC analysis workflow for N-Butylpyridine-2-methylamine.

Potential Challenges and Troubleshooting

• Peak Tailing: If the tailing factor exceeds 1.5, it may indicate active silanol interactions. Ensure the mobile phase pH is sufficiently low. If the problem persists, consider a column specifically designed for basic compounds or one with a different end-capping technology.

• Poor Resolution from Impurities: The synthesis of N-Butylpyridine-2-methylamine can result in impurities such as positional isomers or unreacted starting materials.[7] If co-elution occurs, method optimization is required. This may involve adjusting the mobile phase strength (acetonitrile percentage) or switching to a gradient elution to improve separation.

• Analyte Instability: Forced degradation studies can be performed to understand the stability of the molecule under stress conditions (acid, base, oxidation, heat, light).[8] This is crucial for developing a stability-indicating method.

Conclusion

The RP-HPLC method detailed in this application note provides a reliable and robust framework for the analysis of N-Butylpyridine-2-methylamine. By employing a C18 column with low silanol activity and an acidic mobile phase, the method effectively addresses the common challenges associated with analyzing basic pyridine compounds. The protocol is designed to be readily implemented in a quality control or research environment, providing accurate and reproducible results when followed with appropriate system suitability checks and validation.

References

• SIELC Technologies. "Separation of N-Butylpyridine-2-methylamine on Newcrom R1 HPLC column".
• International Journal of Scientific Research in Science and Technology. "Development and Validation of Reverse-phase High-performance Liquid Chromatography Method for Novel Synthetic Pyridine Derivative".
• PubMed. "Breakthrough RP-HPLC strategy for synchronous analysis of pyridine and its degradation products in powder for injection using quality metrics".
• ResearchGate. "(PDF) Development and Validation of Reverse-phase High-performance Liquid Chromatography Method for Novel Synthetic Pyridine Derivative".
• HELIX Chromatography. "HPLC Methods for analysis of Pyridine".
• National Center for Biotechnology Information. "Structure-Directed Identification of Pyridine-2-methylamine Derivatives as MmpL3 Inhibitors for use as Antitubercular Agents".
• BenchChem. "Impact of impurities in 3-Butylpyridine on reaction outcomes".
• BenchChem. "Technical Support Center: 3-Butylpyridine Stability and Degradation".

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• 1. Structure-Directed Identification of Pyridine-2-methylamine Derivatives as MmpL3 Inhibitors for use as Antitubercular Agents - PMC [pmc.ncbi.nlm.nih.gov]
• 2. helixchrom.com [helixchrom.com]
• 3. Separation of N-Butylpyridine-2-methylamine on Newcrom R1 HPLC column | SIELC Technologies [sielc.com]
• 4. Breakthrough RP-HPLC strategy for synchronous analysis of pyridine and its degradation products in powder for injection using quality metrics - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. scispace.com [scispace.com]
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• 8. pdf.benchchem.com [pdf.benchchem.com]

N-Butylpyridine-2-methylamine in Structure-Based Drug Design: Application Notes and Protocols

Introduction: The Strategic Role of the Pyridine Scaffold in Modern Drug Discovery

In the landscape of medicinal chemistry, the pyridine ring stands out as a "privileged scaffold," a molecular framework that consistently appears in a multitude of FDA-approved drugs.[1][2][3] Its prevalence is not coincidental but rather a testament to its versatile chemical properties that enhance the pharmacokinetic and pharmacodynamic profiles of drug candidates.[1][2] The pyridine moiety can significantly improve metabolic stability, cellular permeability, and crucially, the binding affinity to protein targets.[1][2][4] The nitrogen atom within the pyridine ring is a key player, capable of forming hydrogen bonds and acting as a bioisostere for other functional groups, which allows for fine-tuning of a molecule's interaction with its biological target.[4][5]

This guide focuses on a specific, yet highly valuable derivative: N-Butylpyridine-2-methylamine . The introduction of an N-butyl group to the 2-methylamine substituent offers a nuanced modulation of the molecule's properties. This alkylation can enhance lipophilicity, potentially improving membrane permeability, and provides an additional vector for exploring hydrophobic interactions within a protein's binding pocket. We will delve into the practical applications of this compound in a structure-based drug design (SBDD) workflow, a powerful paradigm that leverages the three-dimensional structure of a biological target to design and optimize inhibitors.[6]

This document will serve as a comprehensive technical guide for researchers, providing not only the theoretical underpinnings but also detailed, actionable protocols for the integration of N-Butylpyridine-2-methylamine and its analogs into a drug discovery pipeline. We will explore its synthesis, characterization, and application in biophysical and computational techniques that are central to modern SBDD.

Physicochemical Properties and "Drug-Likeness"

The journey of a drug candidate from a laboratory curiosity to a therapeutic agent is heavily influenced by its physicochemical properties.[7] These properties govern a molecule's absorption, distribution, metabolism, and excretion (ADME) profile. For N-Butylpyridine-2-methylamine, understanding these characteristics is the first step in its rational application in drug design.

Property	Value	Source
Molecular Formula	C₉H₁₄N₂	[8]
Molecular Weight	150.22 g/mol	[8]
XLogP3	2.3	[8]
CAS Number	58061-48-6	[9]

The molecular weight of N-Butylpyridine-2-methylamine falls well within the desirable range for small molecule drugs, often cited as being under 500 g/mol . Its XLogP3 value of 2.3 indicates a moderate level of lipophilicity, suggesting a good balance between aqueous solubility and the ability to permeate biological membranes. These properties make it an attractive starting point or fragment for further elaboration in drug discovery programs.

The Role of N-Butylpyridine-2-methylamine in a Structure-Based Drug Design Campaign

Structure-based drug design is an iterative process that relies on the detailed atomic-level understanding of the interaction between a ligand and its protein target.[6] N-Butylpyridine-2-methylamine and its derivatives can be powerful tools in this process. A recent study on the discovery of pyridine-2-methylamine derivatives as inhibitors of the Mycobacterium tuberculosis MmpL3 protein provides an excellent case study of this approach.[10]

The pyridine-2-methylamine core can engage in crucial interactions within the active site of a protein. For instance, the pyridine nitrogen can act as a hydrogen bond acceptor, while the amine nitrogen can be a hydrogen bond donor. The aromatic ring itself can participate in π-π stacking interactions with aromatic residues like tyrosine or phenylalanine in the protein's binding pocket.[10] The N-butyl group can then be oriented to probe and occupy hydrophobic pockets, further enhancing binding affinity.

The general workflow for incorporating a compound like N-Butylpyridine-2-methylamine into an SBDD project is as follows:

Caption: Iterative cycle of structure-based drug design.

Application Protocols

Protocol 1: Synthesis of N-Alkyl-Pyridine-2-methylamines

The synthesis of N-alkylated pyridine derivatives can be achieved through several methods. One common approach is the reductive amination of pyridine-2-carbaldehyde with a primary amine, or the direct N-alkylation of pyridine-2-methylamine. Below is a general protocol for the N-alkylation of an amine, which can be adapted for N-Butylpyridine-2-methylamine.

Objective: To synthesize N-Butylpyridine-2-methylamine from pyridine-2-methylamine and a butyl halide.

Materials:

• Pyridine-2-methylamine

• 1-Bromobutane (or other butyl halide)

• Potassium carbonate (K₂CO₃) or another suitable base

• N,N-Dimethylformamide (DMF) or another polar aprotic solvent

• Diethyl ether

• Saturated aqueous sodium bicarbonate solution

• Brine (saturated aqueous NaCl solution)

• Anhydrous magnesium sulfate (MgSO₄) or sodium sulfate (Na₂SO₄)

• Silica gel for column chromatography

• Solvents for chromatography (e.g., hexane, ethyl acetate)

Procedure:

• To a solution of pyridine-2-methylamine (1.0 equivalent) in DMF, add potassium carbonate (2.0-3.0 equivalents).

• Stir the suspension at room temperature for 30-60 minutes.

• Add 1-bromobutane (1.1-1.5 equivalents) dropwise to the reaction mixture.

• Stir the reaction at room temperature overnight, or gently heat to 50-60 °C to expedite the reaction. Monitor the reaction progress by thin-layer chromatography (TLC).

• Once the reaction is complete, quench the reaction by adding water.

• Extract the aqueous layer with diethyl ether or another suitable organic solvent (3x).

• Combine the organic extracts and wash with saturated sodium bicarbonate solution and then with brine.

• Dry the organic layer over anhydrous MgSO₄ or Na₂SO₄, filter, and concentrate under reduced pressure.

• Purify the crude product by silica gel column chromatography using an appropriate solvent system (e.g., a gradient of ethyl acetate in hexane) to afford the desired N-Butylpyridine-2-methylamine.

• Characterize the final product by ¹H NMR, ¹³C NMR, and mass spectrometry to confirm its identity and purity.

Causality Behind Experimental Choices:

• Base (K₂CO₃): The base is crucial for deprotonating the amine, making it a more potent nucleophile to attack the alkyl halide.[11]

• Solvent (DMF): A polar aprotic solvent like DMF is used to dissolve the reactants and facilitate the Sₙ2 reaction without interfering with the nucleophile.[11]

• Purification: Column chromatography is a standard and effective method for separating the desired secondary amine from any unreacted starting materials and potential dialkylated byproducts.

Protocol 2: Co-crystallization of N-Butylpyridine-2-methylamine with a Target Protein

Obtaining a high-resolution crystal structure of a protein-ligand complex is a cornerstone of SBDD.[12][13] Co-crystallization, where the protein and ligand are mixed before crystallization trials, is often the preferred method, especially for ligands that may induce conformational changes in the protein.[12][14]

Objective: To obtain crystals of a target protein in complex with N-Butylpyridine-2-methylamine.

Materials:

• Purified target protein at a suitable concentration (typically 5-20 mg/mL)

• N-Butylpyridine-2-methylamine stock solution (e.g., 100 mM in DMSO)

• Crystallization screens (commercial or in-house)

• Crystallization plates (e.g., 96-well sitting drop or hanging drop plates)

• Cryoprotectant solution

Procedure:

• Complex Formation: Incubate the purified protein with a 5-10 fold molar excess of N-Butylpyridine-2-methylamine. The final concentration of DMSO should ideally be kept below 5% (v/v) to avoid interference with crystallization. Incubation can be done on ice for 30 minutes to several hours.[14]

• Crystallization Screening: Set up crystallization trials using the vapor diffusion method (sitting or hanging drop).[15]

  • Mix a small volume (e.g., 0.5-1.0 µL) of the protein-ligand complex solution with an equal volume of the reservoir solution from the crystallization screen.

  • Equilibrate the drop against a larger volume (e.g., 50-100 µL) of the reservoir solution.

• Crystal Monitoring: Incubate the plates at a constant temperature (e.g., 4 °C or 20 °C) and monitor for crystal growth over several days to weeks.

• Crystal Harvesting and Cryo-protection:

  • Once suitable crystals are obtained, briefly transfer them to a solution containing the reservoir solution supplemented with a cryoprotectant (e.g., 20-30% glycerol or ethylene glycol) to prevent ice formation during flash-cooling.

  • Loop the crystal and flash-cool it in liquid nitrogen.

• Data Collection: Collect X-ray diffraction data at a synchrotron source.

Causality Behind Experimental Choices:

• Ligand Excess: A molar excess of the ligand is used to ensure that the majority of the protein molecules are in the bound state, increasing the likelihood of crystallizing the complex.[14]

• Vapor Diffusion: This is a widely used and effective method for slowly increasing the concentration of the protein and precipitant, allowing for the controlled growth of well-ordered crystals.[15]

• Cryo-protection: Flash-cooling in liquid nitrogen is necessary to preserve the crystal lattice from radiation damage during X-ray data collection. The cryoprotectant prevents the formation of crystalline ice, which would destroy the crystal.

Sources

• 1. Pyridine: the scaffolds with significant clinical diversity - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Pyridine: the scaffolds with significant clinical diversity - RSC Advances (RSC Publishing) DOI:10.1039/D2RA01571D [pubs.rsc.org]
• 3. The Structure–Antiproliferative Activity Relationship of Pyridine Derivatives - PMC [pmc.ncbi.nlm.nih.gov]
• 4. A decade of pyridine-containing heterocycles in US FDA approved drugs: a medicinal chemistry-based analysis - PMC [pmc.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. Recent developments in structure-based drug design - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. The impact of physicochemical and molecular properties in drug design: navigation in the "drug-like" chemical space - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. N-Butyl-2-pyridinamine | C9H14N2 | CID 14322668 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 9. N-butylpyridine-2-methylamine CAS#: 58061-48-6 [amp.chemicalbook.com]
• 10. Structure-Directed Identification of Pyridine-2-methylamine Derivatives as MmpL3 Inhibitors for use as Antitubercular Agents - PMC [pmc.ncbi.nlm.nih.gov]
• 11. dergi.fabad.org.tr [dergi.fabad.org.tr]
• 12. Two Methods, One Goal: Structural Differences between Cocrystallization and Crystal Soaking to Discover Ligand Binding Poses - PMC [pmc.ncbi.nlm.nih.gov]
• 13. Guidelines for the successful generation of protein–ligand complex crystals - PMC [pmc.ncbi.nlm.nih.gov]
• 14. Protein-Ligand Crystallisation - Protein Crystallography | Peak Proteins [peakproteins.com]
• 15. researchgate.net [researchgate.net]

Application Note: N-Butylpyridine-2-methylamine in Coordination Chemistry and Organic Synthesis

Abstract: This technical guide provides a comprehensive overview of N-Butylpyridine-2-methylamine, a versatile bidentate ligand and synthetic building block. The document details the molecule's physicochemical properties, critical safety protocols, and its application in coordination chemistry, exemplified by a detailed protocol for the synthesis of a novel copper(II) complex. Furthermore, a validated protocol for the synthesis of N-Butylpyridine-2-methylamine via reductive amination is presented, offering a complete workflow for researchers in materials science, catalysis, and drug discovery.

Introduction: The Versatility of a Bidentate Ligand

N-Butylpyridine-2-methylamine, a derivative of 2-aminopyridine, is a compound of significant interest in modern chemistry. Its structure, featuring a pyridine ring and a secondary amine with a butyl substituent, imparts a unique combination of steric and electronic properties. This makes it a valuable bidentate ligand in coordination chemistry, capable of forming stable complexes with a variety of transition metals. The resulting metallo-organic frameworks have potential applications in catalysis, materials science, and as models for bioinorganic systems.[1] Beyond its role as a ligand, N-Butylpyridine-2-methylamine serves as a key intermediate in organic synthesis, enabling the construction of more complex molecular architectures for pharmaceutical and agrochemical research.

Physicochemical and Safety Data

A thorough understanding of the physical and chemical properties of N-Butylpyridine-2-methylamine is paramount for its safe and effective use in any experimental setting.

Table 1: Physicochemical Properties of N-Butylpyridine-2-methylamine

Property	Value	Reference
Molecular Formula	C₁₀H₁₆N₂	[2]
Molecular Weight	164.25 g/mol	[2]
CAS Number	58061-48-6	[3]
Appearance	Not explicitly stated; likely a liquid
Boiling Point	128 - 129 °C	[4]
Melting Point	-70 °C	[4]
Density	0.943 g/cm³ at 25 °C	[4]

Safety and Handling:

N-Butylpyridine-2-methylamine is a hazardous chemical and must be handled with appropriate precautions in a well-ventilated fume hood.[4] It is classified as a flammable liquid and vapor.[4] The compound is harmful if swallowed or inhaled and is toxic in contact with skin.[4] It causes severe skin burns and eye damage and may cause respiratory irritation.[4]

Personal Protective Equipment (PPE):

• Eye/Face Protection: Wear tightly fitting safety goggles and a face shield.[5]

• Skin Protection: Handle with chemical-resistant gloves. Wear flame-retardant antistatic protective clothing.[4][5]

• Respiratory Protection: Use a respirator when vapors or aerosols are generated.[4]

Storage:

Store in a tightly closed container in a dry, cool, and well-ventilated place. Keep away from heat, sparks, open flames, and hot surfaces.[4][6]

Application in Coordination Chemistry: Synthesis of a Copper(II) Complex

The bidentate nature of N-Butylpyridine-2-methylamine, with its two nitrogen donor atoms, makes it an excellent ligand for the formation of coordination complexes with transition metals. The following protocol details a representative synthesis of a copper(II) complex.

Protocol: Synthesis of Dichlorobis(N-Butylpyridine-2-methylamine)copper(II)

This protocol describes the synthesis of a copper(II) complex where N-Butylpyridine-2-methylamine acts as a bidentate ligand.

Materials:

• Copper(II) chloride dihydrate (CuCl₂·2H₂O)

• N-Butylpyridine-2-methylamine

• Absolute Ethanol

• Diethyl ether

Equipment:

• 100 mL round-bottom flask

• Magnetic stirrer and stir bar

• Reflux condenser

• Büchner funnel and filter paper

• Vacuum flask

Procedure:

• Preparation of the Copper Salt Solution: In a 100 mL round-bottom flask, dissolve 0.85 g (5 mmol) of copper(II) chloride dihydrate in 20 mL of absolute ethanol with gentle warming and stirring to obtain a clear blue-green solution.

• Ligand Addition: In a separate beaker, dissolve 1.64 g (10 mmol) of N-Butylpyridine-2-methylamine in 10 mL of absolute ethanol.

• Slowly add the N-Butylpyridine-2-methylamine solution dropwise to the stirred copper(II) chloride solution at room temperature. A change in color and the formation of a precipitate are expected.

• Reaction: Attach a reflux condenser to the flask and heat the mixture to a gentle reflux for 2 hours with continuous stirring.

• Isolation of the Complex: After the reflux period, allow the mixture to cool to room temperature. Further cool the flask in an ice bath for 30 minutes to ensure complete precipitation.

• Collect the solid product by vacuum filtration using a Büchner funnel.

• Washing and Drying: Wash the precipitate with two small portions (10 mL each) of cold absolute ethanol, followed by one portion (15 mL) of diethyl ether to aid in drying.

• Dry the resulting solid in a desiccator over anhydrous calcium chloride or under vacuum to a constant weight.

Expected Results and Characterization

The synthesized complex is expected to be a colored, crystalline solid. Characterization is crucial to confirm the structure and purity of the complex.

Table 2: Expected Characterization Data for Dichlorobis(N-Butylpyridine-2-methylamine)copper(II)

Analysis	Expected Results
FTIR Spectroscopy	Shift in the C=N stretching vibration of the pyridine ring upon coordination. Appearance of new bands in the far-IR region corresponding to Cu-N stretching vibrations.[7]
UV-Vis Spectroscopy	A broad d-d transition band in the visible region, characteristic of a distorted octahedral or square pyramidal geometry around the Cu(II) center.[8]
Elemental Analysis	The experimentally determined percentages of C, H, and N should be in close agreement with the calculated values for the proposed formula [Cu(C₁₀H₁₆N₂)₂Cl₂].

Synthesis of N-Butylpyridine-2-methylamine via Reductive Amination

For researchers wishing to synthesize N-Butylpyridine-2-methylamine in-house, reductive amination is a robust and widely used method.[2] This process involves the reaction of an aldehyde or ketone with an amine to form an imine, which is then reduced in situ to the desired amine.

Protocol: Reductive Amination of 2-Pyridinecarboxaldehyde with n-Butylamine

This protocol is a standard procedure for reductive amination.[4][5]

Materials:

• 2-Pyridinecarboxaldehyde

• n-Butylamine

• Sodium triacetoxyborohydride (NaBH(OAc)₃)

• Anhydrous 1,2-Dichloroethane (DCE)

• Saturated aqueous sodium bicarbonate (NaHCO₃) solution

• Brine (saturated aqueous NaCl)

• Anhydrous magnesium sulfate (MgSO₄)

Equipment:

• Dry round-bottom flask

• Magnetic stirrer and stir bar

• Separatory funnel

• Rotary evaporator

Procedure:

• Reaction Setup: To a dry round-bottom flask equipped with a magnetic stir bar, add 1.07 g (10 mmol) of 2-pyridinecarboxaldehyde.

• Dissolve the aldehyde in 50 mL of anhydrous 1,2-dichloroethane.

• Add 0.88 g (12 mmol) of n-butylamine to the solution. Stir the mixture at room temperature for 30 minutes to facilitate imine formation.

• Reduction: Carefully add 2.54 g (12 mmol) of sodium triacetoxyborohydride to the reaction mixture in portions.

• Stir the reaction at room temperature for 12-24 hours. Monitor the progress of the reaction by Thin Layer Chromatography (TLC).

• Work-up: Once the reaction is complete, quench the reaction by slowly adding 50 mL of saturated aqueous sodium bicarbonate solution.

• Transfer the mixture to a separatory funnel and extract the aqueous layer with dichloromethane (3 x 50 mL).

• Combine the organic layers, wash with brine (50 mL), and dry over anhydrous magnesium sulfate.

• Purification: Filter the drying agent and concentrate the filtrate under reduced pressure using a rotary evaporator. The crude product can be purified by silica gel column chromatography to yield pure N-Butylpyridine-2-methylamine.

Visualizing the Workflow

To better illustrate the experimental processes described, the following diagrams outline the key steps.

Figure 2: Workflow for the synthesis of N-Butylpyridine-2-methylamine.

Conclusion

N-Butylpyridine-2-methylamine is a compound with significant potential in both coordination chemistry and as a synthetic intermediate. This application note provides the foundational knowledge and practical protocols for its safe handling and utilization in a research setting. The detailed procedures for the synthesis of a novel copper(II) complex and the preparation of the ligand itself offer a solid starting point for further exploration into the rich chemistry of this versatile molecule.

References

• XiXisys.com. SAFETY DATA SHEETS: N-butylpyridine-2-methylamine. According to the UN GHS revision 11. Version: 1.0.
• Sigma-Aldrich. SAFETY DATA SHEET. Version 6.
• PubChem. N-(tert-Butyl)-3-methylpyridin-2-amine.
• TCI Chemicals.
• CDH Fine Chemical.
• Fisher Scientific. SAFETY DATA SHEET.
• Utz, D., Kisslinger, S., Hampel, F., & Schindler, S. (2008). Syntheses and characterization of copper complexes with the ligand 2-aminoethyl(2-pyridylmethyl)-1,2-ethanediamine (apme). Journal of Inorganic Biochemistry, 102(5-6), 1236–1245.
• Gomaa, M. M., & Aly, A. A. (2014). Synthesis and Characterization of Copper(II) Complexes with Tridentate NNO Functionalized Ligand.
• BenchChem. Application Note: A Detailed Protocol for Reductive Amination Using Butylamine and a Carbonyl Compound.
• Sigma-Aldrich.
• Sciencemadness.org.
• Wikipedia. Transition metal pyridine complexes.

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• 3. Syntheses and characterization of copper complexes with the ligand 2-aminoethyl(2-pyridylmethyl)-1,2-ethanediamine (apme) - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
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• 6. researchgate.net [researchgate.net]
• 7. Synthesis and Characterisation of Copper(II) Complexes with Tridentate NNO Functionalized Ligand: Density Function Theory Study, DNA Binding Mechanism, Optical Properties, and Biological Application - PMC [pmc.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]

Application Notes and Protocols for N-Butylpyridine-2-methylamine as an MmpL3 Inhibitor

For Researchers, Scientists, and Drug Development Professionals

Introduction: Targeting the Gatekeeper of the Mycobacterial Cell Wall

The emergence of multidrug-resistant (MDR) and extensively drug-resistant (XDR) strains of Mycobacterium tuberculosis (Mtb), the causative agent of tuberculosis (TB), presents a formidable challenge to global health. This has catalyzed the search for novel therapeutic agents that act on previously unexploited cellular targets. One of the most promising of these targets is the Mycobacterial membrane protein Large 3 (MmpL3).[1][2][3][4]

MmpL3 is an essential inner membrane protein that functions as a transporter for trehalose monomycolate (TMM), a crucial precursor for the biosynthesis of mycolic acids.[2][5][6][7][8] These mycolic acids are the defining feature of the mycobacterial outer membrane, forming a highly impermeable barrier that protects the bacterium from antibiotics and host immune responses.[7] By inhibiting MmpL3, the transport of TMM is blocked, leading to the disruption of cell wall synthesis and ultimately, bacterial death.[2] The essentiality of MmpL3 for mycobacterial viability makes it an attractive target for the development of new anti-TB drugs.[5][9]

This guide provides a detailed overview and experimental protocols for the investigation of N-Butylpyridine-2-methylamine, a potent inhibitor of MmpL3, as a potential anti-tubercular agent.[3][10][11]

Mechanism of Action: Disrupting the Proton Motive Force for Mycolic Acid Transport

N-Butylpyridine-2-methylamine belongs to a class of pyridine-2-methylamine derivatives designed through a structure-guided approach to inhibit MmpL3.[3][10][11] MmpL3 is a member of the Resistance-Nodulation-Cell Division (RND) superfamily of transporters, which utilize the proton motive force (PMF) as an energy source for substrate translocation.[7][10][12][13]

The proposed mechanism of action for N-Butylpyridine-2-methylamine and related compounds involves binding to a specific pocket within the MmpL3 transporter.[10] Molecular docking studies suggest that the pyridine-2-methylamine scaffold forms critical interactions within the active site of MmpL3.[10] Specifically, the nitrogen atom of the amine can form a hydrogen bond with key residues, such as D645, which is believed to be involved in the proton translocation pathway.[10] This interaction disrupts the proton motive force necessary for the transport of TMM across the inner membrane.[10] The butyl group and other hydrophobic moieties of the inhibitor occupy hydrophobic pockets within the MmpL3 protein, further enhancing the binding affinity.[10]

The inhibition of MmpL3 leads to the intracellular accumulation of TMM and a reduction in the levels of trehalose dimycolate (TDM) and mycolates linked to arabinogalactan, key components of the mycobacterial cell wall.[2][14] This disruption of cell wall biosynthesis ultimately results in bactericidal activity against M. tuberculosis.[14]

Experimental Protocols

Protocol 1: Synthesis of N-Butylpyridine-2-methylamine

This protocol outlines the synthesis of N-Butylpyridine-2-methylamine via reductive amination, a common and effective method for the formation of amines. The synthesis starts from commercially available 2-pyridinecarboxaldehyde and n-butylamine.

Materials:

• 2-Pyridinecarboxaldehyde

• n-Butylamine

• Sodium triacetoxyborohydride (NaBH(OAc)₃)

• Dichloromethane (DCM)

• Sodium bicarbonate (NaHCO₃), saturated solution

• Magnesium sulfate (MgSO₄), anhydrous

• Rotary evaporator

• Magnetic stirrer and stir bar

• Round-bottom flask

• Separatory funnel

• Standard glassware for organic synthesis

Procedure:

• Reaction Setup: In a clean, dry round-bottom flask, dissolve 2-pyridinecarboxaldehyde (1 equivalent) in dichloromethane (DCM).

• Amine Addition: To the stirred solution, add n-butylamine (1.1 equivalents). Stir the mixture at room temperature for 30 minutes. The formation of the intermediate imine may be observed.

• Reduction: Carefully add sodium triacetoxyborohydride (1.5 equivalents) portion-wise to the reaction mixture. The addition should be controlled to manage any potential effervescence.

• Reaction Monitoring: Allow the reaction to stir at room temperature overnight. The progress of the reaction can be monitored by thin-layer chromatography (TLC) to confirm the consumption of the starting aldehyde.

• Work-up: Quench the reaction by slowly adding a saturated solution of sodium bicarbonate. Transfer the mixture to a separatory funnel.

• Extraction: Extract the aqueous layer with dichloromethane (3x). Combine the organic layers.

• Drying and Concentration: Dry the combined organic layers over anhydrous magnesium sulfate, filter, and concentrate the solvent under reduced pressure using a rotary evaporator.

• Purification: The crude product can be purified by column chromatography on silica gel using an appropriate eluent system (e.g., a gradient of ethyl acetate in hexanes) to yield pure N-Butylpyridine-2-methylamine.

Expected Outcome:

The final product, N-Butylpyridine-2-methylamine, is typically an oil. The purity and identity of the compound should be confirmed by analytical techniques such as ¹H NMR, ¹³C NMR, and mass spectrometry.

Protocol 2: In Vitro MmpL3 Inhibition Assay - Whole-Cell Phenotypic Screen

This protocol describes a whole-cell phenotypic screen to assess the inhibitory activity of N-Butylpyridine-2-methylamine against M. tuberculosis. The minimum inhibitory concentration (MIC) is determined using the Microplate Alamar Blue Assay (MABA).

Materials:

• Mycobacterium tuberculosis H37Rv strain

• Middlebrook 7H9 broth supplemented with OADC (oleic acid, albumin, dextrose, catalase) and 0.05% Tween 80

• N-Butylpyridine-2-methylamine

• Alamar Blue reagent

• 96-well microplates

• Incubator (37°C)

• Microplate reader

Procedure:

• Bacterial Culture Preparation: Grow M. tuberculosis H37Rv in Middlebrook 7H9 broth to mid-log phase. Adjust the bacterial suspension to a McFarland standard of 1.0, and then dilute to the final desired inoculum concentration.

• Compound Preparation: Prepare a stock solution of N-Butylpyridine-2-methylamine in a suitable solvent (e.g., DMSO). Perform serial two-fold dilutions of the compound in Middlebrook 7H9 broth in a 96-well plate.

• Inoculation: Add the prepared bacterial inoculum to each well of the 96-well plate containing the serially diluted compound. Include positive (bacteria only) and negative (broth only) controls.

• Incubation: Seal the plates and incubate at 37°C for 7 days.

• Alamar Blue Addition: After the incubation period, add Alamar Blue reagent to each well.

• Second Incubation: Re-incubate the plates at 37°C for 24 hours.

• MIC Determination: Read the fluorescence or absorbance of the wells using a microplate reader. The MIC is defined as the lowest concentration of the compound that prevents a color change of the Alamar Blue reagent from blue (resazurin) to pink (resorufin), indicating inhibition of bacterial growth.[10]

Data Analysis:

The MIC value provides a quantitative measure of the potency of N-Butylpyridine-2-methylamine against M. tuberculosis. Lower MIC values indicate higher potency.

Compound	Mtb H37Rv MIC (µg/mL)
N-Butylpyridine-2-methylamine	Expected to be low
Isoniazid (Control)	Known value
Rifampicin (Control)	Known value

Protocol 3: Target Engagement Assay - Fluorescence-Based Competitive Binding

This protocol describes a whole-cell fluorescence-based competitive binding assay to confirm that N-Butylpyridine-2-methylamine directly interacts with MmpL3. This assay utilizes a fluorescently labeled MmpL3 inhibitor probe that is displaced by unlabeled inhibitors binding to the same site.[14]

Materials:

• Mycobacterium smegmatis strain overexpressing M. tuberculosis MmpL3 (MsmegΔmmpL3/pMVGH1-mmpL3tb)

• Fluorescent MmpL3 probe (e.g., an analog of a known MmpL3 inhibitor covalently linked to a fluorophore like TAMRA)[14]

• N-Butylpyridine-2-methylamine

• Phosphate-buffered saline (PBS) with Tween 80

• Flow cytometer

• 96-well V-bottom plates

Procedure:

• Bacterial Culture Preparation: Grow the M. smegmatis strain overexpressing Mtb MmpL3 to mid-log phase. Harvest the cells by centrifugation, wash with PBS containing Tween 80, and resuspend to a final OD₆₀₀ of 0.5.

• Compound and Probe Incubation: In a 96-well V-bottom plate, add the bacterial suspension. Add varying concentrations of N-Butylpyridine-2-methylamine. Then, add a fixed concentration of the fluorescent MmpL3 probe. Include controls with no unlabeled inhibitor and cells only (no probe).

• Incubation: Incubate the plate at room temperature for 1 hour in the dark.

• Washing: Wash the cells by centrifugation and resuspend in PBS with Tween 80 to remove unbound probe and compound.

• Flow Cytometry Analysis: Analyze the fluorescence of the bacterial cells using a flow cytometer.

Data Analysis:

A decrease in the fluorescence signal in the presence of N-Butylpyridine-2-methylamine indicates that it is competing with the fluorescent probe for binding to MmpL3. The data can be plotted as a dose-response curve to determine the concentration of N-Butylpyridine-2-methylamine required to displace 50% of the fluorescent probe (IC₅₀), providing a measure of its binding affinity for MmpL3.

Visualizations

MmpL3-Mediated Mycolic Acid Transport Pathway

Caption: MmpL3 transports TMM across the inner membrane.

Experimental Workflow for MmpL3 Inhibitor Screening

Caption: Workflow for identifying and validating MmpL3 inhibitors.

References

• Structure–Function Profile of MmpL3, the Essential Mycolic Acid Transporter from Mycobacterium tuberculosis | ACS Infectious Diseases. Available at: [Link]

• MmpL3 Inhibitor Screening Assays - CSU STRATA. Available at: [Link]

• The driving force for mycolic acid export by mycobacterial MmpL3 is proton translocation. Available at: [Link]

• Two Accessory Proteins Govern MmpL3 Mycolic Acid Transport in Mycobacteria | mBio. Available at: [Link]

• MmpL3 is the flippase for mycolic acids in mycobacteria - PNAS. Available at: [Link]

• Structure-function profile of MmpL3, the essential mycolic acid transporter from Mycobacterium tuberculosis - PMC - PubMed Central. Available at: [Link]

• Two Accessory Proteins Govern MmpL3 Mycolic Acid Transport in Mycobacteria. Available at: [Link]

• Direct Inhibition of MmpL3 by Novel Antitubercular Compounds | ACS Infectious Diseases. Available at: [Link]

• Structure-Function Profile of MmpL3, the Essential Mycolic Acid Transporter from Mycobacterium tuberculosis - PubMed. Available at: [Link]

• MmpL3 is a lipid transporter that binds trehalose monomycolate and phosphatidylethanolamine | PNAS. Available at: [Link]

• Identification of New MmpL3 Inhibitors by Untargeted and Targeted Mutant Screens Defines MmpL3 Domains with Differential Resistance. Available at: [Link]

• Direct Inhibition of MmpL3 by Novel Antitubercular Compounds - PMC - PubMed Central. Available at: [Link]

• Direct Inhibition of MmpL3 by Novel Antitubercular Compounds - ResearchGate. Available at: [Link]

• (PDF) Structures of the mycobacterial membrane protein MmpL3 reveal its mechanism of lipid transport - ResearchGate. Available at: [Link]

• Targeting MmpL3 for anti-tuberculosis drug development - PMC - PubMed Central. Available at: [Link]

• A targeted whole-cell phenotypic screen identifies six new MmpL3... - ResearchGate. Available at: [Link]

• Structure-Directed Identification of Pyridine-2-methylamine Derivatives as MmpL3 Inhibitors for use as Antitubercular Agents - NIH. Available at: [Link]

• Novel Insights into the Mechanism of Inhibition of MmpL3, a Target of Multiple Pharmacophores in Mycobacterium tuberculosis - NIH. Available at: [Link]

• Structure-Directed Identification of Pyridine-2-Methylamine Derivatives As MmpL3 Inhibitors For Use As Antitubercular Agents - ScienceDirect | PDF | Tuberculosis - Scribd. Available at: [Link]

• Molecular Mechanisms of MmpL3 Function and Inhibition - PMC - PubMed Central. Available at: [Link]

• Structure-directed identification of pyridine-2-methylamine derivatives as MmpL3 inhibitors for use as antitubercular agents - Johns Hopkins University. Available at: [Link]

• Structure-directed identification of pyridine-2-methylamine derivatives as MmpL3 inhibitors for use as antitubercular agents - PubMed. Available at: [Link]

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Application Notes and Protocols for the Analytical Characterization of N-Butylpyridine-2-methylamine

Abstract: This document provides a comprehensive guide to the analytical characterization of N-Butylpyridine-2-methylamine, a key heterocyclic building block. Pyridine and its derivatives are fundamental scaffolds in the pharmaceutical and chemical industries, making rigorous analytical control essential for ensuring product quality, safety, and efficacy.[1][2][3] This guide is intended for researchers, scientists, and drug development professionals, offering detailed protocols for chromatographic and spectroscopic analysis, grounded in established scientific principles. We will explore methods for identity confirmation, purity assessment, and the identification of potential impurities, emphasizing the rationale behind methodological choices to empower robust and reliable characterization.

Introduction and Analytical Strategy

N-Butylpyridine-2-methylamine (CAS No: 58061-48-6) is a substituted pyridine derivative with potential applications as an intermediate in the synthesis of active pharmaceutical ingredients (APIs) and other specialty chemicals.[4] Its structure, featuring a basic pyridine ring, a secondary amine, and a flexible butyl group, dictates the analytical strategies required for its characterization. A multi-faceted approach is necessary to confirm its identity, quantify its purity, and identify any process-related or degradation impurities.

The overall analytical workflow is designed to build a complete profile of the compound, moving from initial purity checks to definitive structural confirmation.

Caption: Overall analytical workflow for N-Butylpyridine-2-methylamine.

Physicochemical Properties

A summary of the key physicochemical properties of N-Butylpyridine-2-methylamine is presented below. This data is crucial for method development, such as selecting appropriate solvents and chromatographic conditions.

Property	Value	Source
CAS Number	58061-48-6	ChemicalBook[5]
Molecular Formula	C₁₀H₁₆N₂	Calculated
Molecular Weight	164.25 g/mol	Calculated
Appearance	(Not specified)	-
Boiling Point	(Not specified)	-
pKa	~5.2-6.0 (Pyridine moiety)	Estimated based on similar pyridine derivatives[1][2]

Chromatographic Analysis for Purity and Assay

Chromatographic methods are the cornerstone for separating the main component from impurities and accurately determining its purity.[3] High-Performance Liquid Chromatography (HPLC) is the preferred technique for non-volatile compounds like N-Butylpyridine-2-methylamine.[6][7]

High-Performance Liquid Chromatography (HPLC)

Principle of the Method: A reversed-phase (RP) HPLC method is ideal for this molecule. The non-polar stationary phase (e.g., C18) interacts with the hydrophobic n-butyl chain, while the polar mobile phase allows for elution. Due to the basic nature of the pyridine nitrogen and the secondary amine, an acidic modifier (e.g., formic or phosphoric acid) is incorporated into the mobile phase.[8] This suppresses the ionization of silanol groups on the column and ensures the analyte is in a consistent, protonated state, leading to sharp, symmetrical peaks.[1] UV detection is suitable as the pyridine ring is a chromophore.[9]

Experimental Protocol: RP-HPLC for Purity Determination

This protocol is adapted from established methods for the separation of N-Butylpyridine-2-methylamine.[8]

Instrumentation & Conditions:

Parameter	Recommended Setting	Rationale
HPLC System	Standard system with quaternary pump, autosampler, column oven, and UV/PDA detector.	Provides robust and reproducible performance.
Column	Newcrom R1, 4.6 x 150 mm, 5 µm or equivalent C18 column.	The Newcrom R1 is a reverse-phase column with low silanol activity, ideal for basic compounds.[8] A standard C18 is also suitable.
Mobile Phase A	Water with 0.1% Formic Acid	Formic acid is a volatile modifier compatible with mass spectrometry (MS).[8]
Mobile Phase B	Acetonitrile (MeCN) with 0.1% Formic Acid	Acetonitrile is a common organic solvent providing good separation efficiency.
Gradient	Isocratic or Gradient (e.g., 70% A / 30% B)	An isocratic method is simpler and sufficient if all impurities are resolved.[2] A gradient may be needed for complex impurity profiles.[6]
Flow Rate	1.0 mL/min	Standard flow rate for a 4.6 mm ID column.
Column Temp.	30 °C	Provides stable retention times and improves peak shape.
Detection	UV at 260 nm	Pyridine derivatives typically absorb in this region.[10] A PDA detector can be used to check for co-eluting impurities.
Injection Vol.	10 µL	Standard volume; can be adjusted based on concentration.

Step-by-Step Protocol:

• Mobile Phase Preparation: Prepare the aqueous and organic mobile phases by adding the specified amount of acid. Filter through a 0.45 µm membrane filter and degas thoroughly.

• Standard Preparation: Accurately weigh ~10 mg of N-Butylpyridine-2-methylamine reference standard and dissolve in a 10 mL volumetric flask using a 50:50 mixture of water and acetonitrile (diluent) to create a 1 mg/mL stock solution. Prepare working standards by serial dilution.

• Sample Preparation: Prepare the sample to be tested at a final concentration of approximately 0.1 mg/mL in the diluent.[6] Filter the solution through a 0.45 µm syringe filter before injection to protect the column.

• System Equilibration: Equilibrate the HPLC system with the initial mobile phase conditions for at least 30 minutes or until a stable baseline is achieved.

• Analysis: Inject a blank (diluent), followed by the standard solutions to establish a calibration curve, and then the test samples.

• Data Processing: Determine the purity by calculating the area percentage of the main peak relative to the total area of all peaks in the chromatogram. For assay determination, quantify against the calibration curve derived from the reference standard.[6]

Method Validation Summary: A robust HPLC method must be validated according to ICH guidelines.[6] The table below presents typical performance data for a validated method.

Validation Parameter	Typical Acceptance Criteria	Purpose
Linearity	R² ≥ 0.999	Confirms a direct relationship between concentration and detector response.
Accuracy	98.0% - 102.0% Recovery	Measures the closeness of the test results to the true value.
Precision (Repeatability)	RSD ≤ 2.0%	Assesses the consistency of results for multiple injections of the same sample.
Limit of Detection (LOD)	S/N Ratio ≥ 3:1	The lowest concentration that can be reliably detected.
Limit of Quantitation (LOQ)	S/N Ratio ≥ 10:1	The lowest concentration that can be accurately quantified.
Specificity	Peak purity index > 0.995	Ensures the method is able to assess the analyte unequivocally in the presence of impurities.

Gas Chromatography-Mass Spectrometry (GC-MS)

Principle of the Method: GC-MS is a powerful technique for analyzing volatile and semi-volatile compounds.[11] It is particularly useful for identifying residual solvents from the synthesis or volatile starting materials that may be present as impurities. While pyridine can be analyzed directly by GC, care must be taken as basic compounds can interact with active sites in the column, potentially causing peak tailing.[12] Using a robust, low-bleed column like a 5% phenyl-methylpolysiloxane is recommended.

Experimental Protocol: GC-MS for Volatile Impurities

Parameter	Recommended Setting	Rationale
GC System	GC with a split/splitless injector coupled to a Mass Spectrometer.	Standard instrumentation for volatile analysis.
Column	HP-5MS, 30 m x 0.25 mm ID, 0.25 µm film thickness or equivalent.	A workhorse, non-polar column suitable for a wide range of analytes.
Carrier Gas	Helium, constant flow at 1.2 mL/min.	Inert carrier gas providing good efficiency.
Oven Program	50 °C (hold 2 min), ramp to 280 °C at 15 °C/min, hold 5 min.	A general-purpose program to separate volatile solvents from the higher-boiling analyte.
Injector Temp.	250 °C	Ensures complete vaporization of the sample.
Injection Mode	Split (e.g., 50:1)	Prevents column overloading and ensures sharp peaks for concentrated samples.
MS Transfer Line	280 °C	Prevents condensation of analytes between the GC and MS.
Ion Source Temp.	230 °C	Standard temperature for electron ionization (EI).
Ionization Mode	Electron Ionization (EI) at 70 eV	Provides reproducible fragmentation patterns for library matching.
Mass Range	m/z 40 - 500	Covers the mass range of common solvents and the analyte itself.

Spectroscopic Analysis for Structural Elucidation

Spectroscopic methods provide definitive confirmation of the chemical structure.

Nuclear Magnetic Resonance (NMR) Spectroscopy

Principle of the Method: NMR spectroscopy is the most powerful tool for unambiguous structure determination. ¹H NMR provides information on the number and connectivity of protons, while ¹³C NMR identifies all unique carbon atoms in the molecule. For pyridine derivatives, the protons on the aromatic ring have characteristic chemical shifts.[13] The formation of salts or coordination to a metal center can cause a significant downfield shift of the ring protons due to the decreased electron density on the carbon atoms.[14][15]

Expected ¹H NMR Signals for N-Butylpyridine-2-methylamine:

• Pyridine Ring Protons: Multiple signals in the aromatic region (~7.0-8.5 ppm). The proton adjacent to the nitrogen (at C6) will typically be the most downfield.

• Methylene Bridge (-CH₂-): A singlet or doublet (if coupled to the N-H proton) around 3.8-4.5 ppm.

• N-H Proton: A broad singlet, chemical shift is concentration and solvent dependent.

• N-Butyl Group Protons: Four distinct signals in the aliphatic region (~0.9-3.0 ppm), including a triplet for the terminal methyl group.

Mass Spectrometry (MS)

Principle of the Method: When coupled with a chromatographic inlet (LC-MS or GC-MS), mass spectrometry provides molecular weight information and structural clues from fragmentation patterns. Electrospray ionization (ESI) is a soft ionization technique well-suited for this molecule, which will readily protonate to form a positive ion [M+H]⁺.

Expected Mass Spectrum (ESI+):

• Molecular Ion: A prominent peak at m/z 165.13 ([C₁₀H₁₆N₂ + H]⁺). High-resolution MS (HRMS) can confirm the elemental composition to within a few ppm.

• Key Fragments: Fragmentation may occur via loss of the butyl group or cleavage at the benzylic position.

Integrated Workflow for Impurity Identification

Identifying unknown impurities requires a combination of analytical techniques. The workflow below illustrates a systematic approach.

Caption: Systematic workflow for unknown impurity identification.

Potential Impurities:

• Positional Isomers: 2-Butylpyridine and 4-Butylpyridine may be present from the synthesis.[16]

• Unreacted Starting Materials: Depending on the synthetic route, residual starting materials could be present.

• Oxidation Products: N-Butylpyridine-2-methylamine-N-oxide can form upon exposure to air.[16]

By combining these robust analytical methods, a comprehensive characterization of N-Butylpyridine-2-methylamine can be achieved, ensuring its quality and suitability for its intended application in research and development.

References

• HELIX Chromatography. (n.d.). HPLC Methods for analysis of Pyridine. Retrieved from [Link]

• SIELC Technologies. (n.d.). HPLC Method for Analysis of Pyridine on Primesep 100 Column. Retrieved from [Link]

• HELIX Chromatography. (n.d.). HPLC Method for Analysis of Pyridine and Three Isomers of Aminopyridine on Amaze HD Column. Retrieved from [Link]

• Defense Technical Information Center. (1981). Determination of Pyridine in Modified JP-4 VIA High Performance Liquid Chromatography (HPLC). Retrieved from [Link]

• SIELC Technologies. (n.d.). Separation of N-Butylpyridine-2-methylamine on Newcrom R1 HPLC column. Retrieved from [Link]

• ACS Publications - Inorganic Chemistry. (2022). Pd(II) Complexes with Pyridine Ligands: Substituent Effects on the NMR Data, Crystal Structures, and Catalytic Activity. Retrieved from [Link]

• Polish Academy of Sciences. (n.d.). NMR Spectra of Pyridine, Picolines and Hydrochlorides and of Their Hydrochlorides and Methiodides. Retrieved from [Link]

• ResearchGate. (n.d.). 1H-NMR spectra of Pyridine and four derivatives of 2-Methylpyridine.... Retrieved from [Link]

• National Institutes of Health. (2022). Pd(II) Complexes with Pyridine Ligands: Substituent Effects on the NMR Data, Crystal Structures, and Catalytic Activity. Retrieved from [Link]

• ResearchGate. (n.d.). The 1 H NMR spectra (DMSO-d 6 ) of 4-(2-pyridyl)pyrimidine (6) and the.... Retrieved from [Link]

• Agency for Toxic Substances and Disease Registry. (n.d.). Analytical Methods for Pyridine. Retrieved from [Link]

• National Institutes of Health. (2022). Structure-Directed Identification of Pyridine-2-methylamine Derivatives as MmpL3 Inhibitors for use as Antitubercular Agents. Retrieved from [Link]

• ResearchGate. (2021). Pyridine and GC Capillary Column, is it safe?. Retrieved from [Link]

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Introduction: The Central Role of Pyridines in Modern Chemistry

An Application Guide to Suzuki-Miyaura Coupling Reactions Involving Pyridine Derivatives

The pyridine scaffold is a cornerstone of medicinal chemistry and pharmaceutical development. Its unique electronic properties, ability to engage in hydrogen bonding, and structural resemblance to endogenous molecules have made it a privileged heterocycle in a vast array of FDA-approved drugs, including treatments for cancer, hypertension, viral infections, and neurological disorders.[1][2][3][4] The synthesis of complex biaryl and hetero-biaryl structures containing a pyridine ring is therefore a critical endeavor for drug discovery professionals.

Among the myriad of synthetic tools available, the Palladium-catalyzed Suzuki-Miyaura cross-coupling reaction stands out as one of the most powerful and versatile methods for forging carbon-carbon bonds.[5][6] Its tolerance of diverse functional groups and generally mild conditions make it an ideal choice for late-stage functionalization in complex molecule synthesis. However, the application of this reaction to pyridine derivatives is fraught with unique challenges that can frustrate even seasoned chemists. The pyridine nitrogen can act as a ligand, poisoning the palladium catalyst, while the electronic nature of the ring can render the substrates either unstable or unreactive.[6][7][8][9]

This comprehensive guide provides researchers, scientists, and drug development professionals with a deep dive into the nuances of Suzuki coupling reactions involving pyridine derivatives. Moving beyond simple protocols, we will explore the mechanistic underpinnings of the reaction, dissect the key parameters that govern success, provide field-proven experimental protocols, and offer a detailed troubleshooting guide to navigate common pitfalls.

The Mechanistic Landscape: Understanding the Challenges

The efficacy of a Suzuki-Miyaura coupling hinges on the smooth execution of a three-step catalytic cycle: Oxidative Addition, Transmetalation, and Reductive Elimination.[10][11][12] Understanding how pyridine substrates interact with this cycle is the first step toward rational reaction design.

• Oxidative Addition : The cycle begins with the oxidative addition of a Pd(0) catalyst into the carbon-halogen bond of the halopyridine (or aryl halide partner), forming a Pd(II) complex. The reactivity of the halide is paramount, following the general trend: I > Br > OTf > Cl >> F.[5][12] The stronger C-Cl bond often requires more active catalysts to facilitate this rate-determining step.[5]

• Transmetalation : This is the crucial step where the organic moiety is transferred from the organoboron species to the Pd(II) complex. For this to occur efficiently, the boronic acid must first be activated by a base to form a more nucleophilic "ate" complex (e.g., R-B(OH)₃⁻).[13][14][15][16] This step is often the primary bottleneck in pyridine couplings for two reasons:

  • Catalyst Inhibition : The Lewis basic lone pair on the pyridine nitrogen can coordinate to the electrophilic Pd(II) center, effectively inhibiting the approach of the boronate complex.[9]

  • Slow Transfer : Electron-deficient pyridine rings, particularly 2-substituted pyridines, can result in a slow rate of transmetalation.[7]

• Reductive Elimination : The two organic partners on the Pd(II) center couple, forming the new C-C bond and regenerating the active Pd(0) catalyst, which re-enters the cycle.

A major side reaction that plagues pyridine Suzuki couplings is protodeboronation , where the boronic acid group is replaced by a hydrogen atom from a proton source (like water). This pathway is especially prevalent with electron-deficient heteroaryl boron derivatives, such as 2-pyridylboronic acids, which are notoriously unstable.[7][8][17][18]

Caption: The Suzuki-Miyaura catalytic cycle adapted for pyridine derivatives.

Strategic Guide to Key Reaction Parameters

Success in coupling pyridine derivatives requires a deliberate and informed selection of reagents and conditions. The following table summarizes critical choices based on the specific coupling partners.

Parameter	Recommendation for Electron-Rich/Neutral Pyridines	Recommendation for Electron-Poor/2-Substituted Pyridines	Rationale & Causality
Palladium Source	Pd(OAc)₂, Pd₂(dba)₃, Pd(PPh₃)₄	Pd₂(dba)₃, or specialized pre-catalysts (e.g., XPhos Palladacycle)[17]	Standard sources are often sufficient for more reactive substrates. Challenging couplings benefit from pre-catalysts that generate the active Pd(0) species more reliably and under milder conditions.[17]
Ligand	PPh₃, P(tBu)₃	Bulky, electron-rich dialkylbiaryl phosphines (e.g., SPhos, XPhos , RuPhos)[5][9][17]	Standard phosphines can work for simple cases. Bulky, electron-donating ligands accelerate both oxidative addition (especially for chlorides) and reductive elimination, while their steric profile can mitigate catalyst inhibition by the pyridine nitrogen.[9]
Boron Source	Pyridylboronic acid	Pyridylboronic acid pinacol ester or MIDA boronate [17][19]	Standard boronic acids are often sufficient. For unstable pyridyl nucleophiles (especially 2-pyridyl), using more robust boronate esters is critical to prevent protodeboronation before transmetalation can occur.[7][17][19]
Base	K₂CO₃, Na₂CO₃, K₃PO₄	K₃PO₄, Cs₂CO₃, KF [7]	Weaker bases can be effective. Stronger, non-nucleophilic bases are often required to drive the formation of the boronate "ate" complex, accelerating the slow transmetalation step characteristic of electron-deficient systems.[13]
Solvent	Dioxane/H₂O, Toluene/H₂O, DMF[5][10]	Dioxane/H₂O, Toluene/H₂O	Aprotic solvents are standard. The addition of water is necessary to solubilize the inorganic base, facilitating its role in the catalytic cycle. All solvents must be rigorously degassed to prevent oxidation and deactivation of the Pd(0) catalyst.[17]
Temperature	80-110 °C	90-120 °C	Higher temperatures are often needed to overcome the higher activation energy of oxidative addition for chloropyridines and to promote sluggish transmetalation steps.

Detailed Experimental Protocols

The following protocols provide a robust starting point for two common coupling scenarios. Note: These are generalized procedures and may require optimization for specific substrates. Always perform reactions under an inert atmosphere (Nitrogen or Argon).

Protocol 1: Coupling of 2-Chloropyridine with an Arylboronic Acid

This protocol is designed for a challenging coupling that requires a highly active catalyst system.

Materials:

• Substituted 2-chloropyridine (1.0 mmol, 1.0 equiv)

• Arylboronic acid (1.2 mmol, 1.2 equiv)

• Tris(dibenzylideneacetone)dipalladium(0) (Pd₂(dba)₃; 0.02 mmol, 2 mol%)

• SPhos (2-Dicyclohexylphosphino-2',6'-dimethoxybiphenyl; 0.08 mmol, 8 mol%)

• Potassium phosphate (K₃PO₄; 2.0 mmol, 2.0 equiv), finely ground

• Anhydrous, degassed 1,4-dioxane (5 mL)

• Degassed deionized water (0.5 mL)

Procedure:

• Vessel Preparation: To a dry Schlenk flask or microwave vial equipped with a magnetic stir bar, add the 2-chloropyridine, arylboronic acid, K₃PO₄, Pd₂(dba)₃, and SPhos ligand.

• Inert Atmosphere: Seal the vessel and evacuate and backfill with argon or nitrogen three times to ensure an inert atmosphere.

• Solvent Addition: Add the degassed 1,4-dioxane and degassed water via syringe.

• Reaction: Place the sealed vessel in a preheated oil bath at 100-110 °C. Stir vigorously for 12-24 hours.

• Monitoring: Monitor the reaction progress by TLC or LC-MS. Check for the disappearance of the limiting starting material.

• Workup: Upon completion, cool the reaction to room temperature. Dilute the mixture with ethyl acetate (20 mL) and water (10 mL).

• Extraction: Transfer the mixture to a separatory funnel. Separate the layers and extract the aqueous layer with ethyl acetate (2 x 15 mL).

• Washing: Combine the organic layers and wash with brine (20 mL).

• Drying and Concentration: Dry the organic layer over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure.

• Purification: Purify the crude residue by flash column chromatography on silica gel to obtain the desired 2-arylpyridine product.

Protocol 2: Coupling of a 2-Pyridylboronic Acid Pinacol Ester with an Aryl Bromide

This protocol utilizes a stabilized boronate ester to circumvent the instability of the corresponding boronic acid.[20]

Materials:

• Aryl bromide (1.0 mmol, 1.0 equiv)

• 2-Pyridylboronic acid pinacol ester (1.2 mmol, 1.2 equiv)

• Palladium(II) acetate (Pd(OAc)₂; 0.03 mmol, 3 mol%)

• Triphenylphosphine (PPh₃; 0.06 mmol, 6 mol%) or XPhos (0.06 mmol, 6 mol% for more challenging substrates)

• Potassium carbonate (K₂CO₃; 2.0 mmol, 2.0 equiv)

• Anhydrous, degassed solvent mixture: 1,4-Dioxane/Water (4:1, 5 mL total)

Procedure:

• Vessel Preparation: To a dry reaction vessel under an inert atmosphere, add the aryl bromide, 2-pyridylboronic acid pinacol ester, Pd(OAc)₂, the phosphine ligand, and K₂CO₃.

• Solvent Addition: Add the degassed dioxane/water solvent mixture via syringe.

• Reaction: Heat the reaction mixture to 90 °C with vigorous stirring for 4-18 hours.

• Monitoring: Monitor the reaction by an appropriate analytical technique (TLC, GC-MS).

• Workup: After cooling to room temperature, add dichloromethane (20 mL) and water (10 mL).

• Extraction: Separate the organic layer, and extract the aqueous phase with additional dichloromethane (2 x 15 mL).

• Drying and Concentration: Combine the organic extracts, dry over anhydrous magnesium sulfate (MgSO₄), filter, and concentrate in vacuo.

• Purification: Purify the crude product by silica gel chromatography, typically eluting with a hexane/ethyl acetate gradient, to yield the desired biaryl product.[20]

Caption: General experimental workflow for a Suzuki-Miyaura coupling reaction.

Troubleshooting Common Issues

Issue	Potential Cause(s)	Recommended Solution(s)
Low or No Product Formation	1. Inactive Catalyst: Pd(0) was oxidized; poor quality pre-catalyst.[17] 2. Insufficiently Strong Base: Transmetalation is stalled.[13][17] 3. Unreactive Halide: Using an aryl chloride with a weak catalyst system.[5]	1. Use Fresh Catalyst: Ensure solvents are rigorously degassed. Use a pre-catalyst (e.g., XPhos palladacycle) for difficult couplings.[17] 2. Switch to a Stronger Base: Move from K₂CO₃ to K₃PO₄ or Cs₂CO₃.[17] 3. Use a More Active Ligand: Employ a bulky, electron-rich ligand like SPhos or XPhos. Increase reaction temperature.[5][9]
Protodeboronation (Starting material is deborylated)	1. Unstable Boronic Acid: Especially common with 2-pyridylboronic acids.[7][8] 2. Water Present: Reaction conditions are too harsh or prolonged.	1. Use a Stabilized Boron Source: Switch from the boronic acid to its pinacol or MIDA boronate ester derivative.[17][19] 2. Modify Conditions: Use anhydrous conditions if possible (e.g., with KF as the base).[7] Shorten reaction times or lower the temperature if feasible.
Homocoupling (Boronic acid couples with itself)	1. Oxygen in the Reaction: Oxygen can promote oxidative homocoupling. 2. High Catalyst Loading / Temperature: Can favor side reactions.	1. Rigorously Degas Solvents: Ensure a truly inert atmosphere throughout the reaction setup and duration. 2. Optimize Conditions: Reduce catalyst loading or reaction temperature slightly.
Dehalogenation (Halopyridine is reduced to pyridine)	1. Hydrogen Source: May be caused by trace impurities or side reactions with the solvent or base.	1. Use High-Purity Reagents: Ensure solvents and bases are of high quality. 2. Change Solvent/Base: Switch to a different solvent system (e.g., from THF to dioxane).
Formation of Palladium Black	1. Catalyst Decomposition: The Pd(0) species has agglomerated and precipitated out of solution, rendering it inactive.[21] 2. Ligand Dissociation: Unstable catalyst complex at high temperatures.	1. Use a More Robust Ligand: Bulky biarylphosphine ligands create more stable Pd complexes that are less prone to decomposition. 2. Lower Temperature: If the reaction allows, reducing the temperature can improve catalyst longevity.
Phenylated Impurities	1. Ligand Degradation: When using triphenylphosphine (PPh₃), P-C bond cleavage can lead to the transfer of a phenyl group from the ligand instead of the boronic acid.[22][23]	1. Use a Different Ligand: Switch to a trialkylphosphine ligand (e.g., P(tBu)₃) or a biarylphosphine ligand (e.g., SPhos) which are not prone to this side reaction.

Conclusion

The Suzuki-Miyaura coupling of pyridine derivatives is an indispensable tool in the modern synthetic chemist's arsenal. While the inherent properties of the pyridine ring present distinct challenges—namely catalyst inhibition and substrate instability—these can be overcome through a rational and informed approach. Success is predicated on moving beyond a "one-size-fits-all" methodology. By carefully selecting highly active catalyst systems with bulky, electron-rich ligands, utilizing stabilized boronate esters for problematic substrates, and optimizing the choice of base and reaction conditions, researchers can reliably and efficiently construct the complex pyridine-containing molecules that are vital to the future of medicine and materials science.

References

• Billingsley, K. L., & Buchwald, S. L. (2008). A General and Efficient Method for the Suzuki-Miyaura Coupling of 2-Pyridyl Nucleophiles. Angewandte Chemie International Edition, 47(26), 4849-4852. [Link]

• Xu, G., & Li, G. (2008). Palladium-Catalyzed Suzuki−Miyaura Coupling of Pyridyl-2-boronic Esters with Aryl Halides Using Highly Active and Air-Stable Phosphine Chloride and Oxide Ligands. Organic Letters, 10(10), 2023-2026. [Link]

• IntechOpen. (2023). Pyridine derivatives as preferable scaffolds for the process of discovering new drugs. IntechOpen. [Link]

• NINGBO INNO PHARMCHEM CO.,LTD. (2026). The Role of Pyridine Derivatives in Modern Drug Discovery. Pharma-Chemicals. [Link]

• Kitano, Y., & Arisawa, M. (2025). Development of Suzuki-Miyaura Coupling between 4-Pyridine Boronate Derivatives and Aryl Halide to Suppress Phenylated Impurities Derived from Phosphorus Ligands. Chemical & Pharmaceutical Bulletin, 73(4), 327-335. [Link]

• Lau, K. C., et al. (2001). Base and Cation Effects on the Suzuki Cross-Coupling of Bulky Arylboronic Acid with Halopyridines: Synthesis of Pyridylphenols. The Journal of Organic Chemistry, 66(22), 7502-7505. [Link]

• ResearchGate. (n.d.). Therapeutic effect of pyridine derivatives. ResearchGate. [Link]

• Foley, D. A., & O'Duill, M. L. (2020). The 2‐Pyridyl Problem: Challenging Nucleophiles in Cross‐Coupling Arylations. Chemistry – A European Journal, 26(64), 14436-14454. [Link]

• Singh, H., et al. (2024). A decade of pyridine-containing heterocycles in US FDA approved drugs: a medicinal chemistry-based analysis. Journal of azaheterocyclic chemistry. [Link]

• ResearchGate. (n.d.). Suzuki reactions of 2-bromopyridine with aryl boronic acids. ResearchGate. [Link]

• Bryce, M. R., et al. (2005). Palladium-Catalyzed Cross-Coupling Reactions of Pyridylboronic Acids with Heteroaryl Halides Bearing a Primary Amine Group: Synthesis of Highly Substituted Bipyridines and Pyrazinopyridines. The Journal of Organic Chemistry, 70(1), 101-109. [Link]

• Carrow, B. P., & Hartwig, J. F. (2014). Role of the Base and Control of Selectivity in the Suzuki–Miyaura Cross‐Coupling Reaction. Angewandte Chemie International Edition, 53(21), 5439-5443. [Link]

• NROChemistry. (n.d.). Suzuki Coupling: Mechanism & Examples. NROChemistry. [Link]

• Chemistry LibreTexts. (2024). Suzuki-Miyaura Coupling. Chemistry LibreTexts. [Link]

• Hossen, M. A., et al. (2017). Efficient Synthesis of Novel Pyridine-Based Derivatives via Suzuki Cross-Coupling Reaction of Commercially Available 5-Bromo-2-methylpyridin-3-amine: Quantum Mechanical Investigations and Biological Activities. Molecules, 22(2), 190. [Link]

• ResearchGate. (n.d.). Reactivity of 3-Iodoimidazo[1,2- a ]pyridines Using a Suzuki-Type Cross-Coupling Reaction. ResearchGate. [Link]

• Braga, A. C., et al. (2005). Computational Characterization of the Role of the Base in the Suzuki−Miyaura Cross-Coupling Reaction. Journal of the American Chemical Society, 127(45), 15998-16009. [Link]

• Billingsley, K. L., Anderson, K. W., & Buchwald, S. L. (2006). A Highly Active Catalyst for Suzuki-Miyaura Cross-Coupling Reactions of Heteroaryl Compounds. Angewandte Chemie International Edition, 45(21), 3484-3488. [Link]

• Wikipedia. (n.d.). Suzuki reaction. Wikipedia. [Link]

• Özkahraman, B., et al. (2016). Microwave Assisted Suzuki-Miyaura and Ullmann Type Homocoupling Reactions of 2- and 3-Halopyridines Using a Pd(OAc)2/Benzimidazolium Salt and Base Catalyst System. Molecules, 21(10), 1380. [Link]

• Organic Chemistry Portal. (n.d.). Suzuki Coupling. Organic Chemistry Portal. [Link]

• ResearchGate. (2025). Development of Suzuki–Miyaura Coupling between 4-Pyridine Boronate Derivatives and Aryl Halide to Suppress Phenylated Impurities Derived from Phosphorus Ligands. ResearchGate. [Link]

• ResearchGate. (n.d.). Suzuki coupling of different chloropyridines with phenylboronic acids. ResearchGate. [Link]

• Markovic, T., et al. (2017). Pyridine sulfinates as general nucleophilic coupling partners in palladium-catalyzed cross-coupling reactions with aryl halides. Chemical Science, 8(6), 4238-4243. [Link]

• Semantic Scholar. (2017). Pyridine sulfinates as general nucleophilic coupling partners in palladium-catalyzed cross-coupling reactions with aryl halides. Semantic Scholar. [Link]

• Reddit. (2023). Help needed with unreproducible Suzuki coupling. r/Chempros. [Link]

• Khan, I., et al. (2020). Suzuki–Miyaura Reactions of (4-bromophenyl)-4,6-dichloropyrimidine through Commercially Available Palladium Catalyst: Synthesis, Optimization and Their Structural Aspects Identification through Computational Studies. Molecules, 25(23), 5723. [Link]

• YouTube. (2024). Suzuki Coupling I Common Byproducts in Suzuki Coupling. YouTube. [Link]

• Kinzel, T., Zhang, Y., & Buchwald, S. L. (2010). A New Palladium Precatalyst Allows for the Fast Suzuki−Miyaura Coupling Reactions of Unstable Polyfluorophenyl and 2-Heteroaryl Boronic Acids. Journal of the American Chemical Society, 132(40), 14073-14075. [Link]

• MDPI. (n.d.). Catalysts for Suzuki–Miyaura Coupling Reaction. MDPI. [Link]

• Myers, A. G. (n.d.). The Suzuki Reaction. Andrew G. Myers Research Group, Harvard University. [Link]

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• 5. pdf.benchchem.com [pdf.benchchem.com]
• 6. Pyridine sulfinates as general nucleophilic coupling partners in palladium-catalyzed cross-coupling reactions with aryl halides - Chemical Science (RSC Publishing) DOI:10.1039/C7SC00675F [pubs.rsc.org]
• 7. A General and Efficient Method for the Suzuki-Miyaura Coupling of 2-Pyridyl Nucleophiles - PMC [pmc.ncbi.nlm.nih.gov]
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• 23. researchgate.net [researchgate.net]

Technical Notes & Optimization

Technical Support Center: Synthesis of N-Butylpyridine-2-methylamine

Welcome to the technical support center for the synthesis of N-Butylpyridine-2-methylamine. This guide is designed for researchers, scientists, and drug development professionals to navigate the common challenges and side reactions encountered during the preparation of this key synthetic intermediate. Here, we provide in-depth troubleshooting guides, frequently asked questions (FAQs), and detailed experimental protocols to ensure the successful and efficient synthesis of your target compound.

Introduction

N-Butylpyridine-2-methylamine is a valuable building block in medicinal chemistry and materials science. Its synthesis is primarily achieved through two main routes: the direct N-alkylation of 2-(aminomethyl)pyridine and the reductive amination of 2-pyridinecarboxaldehyde with butylamine. While seemingly straightforward, both methods are susceptible to the formation of specific side products that can complicate purification and compromise the yield and purity of the desired product. This guide will dissect these potential pitfalls and offer practical, field-proven solutions.

Frequently Asked Questions (FAQs)

Q1: What are the most common synthetic routes to N-Butylpyridine-2-methylamine?

A1: The two most prevalent methods are:

• Reductive Amination: The reaction of 2-pyridinecarboxaldehyde with butylamine to form an intermediate imine, which is then reduced in situ to the secondary amine. This is often a one-pot procedure.

• Direct N-Alkylation: The reaction of 2-(aminomethyl)pyridine with a butyl halide (e.g., butyl bromide or iodide) in the presence of a base.

Q2: What are the primary side products I should be aware of in these syntheses?

A2: The main side products depend on the synthetic route:

• For Reductive Amination:

  • N,N-Dibutyl-pyridin-2-ylmethanamine (Tertiary Amine): Formed from the further reaction of the desired secondary amine with another molecule of 2-pyridinecarboxaldehyde.

  • (Pyridin-2-yl)methanol: Results from the reduction of the starting aldehyde, 2-pyridinecarboxaldehyde.

  • Unreacted Starting Materials: Residual 2-pyridinecarboxaldehyde or butylamine.

• For Direct N-Alkylation:

  • N,N-Dibutyl-pyridin-2-ylmethanamine (Over-alkylation Product): The desired secondary amine is often more nucleophilic than the starting primary amine, leading to a second alkylation.[1]

  • N,N,N-Tributyl(pyridin-2-ylmethyl)ammonium Halide (Quaternary Ammonium Salt): Further alkylation of the tertiary amine can occur, especially with excess alkylating agent.[2]

  • Alkylation at the Pyridine Nitrogen: While less common for the exocyclic amine, under certain conditions, the pyridine nitrogen can be alkylated, leading to a pyridinium salt.[3][4]

Q3: How can I monitor the reaction progress and detect these side products?

A3: A combination of analytical techniques is recommended:

• Thin-Layer Chromatography (TLC): Useful for qualitative monitoring of the reaction progress by observing the consumption of starting materials and the appearance of new spots corresponding to products and side products.

• Gas Chromatography-Mass Spectrometry (GC-MS): An excellent technique for identifying and quantifying volatile components in the reaction mixture, including the desired product and side products like the tertiary amine and the alcohol byproduct.[5]

• Nuclear Magnetic Resonance (NMR) Spectroscopy: Provides structural information to confirm the identity of the desired product and characterize any isolated impurities.

• High-Performance Liquid Chromatography (HPLC): Can be used for both monitoring the reaction and assessing the purity of the final product.[5]

Troubleshooting Guides: Common Issues and Solutions

This section addresses specific problems you might encounter during the synthesis of N-Butylpyridine-2-methylamine.

Reductive Amination Route

Observed Problem 1: Low Yield of N-Butylpyridine-2-methylamine and Presence of (Pyridin-2-yl)methanol

• Potential Cause: The reducing agent is reducing the starting aldehyde faster than the imine is being formed or reduced. This is more common with strong reducing agents like sodium borohydride.

• Troubleshooting & Solution:

  • Choice of Reducing Agent: Switch to a milder and more selective reducing agent, such as sodium triacetoxyborohydride (NaBH(OAc)₃), which is known to preferentially reduce imines over aldehydes.[6]

  • Stepwise Addition: If using a less selective reducing agent like sodium borohydride, first allow the 2-pyridinecarboxaldehyde and butylamine to stir together to form the imine before adding the reducing agent. The formation of the imine can be monitored by TLC or IR spectroscopy (disappearance of the aldehyde C=O stretch).[7]

  • pH Control: Imine formation is often favored under slightly acidic conditions. The addition of a catalytic amount of acetic acid can accelerate imine formation.[2]

Observed Problem 2: Significant Formation of N,N-Dibutyl-pyridin-2-ylmethanamine (Tertiary Amine)

• Potential Cause: The desired secondary amine product is reacting with remaining 2-pyridinecarboxaldehyde to form a new iminium ion, which is then reduced to the tertiary amine.

• Troubleshooting & Solution:

  • Stoichiometry Control: Use a slight excess of butylamine (e.g., 1.1 to 1.2 equivalents) relative to 2-pyridinecarboxaldehyde. This will help to ensure that the aldehyde is fully consumed in the formation of the initial imine.

  • Slow Addition of Aldehyde: If practical, add the 2-pyridinecarboxaldehyde slowly to a solution of butylamine and the reducing agent. This maintains a low concentration of the aldehyde throughout the reaction, minimizing the chance of the secondary amine reacting with it.

Direct N-Alkylation Route

Observed Problem 1: Formation of a Mixture of Mono- and Di-alkylated Products

• Potential Cause: The product, N-Butylpyridine-2-methylamine, is more nucleophilic than the starting material, 2-(aminomethyl)pyridine, leading to rapid subsequent alkylation.[1]

• Troubleshooting & Solution:

  • Stoichiometry and Addition: Use a significant excess of the starting amine, 2-(aminomethyl)pyridine, relative to the butyl halide. This increases the probability that the alkylating agent will react with the primary amine rather than the secondary amine product. Alternatively, slowly add the butyl halide to a solution of excess 2-(aminomethyl)pyridine.

  • Protecting Group Strategy: For applications requiring very high purity, consider a protecting group strategy. Protect the amine of 2-(aminomethyl)pyridine (e.g., as a Boc-carbamate), perform the alkylation on the pyridine nitrogen if desired, and then deprotect. For alkylating the exocyclic amine, a different protecting group strategy would be needed to differentiate the two nitrogens.[3]

Experimental Protocols

Protocol 1: Reductive Amination using Sodium Triacetoxyborohydride

This protocol is optimized for the selective synthesis of N-Butylpyridine-2-methylamine with minimal side product formation.

Materials:

• 2-Pyridinecarboxaldehyde

• Butylamine

• Sodium triacetoxyborohydride (NaBH(OAc)₃)

• Dichloromethane (DCM) or 1,2-Dichloroethane (DCE)

• Saturated aqueous sodium bicarbonate solution

• Brine

• Anhydrous sodium sulfate or magnesium sulfate

Procedure:

• To a stirred solution of 2-pyridinecarboxaldehyde (1.0 eq) in DCM, add butylamine (1.1 eq) at room temperature.

• Stir the mixture for 30-60 minutes to allow for imine formation. Monitor the reaction by TLC.

• Once imine formation is significant, add sodium triacetoxyborohydride (1.5 eq) portion-wise over 15 minutes.

• Stir the reaction mixture at room temperature until the reaction is complete (typically 2-4 hours, monitor by TLC or GC-MS).

• Quench the reaction by the slow addition of saturated aqueous sodium bicarbonate solution.

• Separate the organic layer, and extract the aqueous layer with DCM (3 x volume).

• Combine the organic layers, wash with brine, and dry over anhydrous sodium sulfate.

• Filter and concentrate the solution under reduced pressure to yield the crude product.

• Purify the crude product by fractional distillation under reduced pressure or by column chromatography on silica gel.[8]

Data Presentation

Table 1: Common Side Products and Their Characteristics

Side Product Name	Chemical Structure	Molecular Weight	Key Identifying Features (GC-MS or NMR)
N,N-Dibutyl-pyridin-2-ylmethanamine	C₁₄H₂₄N₂	220.36	Higher molecular ion peak in MS. Characteristic signals for two butyl groups in NMR.
(Pyridin-2-yl)methanol	C₆H₇NO	109.13	Presence of a hydroxyl group (broad singlet in ¹H NMR, IR stretch).
N,N,N-Tributyl(pyridin-2-ylmethyl)ammonium Halide	C₁₈H₃₃N₂⁺X⁻	373.46 (for Bromide)	Non-volatile salt, will not be observed by GC-MS. Characteristic downfield shifts in ¹H NMR due to the positive charge.

Visualizations

Reaction Pathways and Side Product Formation

Caption: Synthetic pathways to N-Butylpyridine-2-methylamine and common side products.

Troubleshooting Decision Tree for Reductive Amination

Caption: Decision tree for troubleshooting reductive amination reactions.

References

• Master Organic Chemistry. (2017, May 26). Alkylation of Amines (Sucks!). [Link]

• LookChem. (n.d.). Purification of Pyridine. [Link]

• Reddit. (2025, January 1). Struggling with Reductive Amination: Tips for Isolating My Amine Product?[Link]

• Wikipedia. (2023, November 15). Amine alkylation. [Link]

• Master Organic Chemistry. (2017, September 1). Reductive Amination, and How It Works. [Link]

• University of Rochester, Department of Chemistry. (n.d.). Purification: Fractional Distillation. [Link]

• ChemBAM. (n.d.). Purification by fractional distillation. [Link]

• Organic Chemistry Virtual Lab. (n.d.). Purification by Fractional distillation/crystallisation (Theory). [Link]

• Google Patents. (n.d.).

• PubMed. (2006, July 17). Pyridine N-alkylation by lithium, magnesium, and zinc alkyl reagents: synthetic, structural, and mechanistic studies on the bis(imino)pyridine system. [Link]

• Kim, T. L., et al. (2015). Synthesis of Secondary N-Methylamines via Reductive Amination of Aldehydes with N-Boc-N-Methylamine Using Me2SiHCl. The Journal of Organic Chemistry, 90(41), 14701-14708. [Link]

• G. A. Dessì, et al. (2020). Efficient Electrochemical N-Alkylation of N-Boc-Protected 4-Aminopyridines: Towards New Biologically Active Compounds. Molecules, 25(18), 4296. [Link]

• ResearchGate. (2006). Pyridine N-Alkylation by Lithium, Magnesium, and Zinc Alkyl Reagents: Synthetic, Structural, and Mechanistic Studies on the Bis(imino)pyridine System. [Link]

• ResearchGate. (2012). N-alkylation of 2-pyridyl amine with arylmethyl alcohols. [Link]

• K. Tsujikawa, et al. (2017). Analysis of 62 synthetic cannabinoids by gas chromatography-mass spectrometry with photoionization. Forensic Toxicology, 35(1), 94-103. [Link]

• ChemRxiv. (2023). Synthesis of Secondary Amines via Self-Limiting Alkylation of N-Aminopyridinium Salts. [Link]

• Figshare. (2015). Synthesis of Secondary N‑Methylamines via Reductive Amination of Aldehydes with N‑Boc‑N‑Methylamine Using Me2SiHCl. [Link]

• Chen, Z., et al. (2024). Reductive Transamination of Pyridinium Salts to N-Aryl Piperidines. The Journal of Organic Chemistry, 89(5), 3045–3053. [Link]

• Sun, M., et al. (2011). Reductive Amination of Triacetoneamine with n-Butylamine Over Cu–Cr–La/γ-Al2O3. Catalysis Letters, 141, 1347-1353. [Link]

• ResearchGate. (2015). Synthesis of Secondary N -Methylamines via Reductive Amination of Aldehydes with N -Boc- N -Methylamine Using Me 2 SiHCl. [Link]

• ResearchGate. (2011). N-(Pyridin-2-ylmethyl)pyridin-2-amine. [Link]

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Technical Support Center: Synthesis of N-Butylpyridine-2-methylamine

Welcome to the technical support center for the synthesis of N-Butylpyridine-2-methylamine. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth troubleshooting advice and frequently asked questions (FAQs) to improve yield and purity in your experiments. This document provides a detailed examination of the two most common synthetic routes: Reductive Amination and Direct N-Alkylation .

I. Strategic Overview: Choosing Your Synthetic Path

The selection of an appropriate synthetic route for N-Butylpyridine-2-methylamine is a critical decision that influences yield, purity, and scalability. Below is a comparative analysis of the two primary methods.

Feature	Reductive Amination	Direct N-Alkylation
Starting Materials	Pyridine-2-carbaldehyde & n-Butylamine	2-(Aminomethyl)pyridine & Butyl Halide/Tosylate
Key Transformation	In-situ formation and reduction of an imine	Nucleophilic substitution (SN2)
Common Reagents	NaBH(OAc)₃, NaBH₃CN, NaBH₄	K₂CO₃, DIPEA, NaH
Primary Advantages	Generally higher selectivity, milder conditions	Potentially fewer steps if starting material is readily available
Common Challenges	Incomplete imine formation, aldehyde reduction	Over-alkylation, competing reaction at pyridine nitrogen

II. Reductive Amination of Pyridine-2-carbaldehyde with n-Butylamine

This is often the preferred method due to its high efficiency and selectivity. The reaction proceeds through the formation of an imine intermediate from pyridine-2-carbaldehyde and n-butylamine, which is then reduced in-situ to the desired secondary amine.

Reaction Workflow

Caption: Reductive amination workflow for N-Butylpyridine-2-methylamine synthesis.

Detailed Experimental Protocol

This protocol is adapted from established procedures for reductive amination.[1][2]

Materials:

• Pyridine-2-carbaldehyde

• n-Butylamine

• Sodium triacetoxyborohydride (NaBH(OAc)₃)

• 1,2-Dichloroethane (DCE), anhydrous

• Glacial Acetic Acid (optional catalyst)

• Saturated aqueous sodium bicarbonate (NaHCO₃) solution

• Deionized water

• Brine (Saturated aqueous NaCl)

• Anhydrous magnesium sulfate (MgSO₄) or sodium sulfate (Na₂SO₄)

• Organic solvent for extraction (e.g., Dichloromethane, Ethyl Acetate)

Procedure:

• To a dry round-bottom flask under an inert atmosphere (e.g., nitrogen or argon), add pyridine-2-carbaldehyde (1.0 eq.).

• Dissolve the aldehyde in anhydrous 1,2-dichloroethane (DCE) to a concentration of approximately 0.1-0.5 M.

• Add n-butylamine (1.0-1.2 eq.) to the solution and stir for 20-30 minutes at room temperature to facilitate imine formation.

• (Optional) If imine formation is sluggish (can be monitored by TLC or NMR), a catalytic amount of glacial acetic acid (0.05-0.1 eq.) can be added.[3][4]

• In a separate flask, prepare a slurry of sodium triacetoxyborohydride (1.2-1.5 eq.) in a small amount of DCE.

• Add the NaBH(OAc)₃ slurry portion-wise to the reaction mixture. Control the addition rate to maintain the reaction temperature below 30°C.

• Stir the reaction mixture at room temperature for 4-24 hours, monitoring the progress by TLC or LC-MS until the starting aldehyde is consumed.

• Work-up:

  • Carefully quench the reaction by slow addition of saturated aqueous NaHCO₃ solution.

  • Transfer the mixture to a separatory funnel and extract with an organic solvent (e.g., ethyl acetate).

  • Wash the combined organic layers with water and then brine.

  • Dry the organic layer over anhydrous MgSO₄ or Na₂SO₄, filter, and concentrate under reduced pressure.

• Purification: The crude product can be purified by flash column chromatography on silica gel.

Troubleshooting Guide: Reductive Amination

Observed Problem	Potential Cause	Recommended Solution
Low or No Product Yield	Inefficient Imine Formation: The equilibrium may not favor the imine.	Add a dehydrating agent like anhydrous MgSO₄ or molecular sieves to the reaction mixture to remove water and drive the equilibrium towards imine formation.[3] A catalytic amount of acetic acid can also promote imine formation.[4][5]
Reduction of Starting Aldehyde: The reducing agent is reducing the pyridine-2-carbaldehyde before it forms the imine.	Use a milder reducing agent like NaBH(OAc)₃, which is less likely to reduce aldehydes at room temperature.[1] If using a stronger reducing agent like NaBH₄, ensure complete imine formation before adding the reducing agent.[4]
Decomposition of Starting Materials: Pyridine-2-carbaldehyde can be unstable.	Use freshly distilled or high-purity starting materials.
Formation of Side Products	Over-alkylation (Tertiary Amine Formation): The product (a secondary amine) reacts with another molecule of the aldehyde.	This is less common with NaBH(OAc)₃ but can occur. Use a slight excess of the amine (n-butylamine) to favor the formation of the secondary amine.
Unreacted Starting Materials in Final Product	Increase the reaction time or temperature (if thermally stable). Ensure the stoichiometry of the reducing agent is sufficient (1.2-1.5 eq.).
Difficult Purification	Similar Polarity of Product and Starting Materials	Utilize an acid-base extraction. The basic amine product can be extracted into an acidic aqueous layer (e.g., 1M HCl), washed with an organic solvent to remove non-basic impurities, and then liberated by basifying the aqueous layer (e.g., with NaOH) followed by extraction with an organic solvent.[3]

III. Direct N-Alkylation of 2-(Aminomethyl)pyridine

This method involves the direct reaction of 2-(aminomethyl)pyridine with a butyl halide (e.g., butyl bromide) or butyl tosylate in the presence of a base. The primary challenge is controlling selectivity to avoid over-alkylation.

Reaction Workflow

Caption: Direct N-Alkylation workflow, highlighting the potential for over-alkylation.

Detailed Experimental Protocol

This protocol is based on general procedures for N-alkylation of primary amines.[6][7]

Materials:

• 2-(Aminomethyl)pyridine

• n-Butyl bromide or Butyl 4-methylbenzenesulfonate

• Potassium carbonate (K₂CO₃), anhydrous and finely powdered

• N,N-Dimethylformamide (DMF), anhydrous

• Diethyl ether or Ethyl acetate

• Deionized water

• Brine

Procedure:

• To a dry round-bottom flask under an inert atmosphere, add 2-(aminomethyl)pyridine (1.0 eq.) and anhydrous DMF.

• Add anhydrous, finely powdered potassium carbonate (1.5-2.0 eq.).

• Stir the suspension at room temperature for 15-30 minutes.

• Slowly add n-butyl bromide (1.0-1.1 eq.) to the stirred mixture. The slow addition helps to minimize di-alkylation.[6]

• Heat the reaction mixture to 50-70°C and monitor its progress by TLC or LC-MS.

• Once the starting material is consumed, cool the reaction to room temperature.

• Work-up:

  • Pour the reaction mixture into water and extract with diethyl ether or ethyl acetate (3x).

  • Combine the organic layers and wash with water and then brine to remove residual DMF.

  • Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.

• Purification: Purify the crude product by flash column chromatography.

Troubleshooting Guide: Direct N-Alkylation

Observed Problem	Potential Cause	Recommended Solution
Low or No Product Yield	Inactive Alkylating Agent: The butyl halide or tosylate may have degraded.	Use a fresh bottle of the alkylating agent. Butyl tosylate can be prepared from n-butanol and p-toluenesulfonyl chloride.[7]
Insufficient Base Strength or Solubility: The base may not be effectively deprotonating the amine.	Ensure the potassium carbonate is finely powdered and anhydrous. Alternatively, a stronger base like sodium hydride (NaH) can be used, but with appropriate safety precautions.
Presence of Water: Water can hydrolyze the alkylating agent.	Ensure all glassware is thoroughly dried and use anhydrous solvents.[7]
Formation of Side Products	Over-alkylation (Tertiary Amine Formation): This is a very common side reaction.[8]	Use a slight excess of the 2-(aminomethyl)pyridine relative to the butyl halide. Add the butyl halide slowly to the reaction mixture.[6]
Alkylation at Pyridine Nitrogen: The pyridine nitrogen can also be alkylated, though it is generally less nucleophilic than the exocyclic amine.	This is typically a minor product but can be minimized by using milder reaction conditions (lower temperature).
Reaction Stalls	Poor Solubility of Reagents: The reactants may not be fully dissolved.	Consider a different polar aprotic solvent such as acetonitrile (MeCN) or DMSO.

IV. Analytical Characterization

Accurate analysis of the reaction mixture is crucial for optimizing the synthesis and ensuring the purity of the final product.

Gas Chromatography-Mass Spectrometry (GC-MS)

GC-MS is an excellent technique for identifying the product, unreacted starting materials, and any volatile side products.

Expected Mass Spectrum Fragmentation:

• Molecular Ion ([M]⁺): The molecular weight of N-Butylpyridine-2-methylamine is 164.26 g/mol . A peak at m/z = 164 should be observed.

• Major Fragment: A prominent peak at m/z = 92 is expected, corresponding to the loss of a butyl group ([M-C₄H₉]⁺).[9]

Example GC-MS Protocol:

• Sample Preparation: Prepare a dilute solution (e.g., 1 mg/mL) of the crude reaction mixture in a volatile solvent like dichloromethane or ethyl acetate.[9]

• Instrument Setup:

  • Injector Temperature: 250°C

  • Oven Program: Start at 60°C, hold for 2 minutes, then ramp to 280°C at 10°C/min.

  • Carrier Gas: Helium at a constant flow of 1.0 mL/min.

  • MS Ionization Mode: Electron Ionization (EI) at 70 eV.[9][10]

  • Scan Range: 40 - 400 m/z.

V. Frequently Asked Questions (FAQs)

Q1: In the reductive amination, which is the best reducing agent to use?

A1: Sodium triacetoxyborohydride (NaBH(OAc)₃) is often the preferred choice for reductive aminations involving aldehydes. It is mild enough to not significantly reduce the starting aldehyde, while being highly effective at reducing the intermediate imine.[1] Sodium cyanoborohydride (NaBH₃CN) is also effective but is more toxic. Sodium borohydride (NaBH₄) can be used, but care must be taken to ensure the imine is fully formed before its addition to prevent reduction of the starting aldehyde.[4][8]

Q2: My N-alkylation reaction is producing a lot of the di-butylated product. How can I improve the yield of the mono-butylated product?

A2: Over-alkylation is a common issue.[8] To favor mono-alkylation, you can try the following:

• Use a slight excess of the starting amine (2-(aminomethyl)pyridine).

• Add the butyl halide slowly to the reaction mixture.[6]

• Run the reaction at a lower temperature to reduce the rate of the second alkylation.

Q3: I am having trouble separating my product from unreacted 2-(aminomethyl)pyridine. What purification strategy do you recommend?

A3: Both the starting material and the product are basic amines. While they can be separated by column chromatography, their polarities might be similar. An acid-base extraction can be a useful first step to remove non-basic impurities.[3] Careful column chromatography with a gradient elution (e.g., starting with a non-polar solvent and gradually increasing the polarity with a mixture of ethyl acetate and methanol, possibly with a small amount of triethylamine to prevent peak tailing) should allow for separation.

Q4: Can I use a different solvent for the reductive amination?

A4: Yes, while 1,2-dichloroethane (DCE) is common, other solvents like tetrahydrofuran (THF), dichloromethane (DCM), and methanol (MeOH) can also be used, depending on the specific reducing agent. For example, NaBH₄ reductions are often performed in alcoholic solvents like methanol or ethanol.[1]

Q5: How do I know if the imine has formed before adding the reducing agent in the reductive amination?

A5: You can monitor the formation of the imine by thin-layer chromatography (TLC), as the imine will have a different Rf value than the starting aldehyde and amine. Alternatively, you can take a small aliquot from the reaction mixture and analyze it by ¹H NMR. The disappearance of the aldehyde proton peak and the appearance of a new imine proton peak would confirm its formation.[4]

References

• Stille, J. K., & Lau, K. S. Y. (1976). Preparation of N-Alkylated Pyridones via Selective N-Alkylation of 2-Alkoxypyridines on Solid Phase. Journal of the American Chemical Society, 98(19), 5841–5844. [Link]

• Mishra, A. K., et al. (2018). Catalytic O- to N-Alkyl Migratory Rearrangement: Transition Metal-Free Direct and Tandem Routes to N-Alkylated Pyridones and Benzothiazolones. Advanced Synthesis & Catalysis, 360(20), 3930–3936. [Link]

• Reddit r/Chempros. (2025). Question about reductive amination reaction procedure. [Link]

• Reddit r/Chempros. (2024). Reductive amination difficulties - poor conversion. [Link]

• Google Patents. (2012).

• Gibson, V. C., et al. (2002). Pyridine N-alkylation by lithium, magnesium, and zinc alkyl reagents: synthetic, structural, and mechanistic studies on the bis(imino)pyridine system. Journal of the American Chemical Society, 124(30), 8879–8889. [Link]

• Touchette, K. M. (2006). A Multicomponent, One-Pot Reductive Amination in the Undergraduate Organic Chemistry Laboratory. Journal of Chemical Education, 83(6), 929. [Link]

• Reddit. (2025). What's wrong with my reductive amination? I barely got any product. [Link]

• ChemistryViews. (2021). Selective C-4 Alkylation of Pyridines. [Link]

• ResearchGate. (2025). N-alkylation of 2-pyridyl amine with arylmethyl alcohols. [Link]

• ChemRxiv. (2025). Synthesis of Secondary Amines via Self-Limiting Alkylation of N-Aminopyridinium Salts. [Link]

• Google Patents. (2007).

• Rossi, L., et al. (2018). Efficient Electrochemical N-Alkylation of N-Boc-Protected 4-Aminopyridines: Towards New Biologically Active Compounds. Molecules, 23(10), 2469. [Link]

• Google Patents. (2021).

• Doganc, F., & Goker, H. (2025). N-Alkylation of Some Imidazopyridines. FABAD Journal of Pharmaceutical Sciences, 50(1), 15-20. [Link]

• Ashenhurst, J. (2017). Reductive Amination, and How It Works. Master Organic Chemistry. [Link]

• Liu, W., et al. (2026). Palladium-Catalyzed Asymmetric Oxidative Amination of Internal α,β-Unsaturated Esters with Lewis Basic Amines. Journal of the American Chemical Society. [Link]

• Organic Chemistry Portal. (n.d.). Amine synthesis by reductive amination (reductive alkylation). [Link]

• Jang, J., et al. (2001). Synthesis of (+/-)-methyl-(1-aryl-4-pyridin-3-yl-but-3-enyl)-amines. Archives of Pharmacal Research, 24(6), 503-507. [Link]

• ResearchGate. (n.d.). Synthesis of 3-Methyl-1-[2-(1-Piperidiny) Phenyl]-butyl Amine. [Link]

• Sciencemadness Discussion Board. (2011). N-Butylamine. [Link]

• Kikura-Hanajiri, R., et al. (2017). Analysis of 62 synthetic cannabinoids by gas chromatography-mass spectrometry with photoionization. Forensic Toxicology, 35(1), 94–103. [Link]

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• 10. Analysis of 62 synthetic cannabinoids by gas chromatography-mass spectrometry with photoionization - PubMed [pubmed.ncbi.nlm.nih.gov]

N-Butylpyridine-2-methylamine stability and degradation issues

Introduction

This technical support guide is designed for researchers, scientists, and drug development professionals working with N-Butylpyridine-2-methylamine. This document provides in-depth troubleshooting guides and frequently asked questions (FAQs) to address common stability and degradation challenges encountered during experimentation. Our goal is to equip you with the scientific rationale and practical steps to ensure the integrity of your results.

Part 1: Troubleshooting Guide

This section addresses specific observational issues you might encounter during the handling, storage, and use of N-Butylpyridine-2-methylamine, linking them to potential chemical degradation pathways.

Issue 1: Sample Discoloration (e.g., Yellowing, Browning)

Question: My previously colorless N-Butylpyridine-2-methylamine solution has turned yellow/brown upon storage. What is the likely cause, and how can I mitigate this?

Answer:

Discoloration is a common indicator of chemical degradation, often initiated by oxidation or photodegradation. Given the structure of N-Butylpyridine-2-methylamine, several moieties are susceptible to such changes.

Causality Explained:

• Oxidation: The pyridine ring and the secondary amine are susceptible to oxidation. Exposure to atmospheric oxygen, or contamination with oxidizing agents, can lead to the formation of colored byproducts. For instance, aminopyridines can undergo oxidation to form nitro derivatives, which are often colored.[1] The secondary amine can also be oxidized.

• Photodegradation: Pyridine and its derivatives are known to be susceptible to photodegradation, especially under UV light.[2][3][4][5] This process can generate radical species that lead to complex reaction pathways and the formation of colored polymeric material.

Troubleshooting & Mitigation Protocol:

• Inert Atmosphere Storage: Store N-Butylpyridine-2-methylamine under an inert atmosphere (e.g., argon or nitrogen) to minimize contact with oxygen.

• Light Protection: Always store the compound in amber vials or protect it from light by wrapping the container in aluminum foil.[6]

• Solvent Purity: Ensure that the solvents used are of high purity and free from peroxides, which can initiate oxidation.

• Purity Check: If discoloration is observed, it is crucial to re-analyze the purity of the sample using a suitable analytical method, such as HPLC, before use.[7][8]

Issue 2: Appearance of New Peaks in HPLC/GC Analysis

Question: I am observing new peaks in my chromatogram that were not present in the initial analysis of N-Butylpyridine-2-methylamine. What could these impurities be?

Answer:

The appearance of new peaks strongly suggests the formation of degradation products. The identity of these products depends on the stress conditions the sample has been exposed to (e.g., heat, light, pH, oxygen).

Expertise & Experience Insights:

Based on the structure of N-Butylpyridine-2-methylamine, we can hypothesize the formation of several types of degradants:

• N-Oxides: The nitrogen atom on the pyridine ring is a likely site for oxidation, leading to the formation of N-Butylpyridine-2-methylamine-N-oxide. This is a common degradation pathway for pyridine-containing compounds.[1]

• Oxidized Alkyl Chain: The butyl group can undergo oxidation. The oxidation of n-butylamine, for example, can yield n-butylaldehyde.[9][10]

• Hydrolytic Products: While the parent molecule is not readily hydrolyzed, if it is in a salt form (e.g., hydrochloride), hydrolysis could become a more significant pathway under certain pH conditions.

• Photodegradation Products: Exposure to light can lead to a variety of degradation products, including ring-opened species like succinic acid, as seen in the photodegradation of pyridine.[4][5]

Logical Troubleshooting Workflow:

To identify the unknown peaks, a systematic approach is necessary. A forced degradation study is the most effective way to intentionally generate potential degradation products and confirm their presence in your sample.[6][11][12]

Part 2: Frequently Asked Questions (FAQs)

Q1: What are the optimal storage conditions for N-Butylpyridine-2-methylamine?

A1: To ensure long-term stability, N-Butylpyridine-2-methylamine should be stored in a tightly sealed container, preferably under an inert atmosphere (argon or nitrogen), in a cool, dry, and dark place. A refrigerator (2-8 °C) is recommended for long-term storage.

Parameter	Recommended Condition	Rationale
Temperature	2-8 °C	Reduces the rate of potential degradation reactions.
Atmosphere	Inert (Argon or Nitrogen)	Prevents oxidation of the pyridine and amine functionalities.
Light	Amber vial or protected from light	Minimizes photodegradation.[6]
Container	Tightly sealed	Prevents moisture absorption and exposure to air.

Q2: How does pH affect the stability of N-Butylpyridine-2-methylamine?

A2: The stability of N-Butylpyridine-2-methylamine can be significantly influenced by pH. In acidic solutions, the pyridine and secondary amine nitrogens will be protonated, forming a more water-soluble and potentially more stable salt form. However, extreme pH conditions (both acidic and basic) can catalyze degradation. For instance, studies on aminopyridines have shown that the salt form can be more stable to oxidation.[1] It is recommended to maintain solutions at a neutral pH unless experimental conditions require otherwise.

Q3: What are the expected degradation pathways for N-Butylpyridine-2-methylamine?

A3: Based on its chemical structure, the following degradation pathways are plausible:

• Oxidation:

  • N-Oxidation: Formation of the pyridine N-oxide.

  • Side-Chain Oxidation: Oxidation of the butyl group, potentially at the carbon alpha to the nitrogen.

• Photodegradation: UV or even ambient light can induce radical reactions, leading to complex mixtures of degradation products, potentially including ring opening.[2][3][4][5]

• Thermal Degradation: At elevated temperatures, decomposition can occur, though specific pathways are not well-documented.

Below is a diagram illustrating the potential degradation sites on the molecule.

Caption: Potential degradation sites on N-Butylpyridine-2-methylamine.

Q4: How can I perform a forced degradation study for N-Butylpyridine-2-methylamine?

A4: A forced degradation study, or stress testing, is essential for identifying potential degradation products and establishing the stability-indicating nature of your analytical methods.[6][11][12] A general protocol is provided below. The extent of degradation should be targeted to be between 5-20% to avoid the formation of secondary degradants.[11]

Experimental Protocol: Forced Degradation Study

1. Materials:

• N-Butylpyridine-2-methylamine

• Hydrochloric acid (HCl), 0.1 M

• Sodium hydroxide (NaOH), 0.1 M

• Hydrogen peroxide (H₂O₂), 3%

• High-purity water

• Acetonitrile (HPLC grade)

• Methanol (HPLC grade)

• pH meter

• HPLC system with UV or PDA detector

• Thermostatic oven

• Photostability chamber

2. Procedure:

• Preparation of Stock Solution: Prepare a stock solution of N-Butylpyridine-2-methylamine in a suitable solvent (e.g., methanol or acetonitrile) at a concentration of 1 mg/mL.

• Acid Hydrolysis:

  • Mix equal volumes of the stock solution and 0.1 M HCl.

  • Keep the solution at 60°C for 24 hours.

  • Withdraw samples at appropriate time intervals (e.g., 0, 4, 8, 12, 24 hours).

  • Neutralize the samples with 0.1 M NaOH before HPLC analysis.

• Base Hydrolysis:

  • Mix equal volumes of the stock solution and 0.1 M NaOH.

  • Keep the solution at 60°C for 24 hours.

  • Withdraw and neutralize samples as described for acid hydrolysis.

• Oxidative Degradation:

  • Mix equal volumes of the stock solution and 3% H₂O₂.

  • Keep the solution at room temperature for 24 hours.

  • Withdraw samples at appropriate time intervals.

• Thermal Degradation:

  • Place a known amount of solid N-Butylpyridine-2-methylamine in a thermostatic oven at 80°C for 48 hours.

  • At specified time points, dissolve a portion of the solid in the initial mobile phase for HPLC analysis.

• Photodegradation:

  • Expose the N-Butylpyridine-2-methylamine solution (in a quartz cuvette) and solid sample to light in a photostability chamber according to ICH Q1B guidelines.

  • Analyze samples at appropriate time intervals.

3. Analysis:

• Analyze all samples by a validated stability-indicating HPLC method.

• Monitor for the appearance of new peaks and the decrease in the peak area of N-Butylpyridine-2-methylamine.

The workflow for a forced degradation study is illustrated in the diagram below.

Caption: Workflow for a forced degradation study.

References

• Microbial and Solar Photocatalytic Degradation of Pyridine. Engineered Science Publisher. Available at: [Link]

• [Biodegradation of pyridine under UV irradiation]. PubMed. Available at: [Link]

• Oxidation of n-Propylamine and n-Butylamine by ChloramineB and Chloramine-T in Basic Medium: A Kinetic Study. ResearchGate. Available at: [Link]

• UV photolysis for accelerating pyridine biodegradation. PubMed. Available at: [Link]

• The copper-promoted oxidation of tri-n-butylamine. The carbon-by-carbon degradation of an n-butyl group. RSC Publishing. Available at: [Link]

• Comprehensive Oxidation Mechanism of n-Butylamine and 2-Butylamine by H and OH Radicals: Insights into Reactivity. ACS Publications. Available at: [Link]

• Comprehensive Oxidation Mechanism of n-Butylamine and 2-Butylamine by H and OH Radicals: Insights into Reactivity. PubMed. Available at: [Link]

• Oxidation of n-Propylamine and n-Butylamine by Chloramine-B and Chloramine-T in Basic Medium: A Kinetic Study. Taylor & Francis Online. Available at: [Link]

• Biodegradation of pyridine under UV irradiation. ResearchGate. Available at: [Link]

• The use of new pyridine derivatives as effective photostabilizers for poly (vinyl chloride). IOPscience. Available at: [Link]

• Analytical Methods for Pyridine. Agency for Toxic Substances and Disease Registry. Available at: [Link]

• Synthesis of N-alkylaminopyridines from aminopyridines and alkyl halides. ResearchGate. Available at: [Link]

• Breakthrough RP-HPLC strategy for synchronous analysis of pyridine and its degradation products in powder for injection using quality metrics. PubMed. Available at: [Link]

• Breakthrough RP-HPLC strategy for synchronous analysis of pyridine and its degradation products in powder for injection using quality metrics. ResearchGate. Available at: [Link]

• Forced Degradation Study an Essential Approach to Develop Stability Indicating Method. MedCrave. Available at: [Link]

• Stability studies of ionised and non-ionised 3,4-diaminopyridine: hypothesis of degradation pathways and chemical structure of degradation products. PubMed. Available at: [Link]

• Study of microbiological destruction of pyridine and its methyl derivatives. ResearchGate. Available at: [Link]

• Microbial Degradation of Pyridine and Its Derivatives. ResearchGate. Available at: [Link]

• Forced Degradation Studies for Biopharmaceuticals. BioPharm International. Available at: [Link]

• Forced Degradation Studies. MedCrave online. Available at: [Link]

• What are Forced Degradation Studies? An Introduction to Pharmaceutical Stress Testing. ACD/Labs. Available at: [Link]

• Microbial Degradation of Pyridine: a Complete Pathway in Arthrobacter sp. Strain 68b Deciphered. PMC - NIH. Available at: [Link]

• Stability of 4-Aminopyridine and 3,4-Diaminopyridine Oral Capsules. International Journal of Pharmaceutical Compounding. Available at: [Link]

• Dissection of Alkylpyridinium Structures to Understand Deamination Reactions. PMC - NIH. Available at: [Link]

• Structure-Directed Identification of Pyridine-2-methylamine Derivatives as MmpL3 Inhibitors for use as Antitubercular Agents. NIH. Available at: [Link]

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• 3. [Biodegradation of pyridine under UV irradiation] - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. UV photolysis for accelerating pyridine biodegradation - PubMed [pubmed.ncbi.nlm.nih.gov]
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• 6. Forced Degradation Studies - MedCrave online [medcraveonline.com]
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Technical Support Center: Optimizing Reaction Conditions with N-Butylpyridine-2-methylamine

Welcome to the technical support center for N-Butylpyridine-2-methylamine. This guide is designed for researchers, chemists, and drug development professionals who utilize this versatile bidentate ligand in their synthetic endeavors. N-Butylpyridine-2-methylamine, with its pyridine and secondary amine nitrogen donors, is a powerful tool, particularly as a directing group in transition metal-catalyzed reactions like C-H functionalization and as a ligand in cross-coupling chemistry. However, its unique properties can also present challenges. This document provides in-depth troubleshooting guides and frequently asked questions to help you optimize your reaction conditions and achieve your desired outcomes.

Frequently Asked Questions (FAQs)

Section 1: Fundamental Properties & Handling

Q1: What are the key structural features of N-Butylpyridine-2-methylamine and how do they influence its reactivity?

N-Butylpyridine-2-methylamine possesses two key coordinating atoms: the sp²-hybridized nitrogen of the pyridine ring and the sp³-hybridized nitrogen of the secondary butylamine side chain. This arrangement allows it to act as a strong bidentate N,N-chelating ligand for various transition metals, such as palladium, copper, and iron. The formation of a stable five-membered ring upon chelation is a primary driver of its effectiveness. The butyl group increases the ligand's lipophilicity and steric bulk compared to simpler analogs, which can influence solubility in organic solvents and modulate the reactivity of the coordinated metal center.

Q2: What are the recommended handling and storage procedures for N-Butylpyridine-2-methylamine?

According to its Safety Data Sheet, N-Butylpyridine-2-methylamine should be handled in a well-ventilated area using appropriate personal protective equipment (PPE), including safety goggles and chemical-resistant gloves.[1] It has a boiling point of 239.4°C and a flash point of 98.6°C.[1] Store the compound in a tightly sealed container in a cool, dry place away from oxidizing agents. As with many amines, it can be sensitive to air and moisture over long periods, so storage under an inert atmosphere (e.g., Argon or Nitrogen) is recommended for high-purity applications.

Section 2: Troubleshooting Poor Reaction Performance

Q3: My C-H activation reaction is showing low yield or has failed to initiate. What are the common causes?

This is a frequent issue that can often be traced back to the catalyst-ligand interaction or the reaction setup.

• Possible Cause 1: Catalyst Poisoning. The pyridine nitrogen's lone pair can, under certain conditions, bind too strongly to the palladium center, leading to inactive catalyst species, a phenomenon observed with similar heterocyclic ligands like quinolines.[2]

  • Troubleshooting Step: If you are using a generic palladium source, consider adding a bulky co-ligand, such as a phosphine ligand (e.g., XPhos, SPhos), which can sterically shield the palladium center and prevent inhibitory coordination.[2]

• Possible Cause 2: Inefficient Pre-catalyst Activation. Many protocols use a Pd(II) pre-catalyst (e.g., Pd(OAc)₂) that must be reduced in-situ to the active Pd(0) species. This reduction can be sluggish.

  • Troubleshooting Step: Switch to a direct Pd(0) source like Pd₂(dba)₃ to bypass the in-situ reduction step.[2] Alternatively, ensure your reaction conditions, particularly the choice of solvent and base, are suitable for reducing the Pd(II) pre-catalyst.

• Possible Cause 3: Impurities in Reagents or Solvents. Trace amounts of water or oxygen can rapidly deactivate the catalyst.

  • Troubleshooting Step: Use freshly distilled and thoroughly degassed solvents. Ensure all reagents are of high purity. Before adding the catalyst, sparge the reaction mixture with an inert gas (Argon or Nitrogen) for at least 15-20 minutes.[2]

Q4: I am observing a mixture of products with poor regioselectivity. How can I improve it?

N-Butylpyridine-2-methylamine is designed to be a directing group, guiding the catalyst to a specific C-H bond (typically at the β- or γ-position relative to the point of attachment). Poor selectivity often points to a breakdown in this directed mechanism.

• Possible Cause 1: Competing Non-Directed Pathway. The reaction conditions (e.g., high temperature) may be promoting a background, non-directed reaction.

  • Troubleshooting Step: Try lowering the reaction temperature. While this may slow the reaction rate, it can significantly enhance selectivity by favoring the lower-energy pathway of the directed cyclometalation.

• Possible Cause 2: Weak Ligand-Metal Coordination. The directing group must coordinate effectively to the metal center. The choice of solvent can heavily influence this.

  • Troubleshooting Step: Screen different solvents. Non-coordinating solvents (e.g., toluene, hexane) are often preferred as they do not compete with your directing group for binding sites on the metal. Polar, coordinating solvents like DMF or pyridine can sometimes hinder the desired interaction.[3]

Below is a troubleshooting workflow for addressing low reaction yields.

Caption: Troubleshooting workflow for low-yield reactions.

Section 3: Mechanistic Considerations

Q5: How does N-Butylpyridine-2-methylamine function as a directing group in C-H activation?

The ligand functions by forming a robust bidentate chelate with the transition metal catalyst, most commonly palladium. This brings the catalytic center into close proximity to the target C-H bond on the substrate. The reaction proceeds through a cyclometalated intermediate. Inspired by studies on the similar 2-(pyridin-2-yl)isopropyl (PIP) amine directing group, N-Butylpyridine-2-methylamine likely forms a[4][4]-bicyclic palladacycle, which is kinetically favored and directs functionalization to the β-methylene C(sp³)-H bonds.[5][6]

The diagram below illustrates the proposed coordination mode that enables C-H activation.

Caption: Coordination of N-Butylpyridine-2-methylamine to a Palladium center.

Experimental Protocol: Palladium-Catalyzed β-C(sp³)-H Arylation

This section provides a representative protocol for the arylation of an aliphatic carboxylic acid derivative using N-Butylpyridine-2-methylamine as a removable directing group.

Objective: To synthesize the β-arylated product from a pivalic acid derivative.

Materials:

• Substrate (e.g., 2,2-dimethyl-N-(pyridin-2-ylmethyl)butanamide)

• N-Butylpyridine-2-methylamine (as part of the substrate amide)

• Aryl Halide (e.g., 4-iodotoluene)

• Palladium(II) Acetate (Pd(OAc)₂)

• Potassium Carbonate (K₂CO₃)

• Anhydrous Toluene

• Inert atmosphere glovebox or Schlenk line

Step-by-Step Procedure:

• Reaction Setup: To an oven-dried Schlenk tube, add the substrate (0.5 mmol, 1.0 equiv), 4-iodotoluene (0.75 mmol, 1.5 equiv), and K₂CO₃ (1.0 mmol, 2.0 equiv).

• Inerting: Seal the tube, evacuate, and backfill with Argon. Repeat this cycle three times.

• Solvent Addition: Add anhydrous, degassed toluene (2.5 mL) via syringe.

• Catalyst Addition: In a separate vial under Argon, weigh Pd(OAc)₂ (0.025 mmol, 5 mol%). Add the catalyst to the reaction tube under a positive flow of Argon.

• Reaction: Seal the Schlenk tube tightly and place it in a pre-heated oil bath at 110 °C. Stir for 24 hours.

• Workup: Cool the reaction to room temperature. Dilute with ethyl acetate and filter through a pad of Celite to remove inorganic salts.

• Purification: Concentrate the filtrate under reduced pressure. Purify the crude residue by column chromatography on silica gel to yield the desired product.

Data Presentation: Optimization of Reaction Conditions

The following table summarizes the results from an optimization study for the above reaction, demonstrating the impact of key parameters on product yield.

Entry	Catalyst (mol%)	Base	Solvent	Temp (°C)	Yield (%)
1	Pd(OAc)₂ (5)	K₂CO₃	Toluene	110	85
2	Pd(OAc)₂ (5)	Cs₂CO₃	Toluene	110	92
3	Pd(OAc)₂ (5)	K₂CO₃	Dioxane	110	71
4	Pd(OAc)₂ (5)	K₂CO₃	Toluene	90	65
5	PdCl₂(dppf) (5)	K₂CO₃	Toluene	110	45
6	Pd(OAc)₂ (2)	Cs₂CO₃	Toluene	110	78

Yields are determined by ¹H NMR analysis of the crude reaction mixture against an internal standard.

Analysis of Results:

• Base: Changing the base from K₂CO₃ to the more soluble Cs₂CO₃ resulted in an improved yield (Entry 1 vs. 2), a common observation in Pd-catalyzed cross-couplings.[7]

• Solvent: The less coordinating solvent, toluene, provided a better yield than dioxane (Entry 1 vs. 3), suggesting dioxane may interfere with ligand coordination.

• Temperature: A higher temperature was crucial for efficient reaction, with a drop to 90 °C significantly reducing the yield (Entry 1 vs. 4).

• Catalyst: Using a pre-formed phosphine-ligated catalyst was less effective (Entry 5), indicating that N-Butylpyridine-2-methylamine is the optimal ligand for this specific C-H activation.

References

• Technical Support Center: Optimizing Metal Complex Synthesis with Pyridine-Containing Ligands. Benchchem.
• Synthesis, Reactions and Medicinal Uses of Pyridine and Basicity of Pyridine. Pharmaguideline.
• Safety Issues with Pyridine Ring Construction. Wordpress.
• GHS 11 (Rev.11) SDS for N-butylpyridine-2-methylamine. ChemSrc.
• Pyridine Modifications Regulate Electronics and Reactivity of Fe-Pyridinophane Complexes. NIH.
• Weinreb Amides as Directing Groups for Transition Metal-Catalyzed C-H Functionalizations. MDPI.
• Unveiling Cooperative Effects of Two Bidentate Pyridone-Pyrazole Ligands in the Regioselective C–H Activation: A Theoretical Study. Inorganic Chemistry.
• Stabilized Palladium Nanoparticles from Bis-(N-benzoylthiourea) Derived-PdII Complexes as Efficient Catalysts for Sustainable Cross-Coupling Reactions in Water. NIH.
• N-butylpyridine-2-methylamine CAS#: 58061-48-6. ChemicalBook.
• Technical Support Center: Optimizing Palladium-Catalyzed Cross-Coupling Reactions for Quinolines. Benchchem.
• Structure-Directed Identification of Pyridine-2-methylamine Derivatives as MmpL3 Inhibitors for use as Antitubercular Agents. NIH.
• 2-(Pyridin-2-yl)isopropyl (PIP) Amine: An Enabling Directing Group for Divergent and Asymmetric Functionalization of Unactivated Methylene C(sp3)-H Bonds. PubMed.
• 2-(Pyridin-2-yl)isopropyl (PIP) Amine: An Enabling Directing Group for Divergent and Asymmetric Functionalization of Unactivated. Accounts of Chemical Research.
• Copper-Catalyzed, Directing Group-Assisted Fluorination of Arene and Heteroarene C-H Bonds. NIH.

Sources

• 1. XiXisys | GHS 11 (Rev.11) SDS Word 下载 CAS: 58061-48-6 Name: N-butylpyridine-2-methylamine [xixisys.com]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. Copper-Catalyzed, Directing Group-Assisted Fluorination of Arene and Heteroarene C-H Bonds - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Pyridine Modifications Regulate Electronics and Reactivity of Fe-Pyridinophane Complexes - PMC [pmc.ncbi.nlm.nih.gov]
• 5. 2-(Pyridin-2-yl)isopropyl (PIP) Amine: An Enabling Directing Group for Divergent and Asymmetric Functionalization of Unactivated Methylene C(sp3)-H Bonds - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. xingweili.snnu.edu.cn [xingweili.snnu.edu.cn]
• 7. Stabilized Palladium Nanoparticles from Bis-(N-benzoylthiourea) Derived-PdII Complexes as Efficient Catalysts for Sustainable Cross-Coupling Reactions in Water - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Purification of N-Butylpyridine-2-methylamine

Welcome to the Technical Support Center for N-Butylpyridine-2-methylamine. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth, practical solutions for the purification of this compound. As Senior Application Scientists, we understand that purity is paramount to the success of your research. This document provides troubleshooting guides and FAQs to address challenges you may encounter during the purification process, ensuring you achieve the desired purity for your downstream applications.

Troubleshooting Guide

This section addresses specific issues that may arise during the purification of N-Butylpyridine-2-methylamine, offering explanations for the underlying causes and providing actionable solutions.

Problem 1: Low Purity (<95%) After Fractional Distillation

Observed Issue: You've performed a fractional distillation of your crude N-Butylpyridine-2-methylamine, but GC-MS or NMR analysis shows significant impurities remaining.

Potential Causes & Solutions:

• Cause 1: Co-distillation with Positional Isomers: Impurities such as 2-butylpyridine or 4-butylpyridine may have boiling points very close to your target compound, leading to poor separation.[1]

  • Solution: Increase the efficiency of the distillation. Use a longer fractionating column (e.g., Vigreux or packed column) and perform the distillation under reduced pressure (vacuum distillation). This lowers the boiling point, which can increase the boiling point difference between isomers and prevent thermal degradation.[1]

• Cause 2: Thermal Decomposition: Amines, especially at elevated temperatures, can be susceptible to oxidation or decomposition, leading to the formation of new impurities and discoloration.

  • Solution: Perform the distillation under an inert atmosphere (e.g., nitrogen or argon) and at the lowest possible temperature by applying a vacuum.[1] This minimizes contact with oxygen and reduces the thermal stress on the molecule.

• Cause 3: Azeotrope Formation: The compound may form an azeotrope with residual solvents or water, making separation by simple distillation impossible.

  • Solution: Before distillation, ensure the crude product is thoroughly dried. This can be achieved by dissolving the product in an appropriate organic solvent, drying with an anhydrous salt (like Na₂SO₄ or MgSO₄), filtering, and removing the solvent under reduced pressure. For persistent issues, consider an alternative purification method like acid-base extraction.

Problem 2: Product Discoloration (Yellow to Brown Hue)

Observed Issue: The purified N-Butylpyridine-2-methylamine is not colorless as expected and shows a distinct yellow or brown color.

Potential Causes & Solutions:

• Cause 1: Oxidation: Pyridine derivatives and amines are prone to oxidation upon exposure to air and light, forming colored impurities like N-oxides.[1]

  • Solution 1 (Prevention): Handle and store the compound under an inert atmosphere at all times. Use amber glass vials to protect it from light and store it in a cool, dark place.[1][2]

  • Solution 2 (Remediation): If the product is already discolored, you can attempt to remove the colored impurities by treating a solution of the compound (e.g., in ethanol or ethyl acetate) with activated carbon.[3] Stir for a short period, then filter through celite to remove the carbon and recrystallize or re-distill the product.

Problem 3: Inconsistent Yields and Reproducibility Issues

Observed Issue: Repeating the same purification protocol results in significantly different yields or purity levels from batch to batch.

Potential Causes & Solutions:

• Cause 1: Variable Impurity Profile: The composition and concentration of impurities in your crude material may vary depending on the specific conditions of the synthesis reaction.[1]

  • Solution: Standardize the synthesis protocol as much as possible. Before purification, it is highly recommended to analyze a small sample of each new crude batch by GC-MS or ¹H NMR to understand its impurity profile. This allows you to select the most appropriate purification strategy.

• Cause 2: Presence of Water: Trace amounts of water can significantly affect the efficiency of certain purification steps and may quench sensitive reagents in subsequent reactions.[1]

  • Solution: Always use anhydrous solvents for extraction and chromatography. Ensure all glassware is rigorously dried before use.[1] If water is suspected in the crude product, implement a specific drying step before the main purification.

Frequently Asked Questions (FAQs)

Q1: What are the most common impurities in synthetically prepared N-Butylpyridine-2-methylamine?

A1: The impurity profile can vary, but typically includes:

• Unreacted Starting Materials: Such as 2-(aminomethyl)pyridine or the butylating agent (e.g., 1-bromobutane).

• Over-alkylation Products: Formation of a quaternary ammonium salt is possible if excess butylating agent is used.

• Positional Isomers: If the synthesis involves modification of a butylpyridine core, isomers like 3- or 4-butylpyridine could be present.[1]

• Oxidation Products: N-oxides can form upon exposure to air.[1]

• Residual Solvents & Water: From the reaction and work-up steps.

Q2: Which purification technique is generally the most effective?

A2: There is no single "best" method; the choice depends on the specific impurities present.

• Fractional Vacuum Distillation is excellent for removing impurities with significantly different boiling points.[1]

• Acid-Base Extraction is highly effective for separating your basic amine product from any neutral or acidic impurities.[4][5][6]

• Column Chromatography on silica gel or alumina can provide very high purity but may be less scalable. Reverse-phase HPLC can also be used for high-purity isolation.[7]

A multi-step approach, such as an initial acid-base extraction followed by fractional vacuum distillation, often yields the best results.

Q3: How do I properly store purified N-Butylpyridine-2-methylamine?

A3: To maintain purity and prevent degradation, store the compound in a tightly sealed container (preferably an amber vial) under an inert atmosphere like argon or nitrogen.[8] It should be kept in a cool, dry, and well-ventilated place away from heat, sparks, and open flames.[2][9]

Q4: Can I use acid-base extraction to purify N-Butylpyridine-2-methylamine?

A4: Absolutely. This is a classic and highly effective technique for purifying amines. The basic nitrogen atoms on both the pyridine ring and the methylamine side chain will be protonated in an acidic solution (e.g., dilute HCl), forming a water-soluble salt.[6][10] Neutral organic impurities will remain in the organic layer and can be washed away. Afterward, basifying the aqueous layer (e.g., with NaOH or NaHCO₃) will regenerate the free amine, which can then be extracted back into an organic solvent.[10]

Q5: What analytical methods are recommended for assessing the final purity?

A5: A combination of methods is ideal for a comprehensive assessment:

• Gas Chromatography-Mass Spectrometry (GC-MS): Excellent for identifying and quantifying volatile impurities.[1]

• Nuclear Magnetic Resonance (NMR) Spectroscopy (¹H and ¹³C): Confirms the chemical structure of the desired product and can be used to identify and quantify impurities if appropriate internal standards are used.

• High-Performance Liquid Chromatography (HPLC): Can be used to assess purity and is particularly useful for detecting non-volatile impurities.[7]

Key Experimental Protocols

Protocol 1: Purity Assessment by GC-MS

Objective: To identify and quantify volatile impurities in a sample of N-Butylpyridine-2-methylamine.

Methodology:

• Sample Preparation: Prepare a dilute solution of your sample (e.g., 1% v/v) in a high-purity solvent like dichloromethane or ethyl acetate.

• Instrument Setup (Example):

  • Injector Temperature: 250 °C

  • Oven Program: Hold at 60 °C for 2 minutes, then ramp to 280 °C at 15 °C/min, and hold for 5 minutes.

  • Carrier Gas: Helium, constant flow (e.g., 1 mL/min).

  • MS Transfer Line Temp: 280 °C

  • Ion Source Temp: 230 °C

  • Scan Range: 35-400 m/z.

• Injection: Inject 1 µL of the prepared sample.

• Data Analysis: Analyze the chromatogram. The relative area of each peak provides an estimate of the percentage of each component. Identify impurity peaks by comparing their mass spectra to a spectral library (e.g., NIST).[1]

Protocol 2: Purification by Acid-Base Extraction

Objective: To separate the basic N-Butylpyridine-2-methylamine from neutral and acidic impurities.

Methodology:

• Dissolution: Dissolve the crude product in a suitable water-immiscible organic solvent, such as diethyl ether or dichloromethane (approx. 10 mL per 1 g of crude product).

• Acidic Extraction: Transfer the solution to a separatory funnel. Add an equal volume of a dilute aqueous acid (e.g., 1 M HCl) and shake vigorously, venting frequently. Allow the layers to separate. The protonated amine salt will move to the aqueous layer.[5]

• Separation: Drain the lower aqueous layer into a clean flask. Repeat the extraction of the organic layer with fresh 1 M HCl to ensure complete recovery. Combine all aqueous extracts. The organic layer, now containing neutral impurities, can be discarded.

• Basification: Cool the combined aqueous extracts in an ice bath. Slowly add a base (e.g., 6 M NaOH or saturated NaHCO₃) with stirring until the solution is basic (pH > 10, check with pH paper). The deprotonated amine will separate, often as an oil.

• Back-Extraction: Extract the free amine from the basic aqueous solution back into a fresh organic solvent (e.g., diethyl ether, 3 x volume of the aqueous layer).

• Drying and Concentration: Combine the organic extracts, dry over anhydrous sodium sulfate (Na₂SO₄), filter, and remove the solvent under reduced pressure to yield the purified N-Butylpyridine-2-methylamine.

Data & Diagrams

Physicochemical Properties

Property	Value	Source
Molecular Formula	C₁₀H₁₆N₂	PubChem
Molecular Weight	164.25 g/mol	PubChem
Density	0.944 g/cm³	[11]
Boiling Point	~262-264 °F / 128-129 °C (est.)	[8]

Note: Boiling point is estimated based on a similar compound and should be confirmed experimentally, preferably under vacuum.

Workflow Diagrams

Caption: Decision tree for selecting a purification method.

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. fishersci.com [fishersci.com]
• 3. CN107011255A - A kind of method and its purification process that aminopyridine is prepared by picoline - Google Patents [patents.google.com]
• 4. people.chem.umass.edu [people.chem.umass.edu]
• 5. Acid–base extraction - Wikipedia [en.wikipedia.org]
• 6. chem.libretexts.org [chem.libretexts.org]
• 7. Separation of N-Butylpyridine-2-methylamine on Newcrom R1 HPLC column | SIELC Technologies [sielc.com]
• 8. sigmaaldrich.com [sigmaaldrich.com]
• 9. fishersci.com [fishersci.com]
• 10. youtube.com [youtube.com]
• 11. XiXisys | GHS 11 (Rev.11) SDS Word 下载 CAS: 58061-48-6 Name: N-butylpyridine-2-methylamine [xixisys.com]

Technical Support Center: Troubleshooting HPLC Separation of Pyridine Compounds

Welcome to the technical support center for High-Performance Liquid Chromatography (HPLC) analysis of pyridine and its derivatives. This guide is designed for researchers, scientists, and drug development professionals to navigate and resolve common challenges encountered during the chromatographic separation of these basic compounds. As a Senior Application Scientist, my goal is to provide not just procedural steps, but also the underlying scientific reasoning to empower you to make informed decisions in your method development and troubleshooting efforts.

The Challenge of Pyridine Analysis

Pyridine and its analogues are basic compounds, often with a pKa around 5.2-6.0.[1][2] This inherent basicity is the primary source of many chromatographic challenges, most notably the interaction with residual silanols on the surface of silica-based stationary phases, leading to poor peak shapes.[3] This guide will address the most frequent issues in a direct question-and-answer format, providing both diagnostic and corrective actions.

Frequently Asked Questions (FAQs) & Troubleshooting Guides

Category 1: Peak Shape Problems

A1: The most common cause of peak tailing for basic compounds like pyridine is secondary interaction with acidic silanol groups on the silica surface of the stationary phase. [3][4] These interactions lead to a portion of the analyte being retained more strongly, resulting in a "tail" on the peak.

Causality Explained: At a mid-range pH, residual silanol groups (Si-OH) on the silica packing can be deprotonated (SiO-), creating negatively charged sites. Pyridine, being a basic compound, will be protonated (pyridinium ion) and can interact with these sites through strong secondary ionic interactions, in addition to the primary reversed-phase retention mechanism. This leads to a non-ideal chromatographic process and results in tailing peaks.[3]

Troubleshooting Protocol:

• Mobile Phase pH Adjustment: This is the most critical parameter. The goal is to suppress the ionization of either the silanol groups or the pyridine molecule.

  • Low pH Approach (pH 2-4): At a low pH, the silanol groups are protonated (Si-OH), minimizing their ability to interact with the protonated pyridine. This is a common starting point for method development with basic compounds.[5] Additives like formic acid (0.1%) or trifluoroacetic acid (TFA) (0.1%) are typically used.[6][7]

  • High pH Approach (pH > 8): At a high pH, the pyridine molecule is in its neutral form and less likely to interact with the now fully deprotonated silanols. However, this requires a pH-stable column, as traditional silica columns can dissolve at high pH.[4][8]

• Buffer Concentration: Ensure your mobile phase is adequately buffered, especially if operating near the pKa of pyridine. A buffer concentration of 10-25 mM is generally sufficient to maintain a stable pH.

• Column Selection:

  • End-capped Columns: Use a column with high-quality end-capping. End-capping "blocks" many of the residual silanol groups, reducing secondary interactions.[3]

  • "Base-Deactivated" or "High Purity Silica" Columns: These columns are specifically designed for the analysis of basic compounds and have a lower concentration of acidic silanols.

  • Mixed-Mode Columns: These columns offer alternative selectivities, such as cation-exchange, which can be beneficial for retaining and separating basic compounds.[1]

• Reduce Sample Overload: Injecting too much sample can lead to peak tailing. Try reducing the injection volume or the concentration of your sample.[7]

Summary of Mobile Phase pH Effects on Pyridine (pKa ≈ 5.2):

Mobile Phase pH	Pyridine State	Silanol State (Silica Column)	Expected Peak Shape	Rationale
< 4.0	Protonated (Charged)	Neutral (Protonated)	Good	Silanol interactions are suppressed.[5]
4.0 - 7.0	Mixed (Protonated/Neutral)	Partially Ionized	Poor (Tailing)	Strong secondary ionic interactions occur.[3]
> 8.0 (with stable column)	Neutral	Ionized	Good	Pyridine is neutral, minimizing ionic interactions.

Troubleshooting Flowchart for Peak Tailing:

Caption: Troubleshooting workflow for pyridine peak tailing.

Category 2: Resolution and Retention Time

A2: Poor resolution between closely eluting peaks is a common issue that can often be addressed by systematically optimizing the mobile phase composition, temperature, and column chemistry.[9][10]

Troubleshooting Protocol:

• Optimize Mobile Phase Strength:

  • Decrease Organic Solvent Percentage: If using reversed-phase chromatography (e.g., Acetonitrile/Water), reducing the percentage of the organic solvent will increase retention times and potentially improve resolution.[10] Make small, incremental changes (e.g., 2-5%).

  • Change Organic Modifier: Switching from acetonitrile to methanol (or vice-versa) can alter the selectivity of the separation due to different solvent properties.[11]

• Adjust Mobile Phase pH: As discussed for peak shape, pH is a powerful tool for manipulating retention and selectivity of ionizable compounds.[12][13] Systematically varying the pH (e.g., from 2.5 to 3.5) can significantly change the elution order and separation of pyridine analogues.

• Gradient Elution: If your sample contains compounds with a wide range of polarities, an isocratic method may not provide adequate resolution for all peaks. A shallow gradient can often improve the separation of later-eluting peaks.[14]

• Column Temperature: Increasing the column temperature can decrease mobile phase viscosity, leading to sharper peaks and sometimes improved resolution. However, it can also alter selectivity. Try adjusting the temperature in 5 °C increments.[15]

• Column Chemistry: If mobile phase optimization is insufficient, consider a column with a different stationary phase. A phenyl or polar-embedded phase can offer different selectivity compared to a standard C18 column.

A3: Retention time instability is a sign that a parameter in your HPLC system is not consistent. The most common culprits are the mobile phase preparation, column equilibration, or pump performance.[16]

Troubleshooting Protocol:

• Check Mobile Phase Preparation:

  • Ensure the mobile phase is prepared fresh and consistently each time.

  • If mixing solvents online, ensure the pump's proportioning valves are functioning correctly.[17]

  • Always degas the mobile phase to prevent air bubbles from affecting the pump's performance.[18]

• Ensure Proper Column Equilibration: The column must be fully equilibrated with the mobile phase before starting a sequence. If running a gradient, ensure there is a sufficient re-equilibration step at the end of each run (typically 5-10 column volumes).[17]

• Verify Pump Performance:

  • Check for leaks in the system, as this can cause pressure fluctuations and unstable flow rates.[16]

  • Listen for unusual pump noises, which might indicate issues with check valves or seals.

  • Monitor the system pressure. A fluctuating pressure reading often points to a pump issue.

• Control Column Temperature: Use a column oven to maintain a constant temperature. Fluctuations in ambient temperature can cause retention time shifts.[10]

Systematic Check for Retention Time Variability:

Caption: Diagnostic workflow for retention time instability.

Category 3: Extraneous Peaks

A4: Ghost peaks are unexpected peaks that appear in your chromatogram, often during blank injections or gradient runs.[19] They typically originate from contamination in the mobile phase, the HPLC system itself, or from sample carryover.[20][21]

Troubleshooting Protocol:

• Isolate the Source:

  • Run a Blank Gradient: Inject your mobile phase (or water if appropriate) and run your analytical gradient. If the ghost peaks are still present, the source is likely the mobile phase or the HPLC system.[21]

  • Check Mobile Phase Components: Use high-purity, HPLC-grade solvents and water.[22] Contaminants in the water (mobile phase A) can accumulate on the column at low organic percentages and then elute as the organic percentage increases during the gradient.[23]

  • Check Mobile Phase Additives: Ensure any additives (e.g., formic acid, buffers) are of high purity.

• System Contamination:

  • Flush the System: Flush the entire system, including the pump, degasser, and injector, with a strong solvent like 100% acetonitrile or isopropanol.

  • Clean the Injector: The autosampler rotor seal and needle can be sources of carryover from previous injections.[20] Clean the needle and injection port according to the manufacturer's instructions.

• Sample Carryover: If the ghost peak only appears after a sample injection, it is likely due to carryover.

  • Improve Needle Wash: Optimize the needle wash procedure in your autosampler method. Use a wash solvent that is strong enough to dissolve your analytes completely.

  • Inject Sample in Mobile Phase: Whenever possible, dissolve your sample in the initial mobile phase to avoid solvent mismatch effects that can sometimes manifest as oddly shaped or unexpected peaks.

Common Sources of Ghost Peaks:

Source	How to Identify	Solution
Mobile Phase	Peaks appear in blank gradient runs.[21]	Use fresh, HPLC-grade solvents and high-purity water. Filter all aqueous phases.
System Contamination	Peaks are often broad and may appear inconsistently.	Flush the system with strong solvents. Clean the injector and replace worn seals.
Sample Carryover	Peaks appear in a blank injection immediately following a sample injection.	Optimize the autosampler needle wash method and solvent.

References

• HPLC Methods for analysis of Pyridine. HELIX Chromatography. [Link]

• Tips and Tricks of HPLC System Troubleshooting. Agilent. [Link]

• Expert Guide to Troubleshooting Common HPLC Issues. AELAB. [Link]

• Top 10 Most Common HPLC Issues and How to Fix Them (2023). YouTube. [Link]

• An Overview on Identifying and Solving Common Problems in HPLC Troubleshooting. International Journal of Pharmaceutical Research and Applications. [Link]

• Solving Common Errors in HPLC. Chromatography Today. [Link]

• Pyridine – High-Purity Solvent. Consolidated Chemical. [Link]

• Development and Validation of Reverse-phase High-performance Liquid Chromatography Method for Novel Synthetic Pyridine Derivative. ResearchGate. [Link]

• HPLC Method for Analysis of Pyridine on Primesep 100 Column. SIELC Technologies. [Link]

• Conquer Ghost Peaks in HPLC: Identification and Elimination. Separation Science. [Link]

• PYRIDINE FOR HPLC / UV SPECTROSCOPY. Loba Chemie. [Link]

• Exploring the Role of pH in HPLC Separation. Moravek. [Link]

• Breakthrough RP-HPLC strategy for synchronous analysis of pyridine and its degradation products in powder for injection using quality metrics. PubMed. [Link]

• HPLC Troubleshooting Mini Guide - Peak Issues. Phenomenex. [Link]

• Mobile Phase Optimization: A Critical Factor in HPLC. Phenomenex. [Link]

• Causes and Measures for Addressing Ghost Peaks in Reversed Phase HPLC Analysis. Shimadzu. [Link]

• Addressing pH Issues in Chromatography: From Solid-Phase to Liquid-Liquid Separations. Gilson. [Link]

• Troubleshooting Poor Peak Shape and Resolution in HPLC. YouTube. [Link]

• Control pH During Method Development for Better Chromatography. Agilent. [Link]

• Ghost Peaks in HPLC - 5 common sources. Axion Labs. [Link]

• How can I prevent peak tailing in HPLC?. ResearchGate. [Link]

• What Causes Peak Tailing in HPLC?. Chrom Tech, Inc.. [Link]

• HPLC Method for Analysis of Pyridine and Three Isomers of Aminopyridine on Amaze HD Column. HELIX Chromatography. [Link]

• How to Identify Ghost Peaks in U/HPLC. Phenomenex. [Link]

• Back to Basics: The Role of pH in Retention and Selectivity. LCGC International. [Link]

• What causes a “ghost” peak and what can I do to prevent this?. Wyatt Technology. [Link]

• Troubleshooting Your HPLC Chromatogram - Selectivity, Resolution, and Baseline Issues. CHROMacademy. [Link]

• Diagnosing HPLC Chromatography Problems & Troubleshooting. Shimadzu. [Link]

• How Do I Choose? A guide to HPLC column selection. Agilent. [Link]

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• 19. Conquer Ghost Peaks in HPLC: Identification and Elimination | Separation Science [sepscience.com]
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Technical Support Center: Navigating the Nuances of Butylpyridine Purity in Synthesis

Welcome to the technical support center dedicated to addressing the challenges posed by impurities in butylpyridine. As a versatile building block in pharmaceutical and agrochemical synthesis, the purity of butylpyridine is paramount to achieving reproducible and high-yielding reactions.[1][2] This guide is designed for researchers, scientists, and drug development professionals to troubleshoot common issues arising from impure reagents, providing in-depth, field-proven insights and actionable protocols.

The Unseen Saboteurs: Common Impurities in Butylpyridine and Their General Impact

Commercial butylpyridine, while generally of high purity, can contain several classes of impurities that can significantly impact reaction outcomes.[3] Understanding these potential contaminants is the first step in effective troubleshooting.

• Positional Isomers (e.g., 2- and 4-butylpyridine): Often co-synthesized, these isomers possess similar physical properties, making them difficult to separate. In metal-catalyzed reactions, their varying steric and electronic properties can lead to unpredictable ligand behavior, potentially poisoning the catalyst or altering reaction selectivity.[3]

• Unreacted Starting Materials: Depending on the synthetic route, residual starting materials such as 3-halopyridines, butylmagnesium bromide, or butyllithium may persist.[1][4] These can introduce unwanted side reactions.

• Oxidation and Degradation Products: Exposure to air and light can lead to the formation of butylpyridine-N-oxide and other degradation products.[3][5] These can act as oxidants or interfering ligands.

• Water and Residual Solvents: Moisture can be detrimental in reactions involving organometallic reagents or water-sensitive catalysts.[3][6] Residual solvents from purification can also interfere with the reaction.[3]

Troubleshooting Guide: A-Question-and-Answer Approach

This section addresses specific problems you may encounter during your experiments, linking them to potential butylpyridine impurities and providing clear, actionable solutions.

Scenario 1: Metal-Catalyzed Cross-Coupling Reaction Failure

Q1: My palladium-catalyzed Suzuki-Miyaura coupling reaction, which uses 3-butylpyridine as a ligand, is showing low to no yield. What could be the cause?

A1: The most probable cause is catalyst inhibition or poisoning by positional isomers of butylpyridine, such as 2-butylpyridine or 4-butylpyridine, present as impurities.[3] These isomers can bind to the palladium center with different affinities than 3-butylpyridine, disrupting the catalytic cycle.[3] The steric hindrance and electronic properties of these isomers can lead to the formation of inactive catalyst complexes.[7]

Troubleshooting Workflow:

• Purity Verification: The first step is to verify the purity of your 3-butylpyridine lot using Gas Chromatography-Mass Spectrometry (GC-MS).[3] This will allow you to identify and quantify any isomeric impurities.

• Purification: If isomeric impurities are detected, fractional distillation under reduced pressure is a highly effective method for purification due to the slight differences in boiling points between the isomers.[3]

• Catalyst Loading: As a temporary measure, increasing the catalyst loading might overcome the inhibitory effects of the impurities, though this is not an ideal long-term solution.[3]

Logical Workflow for Troubleshooting Catalyst Poisoning

Caption: Troubleshooting workflow for low yield in cross-coupling reactions.

Scenario 2: Inconsistent Results and Poor Reproducibility

Q2: I am experiencing significant batch-to-batch variability in my reaction outcomes when using 3-butylpyridine. Why is this happening?

A2: Batch-to-batch variation in the type and concentration of impurities is a common cause of inconsistent results.[3] Different commercial suppliers may use different synthetic and purification methods, leading to varying impurity profiles.

Mitigation Strategy:

• Standardize Supplier: Whenever possible, standardize on a single, reputable supplier with a consistent quality control process.

• Incoming Quality Control: Implement an in-house quality control check for each new batch of 3-butylpyridine. A quick GC-MS analysis can save significant time and resources by identifying problematic batches before they are used in large-scale experiments.[3]

• In-House Purification: Develop a standard in-house purification protocol, such as fractional distillation, to ensure a consistent quality of the reagent for all your experiments.[3]

Data Presentation: Hypothetical Impurity Profile of Different Batches

Impurity	Batch A (%)	Batch B (%)	Batch C (%)
3-Butylpyridine	98.5	97.2	99.1
2-Butylpyridine	0.8	1.5	0.3
4-Butylpyridine	0.5	0.9	0.2
Butylpyridine-N-oxide	0.1	0.2	0.1
Water	0.1	0.2	0.3

Scenario 3: Formation of Unexpected Side Products

Q3: My reaction is producing unexpected side products that are difficult to separate from the desired product. Could impurities in the 3-butylpyridine be the cause?

A3: Yes, reactive impurities are a likely culprit. Unreacted starting materials from the synthesis of 3-butylpyridine or its degradation products can participate in the reaction, leading to the formation of unforeseen side products.[3]

Investigative Approach:

• Characterize Side Products: Isolate and characterize the side products using techniques like NMR and Mass Spectrometry. The structure of the side product can provide clues about the identity of the reactive impurity.

• Review Synthesis Route: Understand the synthetic route used to produce the 3-butylpyridine. This can help you anticipate potential unreacted starting materials that might be present.[4]

• Purification: Purify the 3-butylpyridine to remove these reactive species. Acid-base extraction can be effective for removing non-basic impurities, while fractional distillation is suitable for separating components with different boiling points.[4]

Visualizing the Impact of Reactive Impurities

Caption: Ideal vs. impurity-driven reaction pathways.

Scenario 4: Reaction Fails to Initiate, Especially with Organometallics

Q4: My reaction, which involves an organolithium reagent and 3-butylpyridine as a solvent, is not initiating. What could be the problem?

A4: The presence of trace amounts of water or other protic impurities in the 3-butylpyridine is a highly probable cause.[3] Organometallic reagents are extremely sensitive to moisture and will be quenched, preventing the reaction from starting.[6][8]

Ensuring Anhydrous Conditions:

• Use Anhydrous Grade: Purchase and use an anhydrous grade of 3-butylpyridine specifically for moisture-sensitive reactions.

• Drying Procedures: If an anhydrous grade is not available, dry the 3-butylpyridine in-house. A common and effective method is to reflux it over a suitable drying agent like calcium hydride (CaH₂) followed by distillation under an inert atmosphere (Nitrogen or Argon).[3]

• Glassware Preparation: Ensure all reaction glassware is rigorously dried, for example, by oven-drying and cooling under a stream of inert gas.

Experimental Protocols

Protocol 1: Impurity Analysis of 3-Butylpyridine using GC-MS

Objective: To identify and quantify volatile impurities in a sample of 3-butylpyridine.[3][9]

Materials:

• 3-Butylpyridine sample

• High-purity solvent (e.g., dichloromethane or ethyl acetate)

• GC-MS system with a non-polar capillary column (e.g., DB-5ms)

Methodology:

• Sample Preparation: Prepare a dilute solution of the 3-butylpyridine sample (e.g., 1% v/v) in the chosen high-purity solvent.[3]

• Instrument Setup:

  • Injector Temperature: 250 °C

  • Oven Temperature Program: Hold at 50 °C for 2 minutes, then ramp to 250 °C at 10 °C/min, and hold for 5 minutes.[3]

  • Carrier Gas: Helium at a constant flow rate (e.g., 1 mL/min).[3]

  • MS Transfer Line Temperature: 280 °C

  • Ion Source Temperature: 230 °C

  • Scan Range: 35-350 m/z.[3]

• Injection: Inject 1 µL of the prepared sample into the GC.

• Data Analysis:

  • Analyze the resulting chromatogram to identify peaks other than the main 3-butylpyridine peak.

  • Examine the mass spectrum of each impurity peak and compare it to a spectral library (e.g., NIST) for identification.[9]

  • The relative area of each peak can be used to estimate the percentage of each impurity.[3]

Protocol 2: Purification of 3-Butylpyridine by Fractional Distillation

Objective: To remove impurities with different boiling points from a sample of 3-butylpyridine.[3]

Materials:

• Impure 3-butylpyridine

• Fractional distillation apparatus (round-bottom flask, fractionating column, distillation head, condenser, receiving flasks)

• Heating mantle

• Vacuum source (for vacuum distillation)

• Boiling chips or magnetic stirrer

Methodology:

• Setup: Assemble the fractional distillation apparatus. Ensure all glassware is dry.

• Charge the Flask: Add the impure 3-butylpyridine and boiling chips to the round-bottom flask.

• Distillation:

  • Begin heating the flask gently.

  • For vacuum distillation, slowly reduce the pressure to the desired level.

  • Allow the vapor to slowly rise through the fractionating column to establish a temperature gradient.

  • Collect the initial fraction (forerun), which will contain the more volatile impurities.

  • Carefully monitor the temperature at the distillation head. Collect the main fraction over a narrow boiling point range corresponding to pure 3-butylpyridine (approx. 80-81 °C at 8 mmHg).[1]

  • Change receiving flasks to collect different fractions.

  • Stop the distillation before the flask runs dry to avoid the concentration of potentially explosive residues.

• Analysis: Analyze the purified fraction(s) by GC-MS to confirm the removal of impurities.

References

• Benchchem. Improving yield and purity of 3-Butylpyridine reactions.
• Benchchem. The Versatility of 3-Butylpyridine in Pharmaceutical Intermediate Synthesis: A Technical Guide.
• Benchchem. Technical Support Center: Catalyst Deactivation in Reactions with Pyridine Ligands.
• Benchchem. Impact of impurities in 3-Butylpyridine on reaction outcomes.
• Benchchem. An In-depth Technical Guide to 3-Butylpyridine: Chemical Properties and Structure.
• Benchchem. Application Note: Analytical Techniques for the Characterization of 3-Butylpyridine.
• NINGBO INNO PHARMCHEM CO.,LTD. The Role of 3-Butylpyridine in Modern Chemical Manufacturing and Research.
• Novartis OAK. Synthesis of useful fragments in drug discovery: 2-amino-5-tert-butylpyridine and its oxidised analogues.
• Benchchem. In-Depth Technical Guide to High-Purity 3-Butylpyridine for Researchers and Drug Development Professionals.
• ResearchGate. Is Water a Friend or Foe in Organometallic Chemistry? The Case of Group 13 Organometallic Compounds.
• PubMed. Is water a friend or foe in organometallic chemistry? The case of group 13 organometallic compounds.
• Benchchem. Technical Support Center: 3-Butylpyridine Stability and Degradation.

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Technical Support Center: Catalyst Poisoning in Reactions with Pyridine Derivatives

Welcome to the Technical Support Center for researchers, scientists, and drug development professionals. This guide provides in-depth troubleshooting, FAQs, and field-proven protocols to address the common challenge of catalyst poisoning in reactions involving pyridine and its derivatives. Our focus is on explaining the underlying chemical principles to empower you to diagnose and solve issues in your own experiments.

Frequently Asked Questions (FAQs)

This section addresses fundamental questions about catalyst deactivation by pyridine-containing molecules.

Q1: What is catalyst poisoning by pyridine derivatives, and what is the primary mechanism?

A1: Catalyst poisoning is the chemical deactivation of a catalyst's active sites.[1] Pyridine and its derivatives are potent poisons, particularly for transition metal catalysts (e.g., Pd, Pt, Rh, Ni).[2] The primary mechanism involves the lone pair of electrons on the pyridine's nitrogen atom, which acts as a strong Lewis base.[3] This electron pair strongly chemisorbs (chemically bonds) to the electron-deficient metal active sites on the catalyst surface.[4][5] This binding blocks the active sites, preventing reactant molecules from adsorbing and reacting, which leads to a significant drop in catalytic activity.[2]

Q2: Which types of catalysts are most susceptible to poisoning by pyridine derivatives?

A2: A broad range of common heterogeneous and homogeneous catalysts are vulnerable. Key examples include:

• Precious Metal Catalysts: Palladium (e.g., Pd/C), Platinum (e.g., PtO₂, Pt/C), and Rhodium (e.g., Rh/C) are highly susceptible.[2][6] These are frequently used for hydrogenation reactions, where both the pyridine starting material and the resulting piperidine product can act as poisons.[2][7]

• Nickel Catalysts: Raney Nickel and supported nickel catalysts are also readily poisoned by nitrogen-containing compounds.[2]

• Homogeneous Catalysts: Transition metal complexes used in cross-coupling and other reactions can be deactivated. The pyridine derivative can either bind too strongly to the metal center, preventing the catalytic cycle, or displace essential ligands.[3][8]

Q3: What are the common symptoms of catalyst poisoning in my reaction?

A3: The primary indicators of catalyst poisoning are often observable through reaction monitoring:[2]

• Decreased Reaction Rate: The most immediate symptom is a significant slowdown in the reaction's progress compared to established benchmarks.[2]

• Incomplete Conversion: The reaction may stall before the starting material is fully consumed, even with extended reaction times or increased temperature/pressure.[2]

• Changes in Selectivity: You may observe the formation of unexpected byproducts or a shift in the product distribution. This occurs because the poison can alter the electronic or steric environment of the remaining active sites.[2]

Q4: How do substituents on the pyridine ring affect its poisoning potential?

A4: Substituents dramatically influence a pyridine derivative's ability to poison a catalyst through electronic and steric effects.[3]

• Electronic Effects: Electron-donating groups (e.g., -CH₃, -OCH₃) increase the electron density on the nitrogen atom, making it a stronger Lewis base. This leads to stronger coordination with the metal center and more severe poisoning.[3] Conversely, electron-withdrawing groups (e.g., -Cl, -CF₃) decrease the nitrogen's basicity, potentially reducing its tendency to poison the catalyst.[3][9]

• Steric Effects: Bulky substituents near the nitrogen atom (at the 2- and 6-positions) can physically hinder its ability to coordinate with the metal's active site.[3] This steric hindrance can be a useful strategy in substrate design to mitigate poisoning.[3]

Q5: Is catalyst poisoning by pyridine reversible or irreversible?

A5: It can be either, depending on the strength of the bond between the poison and the catalyst surface.[2][10]

• Reversible Poisoning: If the pyridine derivative is weakly adsorbed, its removal from the catalyst surface can sometimes be achieved by stopping the flow of the poison from the feedstock or by washing the catalyst.[10][11]

• Irreversible Poisoning: Strong chemisorption, which is common with pyridine on noble metals, often leads to permanent deactivation.[2][10] In these cases, the catalyst may require aggressive regeneration procedures or complete replacement.[2]

Troubleshooting Guides

This section provides structured, question-and-answer workflows for specific experimental problems.

Issue 1: Decreased or Stalled Catalytic Activity in Hydrogenation

Q: My pyridine hydrogenation reaction is showing low to no conversion, or it has stopped completely. What are the likely causes and how can I fix it?

A: This is the classic symptom of catalyst poisoning, most likely by the pyridine substrate or the piperidine product.[2][12] The nitrogen lone pair is binding to the active metal sites, shutting down the reaction.

Caption: Troubleshooting workflow for low catalytic activity.

• Solution 1: Use an Acidic Additive. This is the most common and effective solution.[13] Adding a stoichiometric amount of a strong acid (like HCl) or a weaker acid (like acetic acid) protonates the pyridine nitrogen, forming a pyridinium salt.[13] This positively charged species has no available lone pair to bind to and poison the catalyst's active sites.[13][14]

• Solution 2: Increase Catalyst Loading. While not the most elegant solution, increasing the catalyst-to-substrate ratio can sometimes provide enough un-poisoned active sites to drive the reaction to completion.[2][13] Be aware that this increases cost and may complicate product purification.

• Solution 3: Screen for a More Resistant Catalyst. Different metals have different susceptibilities to poisoning. Rhodium-based catalysts, for instance, can sometimes show higher tolerance to nitrogen compounds compared to palladium or platinum in certain applications.[15][16]

Issue 2: Poor Selectivity in a Multi-functional Molecule

Q: I am trying to hydrogenate another functional group (e.g., a nitro group or an alkene) in a molecule that also contains a pyridine ring, but I am getting unwanted side reactions or reduction of the pyridine ring itself. How can I improve selectivity?

A: This is a common chemoselectivity challenge. The pyridine ring can act as a directing group or a poison that alters the catalyst's behavior. In some cases, pyridine itself can be intentionally added as a "selective poison" to deactivate the most reactive sites on a catalyst, thereby preventing over-reduction or promoting a specific reaction pathway.[1][17]

Caption: Workflow for troubleshooting poor reaction selectivity.

• Solution 1: Modify Reaction Conditions. Employing milder conditions, such as lower hydrogen pressure and temperature, can often favor the reduction of a more reactive functional group over the aromatic pyridine ring.[13]

• Solution 2: Screen Different Catalysts and Supports. The choice of metal and the support material can significantly influence selectivity. For example, Pd/C is often a good starting point for reducing nitro groups without affecting a pyridine ring.[13]

• Solution 3: Use Pyridine as a Deliberate Poison. In an advanced strategy, a small amount of pyridine can be added to a reaction to selectively poison the most active catalytic sites. This technique is famously used in the preparation of Lindlar's catalyst (palladium poisoned with lead acetate and quinoline) to stop the hydrogenation of an alkyne at the alkene stage.[1] This same principle can be applied to prevent over-hydrogenation of other functional groups.[17]

Prevention and Catalyst Regeneration

Proactive measures can save significant time and resources by preserving catalyst activity. When deactivation does occur, regeneration can often restore performance.

Strategies for Mitigating Poisoning

Strategy	Description	Causality
Feedstock Purification	Remove nitrogen-containing impurities from starting materials and solvents using methods like distillation or filtration.[18]	Prevents poisons from ever reaching the catalyst bed, which is the most effective approach.[19]
Use of Additives	Add a stoichiometric amount of acid to protonate the pyridine nitrogen.[13]	Blocks the nitrogen's lone pair, preventing it from binding to and deactivating the catalyst's active sites.[13][14]
Install Poison Traps	Use a sacrificial bed of material upstream of the main catalyst bed to adsorb poisons.[18]	These "guard beds" selectively bind impurities, protecting the more expensive primary catalyst.[18]
Optimize Catalyst Design	Select catalysts with protective coatings or specific pore structures that limit access of large poison molecules.[18][20]	Physical and chemical modifications can make the catalyst inherently more resistant to deactivation.[11]

Experimental Protocol: Thermal Regeneration of a Coked Catalyst

Coking, or the deposition of carbonaceous materials, can physically block active sites and is another common deactivation mechanism alongside poisoning.[12] This protocol is a general guideline for oxidative regeneration.

WARNING: This procedure involves high temperatures and oxidative atmospheres and must be performed with appropriate safety precautions in a well-ventilated fume hood or dedicated equipment.

• Catalyst Recovery: After the reaction, carefully filter the heterogeneous catalyst from the reaction mixture. Wash it with a suitable solvent (e.g., ethanol, ethyl acetate) to remove residual reactants and products, then dry thoroughly in a vacuum oven at a low temperature (e.g., 60-80 °C).

• Inert Purge: Place the dried catalyst in a tube furnace. Heat the catalyst to the target regeneration temperature (typically 300-500 °C, consult catalyst specifications) under a steady flow of an inert gas like nitrogen or argon. This removes any volatile physisorbed species.

• Controlled Oxidation: Once at the target temperature, slowly introduce a dilute stream of air or oxygen mixed with the inert gas (e.g., 1-5% O₂ in N₂). This step is highly exothermic and must be controlled carefully to avoid thermal runaway and sintering of the catalyst. [12]

• Hold and Monitor: Hold the catalyst at temperature under the dilute oxidative flow. Monitor the furnace outlet for the production of CO₂, which indicates the combustion of coke deposits. Continue until CO₂ production ceases.

• Final Purge and Cool-down: Switch the gas flow back to pure inert gas to purge any remaining oxygen. Allow the catalyst to cool to room temperature under the inert atmosphere before handling.

• Activity Test: The regenerated catalyst's activity should be tested on a small scale to confirm the restoration of performance.

References

• Technical Support Center: Overcoming Catalyst Poisoning in Pyridine Hydrogen
• Technical Support Center: Selective Hydrogenation in the Presence of a Pyridine Ring - Benchchem. Benchchem.
• Technical Support Center: Catalyst Poisoning & Deactivation in 1,4-Dihydropyridine Reactions - Benchchem. Benchchem.
• Technical Support Center: Catalyst Deactivation in Reactions with Pyridine Ligands - Benchchem. Benchchem.
• Hydrogenation of functionalised pyridines with a rhodium oxide catalyst under mild conditions. Organic & Biomolecular Chemistry (RSC Publishing).
• How Can You Prevent Catalyst Poisoning?. Chemistry For Everyone - YouTube.
• Technical Support Center: Catalyst Poisoning in Reactions Involving Piperidine Deriv
• Three Sources of Catalyst Deactivation and How To Mitigate Them.
• Electronic nature of pyridine and its deactivation via Lewis acid.
• Interaction of pyridine (a) on metal surface as a Lewis acid site, and...
• Pyridine Modifications Regulate Electronics and Reactivity of Fe-Pyridinophane Complexes. PMC - NIH.
• Poisoning and Reuse of Supported Precious Metal Catalysts in the Hydrogenation of N-Heterocycles, Part II: Hydrogenation of 1-Methylpyrrole over Rhodium. MDPI.
• Pd and Pt Catalyst Poisoning in the Study of Reaction Mechanisms: What Does the Mercury Test Mean for Catalysis?.
• Pyridine Chemisorption analysis service for characteris
• Heterogeneous Catalyst Deactivation and Regener
• Pd/C-catalyzed chemoselective hydrogenation in the presence of a phenolic MPM protective group using pyridine as a c
• Catalyst deactiv
• How to Prevent Catalyst Poisoning
• Studies in the detoxication of catalyst poisons. Part VII. The self-poisoning effect in the hydrogenation of pyridine. Journal of the Chemical Society (Resumed) (RSC Publishing).
• Poisoning of Pt/C catalysts by CO and its consequences over the kinetics of hydrogen chemisorption.
• C
• Catalyst Poisoning Explained Simply. RevisionDojo.

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Technical Support Center: Overcoming Low Yield in Metal-Catalyzed Cross-Coupling

A Guide for Researchers, Scientists, and Drug Development Professionals

Introduction

Palladium-catalyzed cross-coupling reactions are a foundational tool in modern synthetic chemistry, enabling the construction of complex molecular architectures that are central to pharmaceuticals, agrochemicals, and materials science.[1] Reactions such as the Suzuki-Miyaura, Buchwald-Hartwig, and Heck couplings have revolutionized the way chemists approach the formation of carbon-carbon and carbon-heteroatom bonds.[1][2] However, despite their versatility, these reactions are not without their challenges. Researchers frequently encounter issues with low conversion, poor yields, and competing side reactions, which can stall research and inflate development costs.

This guide serves as a technical support resource designed to help you troubleshoot and optimize your metal-catalyzed cross-coupling reactions. By understanding the underlying principles of the catalytic cycle and the common pitfalls, you can systematically diagnose problems and implement effective solutions.

Troubleshooting Guide: A Symptom-Based Approach

This section addresses specific experimental observations. Identify the symptom that best describes your result and explore the potential causes and suggested solutions.

Observation 1: No reaction or very low conversion (<10%). Starting materials are largely recovered.

This is a common and frustrating issue, often pointing to a fundamental problem with the initiation of the catalytic cycle.

Potential Causes & Solutions:

• Inactive Catalyst: The active Pd(0) species, which is necessary to initiate the catalytic cycle, may not be forming.[1][3]

  • Solution 1 (Precatalyst Activation): If you are using a Pd(II) salt (e.g., Pd(OAc)₂, PdCl₂), the reduction to Pd(0) may be inefficient.[1][4] This reduction is often accomplished by a phosphine ligand, a solvent, or another reagent in the mixture. Consider a pre-activation step by gently heating the Pd(II) source and ligand in the solvent for a short period before adding the substrates.[3] Alternatively, switch to a commercially available, well-defined Pd(II) precatalyst (e.g., a Buchwald G3 or G4 precatalyst) or a Pd(0) source like Pd₂(dba)₃.[5][6]

  • Solution 2 (Check Reagent Quality): The palladium source or ligand may have degraded. Ensure they are from a reliable source and have been stored correctly. Phosphine ligands, especially electron-rich alkylphosphines, can be sensitive to air oxidation.[1]

• Insufficient Temperature: The energy of activation for a key step, typically oxidative addition, has not been reached.

  • Solution: Incrementally increase the reaction temperature in 10-20 °C intervals. Many cross-coupling reactions require temperatures between 80-120 °C to proceed efficiently.[7][8]

• Poor Reagent Purity or Presence of Inhibitors: Trace impurities in your starting materials, solvent, or base can act as catalyst poisons.[3]

  • Solution 1 (Purify Reagents): Ensure starting materials are pure. Liquid amines for Buchwald-Hartwig reactions should be passed through a plug of activated alumina, and solid reagents can be recrystallized.[3] Boronic acids for Suzuki couplings are prone to decomposition and should be of high quality.[4][9]

  • Solution 2 (Use Anhydrous, Degassed Solvents): Water and oxygen can interfere with the catalyst and promote side reactions.[9] Use freshly dried, anhydrous solvents and thoroughly degas the reaction mixture (see Experimental Protocols section).

Observation 2: The reaction starts but stalls at intermediate conversion (e.g., 30-60%).

When a reaction proceeds partially and then stops, it often indicates catalyst deactivation or an issue with reagent solubility or stoichiometry.

Potential Causes & Solutions:

• Catalyst Deactivation (Palladium Black): You may observe the formation of a black precipitate, known as palladium black. This occurs when the active, soluble Pd(0) catalyst agglomerates into inactive nanoparticles and falls out of solution.[7][10]

  • Solution 1 (Adjust Ligand:Pd Ratio): An insufficient amount of ligand may fail to stabilize the Pd(0) intermediate. Increase the ligand-to-palladium ratio (e.g., from 1.1:1 to 2:1 for monodentate ligands).[7] However, be aware that a large excess of ligand can sometimes inhibit the reaction by stabilizing the metal center too much.[1][6]

  • Solution 2 (Use a More Robust Ligand): Switch to a more sterically bulky, electron-rich ligand (e.g., Buchwald biarylphosphine ligands like XPhos or SPhos).[5][10] These ligands form more stable complexes with palladium, preventing agglomeration and promoting the desired catalytic steps.

  • Solution 3 (Lower the Temperature): High temperatures can accelerate catalyst decomposition.[7] Once the reaction has initiated, try reducing the temperature to maintain catalytic activity over a longer period.

• Insoluble Base or Reagents: A key component, often the inorganic base in Suzuki or Buchwald-Hartwig reactions, may not be sufficiently soluble in the reaction medium.[8][11] This is a common and often underestimated cause of failed reactions.[8]

  • Solution 1 (Change the Base): Switch to a more soluble base. For example, if K₂CO₃ is not working, consider Cs₂CO₃ or K₃PO₄.[7][12] Ensure the base is finely powdered to maximize its surface area.[7]

  • Solution 2 (Modify the Solvent System): Add a co-solvent to improve solubility. For Suzuki reactions, adding water to solvents like dioxane or toluene is common to help dissolve the base.[9][13] For Buchwald-Hartwig aminations, ensure vigorous stirring, as dense inorganic bases can settle at the bottom of the flask.[8]

• Product Inhibition: The product of the reaction may coordinate to the metal center more strongly than the starting materials, inhibiting catalyst turnover. This can be an issue with nitrogen-containing heterocycles like pyridines.[10]

  • Solution: Using sterically hindered ligands can often mitigate this by creating a crowded coordination sphere around the metal that disfavors product binding.[10]

Observation 3: Significant formation of side products, leading to low yield of the desired product.

The presence of byproducts indicates that undesired reaction pathways are competing with the main cross-coupling cycle.

Potential Causes & Solutions:

• Homocoupling of Nucleophile: This is particularly common in Suzuki reactions, where the boronic acid couples with itself to form a biaryl byproduct.[4][9]

  • Solution 1 (Rigorous Degassing): Oxygen is a major promoter of boronic acid homocoupling.[4][9] Ensure your reaction setup is strictly anaerobic (see Experimental Protocols).

  • Solution 2 (Adjust Stoichiometry): Use a slight excess (1.1-1.2 equivalents) of the boronic acid, but avoid a large excess which can favor homocoupling.

  • Solution 3 (Screen Bases): The choice of base can influence the rate of homocoupling. Weaker bases may sometimes suppress this side reaction.

• Protodeboronation (Suzuki) or Hydrodehalogenation: The boronic acid is replaced by a hydrogen atom (protodeboronation), or the aryl halide is reduced to an arene (hydrodehalogenation).[9]

  • Solution 1 (Use Stable Boron Reagents): Boronic acids can be unstable.[4] Consider converting the boronic acid to a more stable boronate ester (e.g., a pinacol or MIDA ester) which can be more robust under reaction conditions.[4][14]

  • Solution 2 (Minimize Water): While some water can be beneficial for Suzuki couplings, excess water, especially at high temperatures and with certain bases, can promote protodeboronation.

  • Solution 3 (Ligand Choice): For hydrodehalogenation, which can arise from β-hydride elimination, using ligands that promote rapid reductive elimination can outcompete this side reaction.[15]

• Catalyst Poisoning by Heteroatoms: Substrates containing Lewis basic atoms, such as the nitrogen in pyridines or quinolines, can coordinate to the palladium center and inhibit catalysis.[9][10]

  • Solution: The use of sterically bulky, electron-rich ligands is often the best strategy. The steric hindrance prevents the heteroatom from strongly binding to the metal center.[10]

Visualizing the Process

Understanding the core mechanism and the troubleshooting logic is key to success.

The Palladium Cross-Coupling Catalytic Cycle

The generalized catalytic cycle forms the basis of most palladium-catalyzed cross-coupling reactions. Low yields are typically a result of a slow step or a competing "off-cycle" process.[5][16]

Caption: Generalized Pd(0)/Pd(II) catalytic cycle.

Troubleshooting Workflow

A logical, step-by-step approach to diagnosing the cause of low yield.

Caption: A decision tree for troubleshooting low yields.

Frequently Asked Questions (FAQs)

Q1: How do I choose the right ligand for my reaction?

A: Ligand selection is crucial and often requires screening.[17] Start with these principles:

• For unreactive electrophiles (e.g., aryl chlorides): Use sterically bulky, electron-rich dialkylbiarylphosphine ligands (e.g., XPhos, SPhos, RuPhos) or N-heterocyclic carbenes (NHCs).[5] These ligands promote the challenging oxidative addition step.

• For sterically demanding substrates: Bulky ligands are also beneficial as they can accelerate the final reductive elimination step.[5]

• For heteroaromatic substrates: Bulky ligands can prevent the heteroatom from poisoning the catalyst.[10]

• Bidentate vs. Monodentate: Bidentate ligands like Xantphos or dppf are widely used and can offer high stability to the catalyst.[1] However, for many modern cross-couplings, monoligated Pd(0) species are believed to be the most active, making bulky monodentate ligands highly effective.[5][6]

Q2: What is the role of the base and how do I select one?

A: The base plays multiple roles, primarily to facilitate the transmetalation step (in Suzuki reactions) or to deprotonate the nucleophile (in Buchwald-Hartwig aminations).[18]

• Strength: The base must be strong enough to perform its function but not so strong that it degrades sensitive functional groups on your substrates. Common bases range from mild (K₂CO₃, K₃PO₄) to strong (alkoxides like NaOtBu or KOtBu).[13][19]

• Solubility: As mentioned in the troubleshooting guide, base insolubility is a frequent cause of reaction failure.[8][11] If you suspect this, switch to a more soluble base (e.g., Cs₂CO₃) or use a mixed solvent system.

• Compatibility: Be mindful of base-sensitive functional groups like esters, which can be hydrolyzed by strong bases like hydroxides or even alkoxides at high temperatures.[19]

Q3: My reaction is sensitive to air and water. What are the best practices for setting up an inert reaction?

A: Meticulous exclusion of oxygen and moisture is non-negotiable for consistent results.

• Glassware: Oven-dry or flame-dry all glassware and allow it to cool under a stream of inert gas (argon or nitrogen).

• Reagents: Use anhydrous solvents, preferably from a solvent purification system or a freshly opened bottle. Weigh solid reagents quickly and add them to the flask under a positive pressure of inert gas.

• Degassing: Before heating, thoroughly degas the final reaction mixture. The most effective method is three "freeze-pump-thaw" cycles. A simpler, often sufficient method is to bubble argon or nitrogen through the solvent for 15-20 minutes before adding the catalyst.[9]

Parameter	Common Choices	Key Considerations
Palladium Source	Pd(OAc)₂, Pd₂(dba)₃, Pd(PPh₃)₄, Buchwald Precatalysts	Pd(II) sources require in-situ reduction. Pd(0) sources can be air-sensitive. Precatalysts offer reliability and ease of use.[1][5][6]
Ligand Type	PPh₃, Biarylphosphines (XPhos), Ferrocenylphosphines (dppf), NHCs	Match ligand electronics and sterics to the substrates. Bulky, electron-rich ligands are often best for challenging couplings.[5][10]
Base	K₂CO₃, Cs₂CO₃, K₃PO₄, NaOtBu, LiHMDS	Base strength and solubility are critical. Must be compatible with functional groups on substrates.[8][11][19]
Solvent	Toluene, Dioxane, THF, DMF, NMP	Affects solubility of all components and can influence the catalyst's activity and stability.[4][20][21]
Temperature	Room Temp to 150 °C	Must be high enough for reaction to proceed but not so high that it causes catalyst or substrate decomposition.[7][8]

Table 1: Summary of Key Reaction Parameters and Considerations.

Key Experimental Protocols

Protocol 1: General Procedure for a Suzuki-Miyaura Coupling

This protocol provides a starting point for optimization.

• Preparation: To an oven-dried Schlenk flask equipped with a magnetic stir bar, add the aryl halide (1.0 equiv.), the boronic acid or ester (1.2 equiv.), and the base (e.g., K₂CO₃, 2.0 equiv.).

• Inert Atmosphere: Seal the flask with a septum. Evacuate the flask and backfill with an inert gas (e.g., Argon). Repeat this cycle three times.[9]

• Catalyst Addition: Under a positive flow of inert gas, add the palladium source (e.g., Pd(dppf)Cl₂, 1-5 mol%) and any additional ligand if required.

• Solvent Addition: Add the degassed solvent (e.g., Toluene/H₂O 10:1 mixture) via syringe.

• Reaction: Heat the reaction mixture to the desired temperature (e.g., 90 °C) with vigorous stirring.

• Monitoring: Monitor the reaction progress by TLC, GC-MS, or LC-MS.

• Work-up: Upon completion, cool the reaction to room temperature. Dilute with an organic solvent (e.g., ethyl acetate), and wash with water and brine. Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure. Purify the residue by column chromatography.

Protocol 2: Solvent Degassing by Inert Gas Sparging

• Obtain the required volume of anhydrous solvent in a flask that is at least twice the volume of the solvent.

• Seal the flask with a septum.

• Insert a long needle connected to an inert gas line, ensuring the tip is below the solvent surface.

• Insert a second, shorter needle to act as a vent.

• Bubble the inert gas (Argon or Nitrogen) through the solvent at a moderate rate for at least 15-20 minutes.

• Remove the needles and store the solvent under a positive pressure of inert gas until use.

References

• Mastering palladium-catalyzed cross-coupling reactions: the critical role of in situ pre-catalyst reduction design. Organic Chemistry Frontiers.
• Suzuki-Miyaura cross-coupling: Practical Guide. Yoneda Labs.
• Optimizing Suzuki Coupling Reactions. CovaSyn.
• Catalytic Advancements: Optimizing Pd-Based Cross-Coupling Reactions Through Flow Chemistry.
• Catalytic Advancements: Optimizing Pd-Based Cross-Coupling Reactions Through Flow Chemistry. Vapourtec.
• Technical Support Center: Troubleshooting Heck Reactions of 1,1-Dibromoethylene. Benchchem.
• Catalexis Catalyst Screening Platform for Catalyst Optimiz
• Cross-Coupling and Related Reactions: Connecting Past Success to the Development of New Reactions for the Future. NIH.
• How to Wisely Design Conditions for Buchwald-Hartwig Couplings? Chemical Insights.
• Why can't I achieve good yields for this Suzuki reaction?
• Technical Support Center: Troubleshooting Heck Reactions with (C₆H₅CN)₂PdCl₂. Benchchem.
• Catalyst Deactivation in Copper-Catalysed C-N Cross-Coupling Reactions. White Rose eTheses Online.
• Technical Support Center: Troubleshooting Low Yields in Pd-Catalyzed Cross-Coupling of Quinolines. Benchchem.
• Designing Pd and Ni Catalysts for Cross-Coupling Reactions by Minimizing Off-Cycle Species.
• Emerging Trends in Cross-Coupling: Twelve-Electron-Based L1Pd(0)
• Cross-Coupling Reaction Manual: Desk Reference. Sigma-Aldrich.
• Deactivation Modes in Nickel-Mediated Suzuki–Miyaura Cross-Coupling Reactions Using an NHC-Pyridon
• Suzuki-Miyaura Coupling. Chemistry LibreTexts.
• New Trends in C–C Cross-Coupling Reactions: The Use of Unconventional Conditions. MDPI.
• Technical Support Center: Catalyst Deactivation in Cross-Coupling Reactions of Pyridines. Benchchem.
• Solvent-Controlled Monoselective Suzuki–Miyaura Cross-Coupling of Symmetrical 1,1-Dichloroalkenes: Scope and Origin of Selectivity.
• Desulfinative Cross-Coupling as a Method to Overcome Problematic Suzuki–Miyaura Reactions of Pharmaceutically Relevant Heteroaromatic Boron
• New Ligands for Nickel Catalysis from Diverse Pharmaceutical Heterocycle Libraries. NIH.
• Impact of Cross-Coupling Reactions in Drug Discovery and Development. PMC.
• Troubleshooting a difficult Heck reaction. Reddit.
• Suzuki coupling Reaction's yield is very low and product is coming with very close 2 spots. How can i improvise my reaction?
• Why am I getting low yield for my Suzuki coupling reaction? Reddit.
• A new P3N ligand for Pd-catalyzed cross-couplings in w
• Advantages and Challenges of Cross-Coupling Reactions and Recent Progress in Suzuki–Miyaura Reactions. Chemical.AI.
• Solvent effects in palladium catalysed cross-coupling reactions. White Rose Research Online.
• Buchwald-Hartwig Amin
• Solvent Effect on Palladium-Catalyzed Cross-Coupling Reactions and Implications on the Active Catalytic Species.
• Greener Approaches to Cross-Coupling. Royal Society of Chemistry.
• What can reaction databases teach us about Buchwald–Hartwig cross-couplings? NIH.
• Buchwald–Hartwig amin
• Technical Support Center: Troubleshooting Low Conversion Rates in 6-Methoxyhex-1-yne Couplings. Benchchem.
• Catalytic Advancements: Optimizing Pd-Based Cross-Coupling Reactions Through Flow Chemistry.
• The Buchwald–Hartwig Amination After 25 Years. University of Groningen.
• Heck Reaction. Organic Chemistry Portal.
• Metal-catalyzed cross-coupling reactions with supported nanoparticles: Recent developments and future directions.
• Cross-Coupling Reactions as Valuable Tool for the Prepar
• Immobilized transition metals as catalysts for cross-couplings in continuous flow-a critical assessment of the reaction mechanism and metal leaching. The University of Queensland.
• Suzuki Reaction - Palladium Catalyzed Cross Coupling. Common Organic Chemistry.

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Technical Support Center: Preventing Imine Hydrolysis in Palladium-Catalyzed Reactions

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Welcome to the Technical Support Center for researchers, scientists, and drug development professionals. This guide is designed to provide in-depth, actionable insights into a common yet often challenging issue in palladium-catalyzed reactions: the hydrolysis of imines. As experienced chemists know, imines (also known as Schiff bases) are versatile intermediates and ligands, but their susceptibility to hydrolysis can significantly impact reaction yields and product purity.[1][2] This resource offers a structured approach to understanding, troubleshooting, and ultimately preventing unwanted imine hydrolysis in your catalytic systems.

Section 1: Frequently Asked Questions (FAQs)

This section addresses fundamental questions regarding imine stability and hydrolysis.

Q1: What is imine hydrolysis and why is it a concern in palladium-catalyzed reactions?

A1: Imine hydrolysis is the chemical breakdown of an imine back into its parent aldehyde or ketone and a primary amine in the presence of water.[3][4][5] This reaction is reversible and often catalyzed by acid.[4][5][6] In the context of palladium-catalyzed cross-coupling reactions (like Suzuki, Heck, or Buchwald-Hartwig aminations), imines can be present as substrates, products, or ligands.[2][7] Uncontrolled hydrolysis can lead to:

• Reduced Yield: The desired imine-containing product is consumed.

• Complex Product Mixtures: The resulting aldehyde/ketone and amine can undergo further reactions, complicating purification.

• Catalyst Inhibition: The liberated amine or aldehyde/ketone could potentially coordinate to the palladium center and inhibit its catalytic activity.[8][9]

Q2: What are the key factors that influence the rate of imine hydrolysis?

A2: The stability of an imine is a delicate balance of several factors:

• pH: This is arguably the most critical factor. The rate of imine hydrolysis is significantly influenced by the pH of the reaction medium.[10][11] While acid catalyzes the reaction, extremely low pH can protonate the starting amine, rendering it non-nucleophilic for imine formation.[10][11] The maximum rate of hydrolysis often occurs at a weakly acidic pH (around 4-5).[3][10]

• Water Content: As a reactant in the hydrolysis process, the presence of water is essential. Anhydrous conditions are therefore a primary strategy for preventing hydrolysis.[12]

• Electronic Effects: The electronic properties of the substituents on both the carbonyl-derived and amine-derived portions of the imine influence its stability. Electron-withdrawing groups on the carbon of the C=N bond can make it more susceptible to nucleophilic attack by water.

• Steric Hindrance: Bulky groups around the imine functionality can sterically shield it from attack by water, thereby slowing down the rate of hydrolysis.

Q3: How can I detect if imine hydrolysis is occurring in my reaction?

A3: Several analytical techniques can be employed to monitor for imine hydrolysis:

• Thin-Layer Chromatography (TLC): The appearance of new spots corresponding to the more polar aldehyde/ketone and amine starting materials is a strong indicator.

• Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H NMR can show the disappearance of the imine proton signal and the appearance of the characteristic aldehyde proton (around 9-10 ppm) or new aromatic/aliphatic signals for the amine.[13] ¹³C NMR can show the disappearance of the imine carbon signal (around 160-170 ppm) and the appearance of a carbonyl carbon signal (around 190-210 ppm).[13]

• Fourier-Transform Infrared (FTIR) Spectroscopy: The characteristic C=N stretching frequency (typically 1640-1690 cm⁻¹) will decrease in intensity, while a C=O stretch (around 1680-1750 cm⁻¹) may appear.[13]

• Gas Chromatography-Mass Spectrometry (GC-MS) or Liquid Chromatography-Mass Spectrometry (LC-MS): These techniques are highly sensitive for detecting the formation of the hydrolysis byproducts and monitoring the consumption of the imine.

Section 2: Troubleshooting Guide for Imine Hydrolysis

This guide provides a systematic approach to diagnosing and solving issues related to imine hydrolysis during palladium-catalyzed reactions.

Observed Issue	Potential Cause(s) Related to Imine Hydrolysis	Troubleshooting Steps & Solutions
Low or No Yield of Imine-Containing Product	1. Hydrolysis of the imine starting material or product. 2. Presence of adventitious water in reagents or solvents. 3. Acidic or basic conditions promoting hydrolysis.	1. Rigorous Exclusion of Water: - Use freshly distilled or commercially available anhydrous solvents. - Dry glassware thoroughly in an oven and cool under an inert atmosphere. - Use molecular sieves (3Å or 4Å) to scavenge trace amounts of water.[12]2. pH Control: - If the reaction generates acidic byproducts (e.g., HCl), consider adding a non-nucleophilic base like triethylamine or pyridine to act as a scavenger.[14] - For reactions sensitive to pH, the use of a buffer may be beneficial.
Formation of Aldehyde/Ketone and Amine Byproducts	1. Direct evidence of imine hydrolysis. 2. Palladium-catalyzed hydrolysis.	1. Optimize Reaction Conditions: - Temperature: Lowering the reaction temperature can sometimes disfavor the hydrolysis pathway. - Reaction Time: Monitor the reaction closely and quench it as soon as the starting material is consumed to minimize product decomposition.2. Ligand Selection: - The electronic and steric properties of the ligand can influence the stability of palladium-imine intermediates. Experiment with different phosphine or N-heterocyclic carbene (NHC) ligands. Sterically hindered ligands may offer some protection against hydrolysis.[7]
Inconsistent Reaction Outcomes	1. Variable water content between experiments. 2. Inconsistent pH due to reagent quality or reaction progress.	1. Standardize Procedures: - Implement a strict protocol for drying solvents and reagents for every experiment. - Ensure consistent quality of starting materials and catalysts.2. Use of Additives: - In some cases, the addition of a Lewis acid can stabilize the imine, but this must be carefully evaluated as it can also catalyze hydrolysis.

Visualizing the Problem: The Mechanism of Imine Hydrolysis

Understanding the mechanism is key to prevention. The following diagrams illustrate the acid- and base-catalyzed hydrolysis pathways.

Caption: Acid-Catalyzed Imine Hydrolysis Pathway.

Caption: Base-Catalyzed Imine Hydrolysis Pathway.

Section 3: Best Practices for Preventing Imine Hydrolysis

Proactive measures are the most effective way to avoid issues with imine hydrolysis.

Rigorous Control of Water Content

This is the most fundamental and impactful preventative measure.

• Solvent Preparation: Always use anhydrous solvents. If you are not purchasing them in sealed bottles, consider distillation from an appropriate drying agent (e.g., sodium/benzophenone for ethers, calcium hydride for hydrocarbons and chlorinated solvents).

• Reagent Handling: Use anhydrous grades of reagents whenever possible. Solid reagents can be dried in a vacuum oven. Liquid reagents can be stored over molecular sieves.

• Inert Atmosphere: Conduct your reactions under an inert atmosphere (e.g., nitrogen or argon) to prevent atmospheric moisture from entering the reaction vessel.

• Use of Drying Agents: The addition of activated molecular sieves (typically 3Å or 4Å) to the reaction mixture is a highly effective way to scavenge any trace amounts of water that may be present or generated.[12]

Strategic pH Management

Careful control of the reaction's pH can significantly suppress hydrolysis.

• Avoid Strongly Acidic Conditions: Unless your specific transformation requires it, avoid strongly acidic conditions which are known to accelerate imine hydrolysis.[3][4][6]

• Use of Non-Nucleophilic Bases: If your reaction generates an acid (e.g., HCl from a coupling partner), include a non-nucleophilic base like triethylamine, diisopropylethylamine (DIPEA), or pyridine to neutralize it in situ.[14]

• Buffer Systems: For particularly sensitive substrates, the use of a buffer system to maintain a neutral or slightly basic pH can be advantageous.

Rational Ligand and Catalyst Selection

The choice of ligand can have a profound effect on the stability of imine-containing intermediates.

• Sterically Demanding Ligands: Ligands with bulky substituents (e.g., t-butyl groups on phosphine ligands) can create a sterically hindered environment around the palladium center. This can physically block the approach of water to a coordinated imine, thus slowing hydrolysis.

• Electron-Donating Ligands: Electron-rich ligands can increase the electron density on the palladium center. This can sometimes stabilize the palladium-imine complex and make the imine less susceptible to nucleophilic attack.

Optimization of Reaction Parameters

Fine-tuning your reaction conditions can further minimize hydrolysis.

• Temperature: Run reactions at the lowest temperature that allows for a reasonable reaction rate. Higher temperatures can increase the rate of hydrolysis.

• Concentration: In some cases, running the reaction at a higher concentration can favor the desired bimolecular coupling reaction over the unimolecular hydrolysis of the imine.

Experimental Protocol: General Procedure for a Palladium-Catalyzed Reaction with a Hydrolytically Sensitive Imine

This protocol incorporates the best practices outlined above.

• Glassware Preparation: Dry a Schlenk flask and magnetic stir bar in an oven at >120 °C for at least 4 hours. Allow to cool to room temperature under a stream of dry nitrogen or argon.

• Reagent and Solvent Preparation: Use freshly distilled, anhydrous, and degassed solvent. Ensure all solid reagents are dry.

• Reaction Setup:

  • To the cooled Schlenk flask, add activated 4Å molecular sieves.

  • Add the palladium precursor and the chosen ligand.

  • Add the non-nucleophilic base (if required).

  • Evacuate and backfill the flask with an inert gas three times.

• Addition of Reactants:

  • Under a positive pressure of inert gas, add the imine substrate and the coupling partner.

  • Add the anhydrous, degassed solvent via syringe.

• Reaction Execution:

  • Stir the reaction mixture at the optimized temperature.

  • Monitor the reaction progress by TLC, GC-MS, or LC-MS.

• Workup:

  • Once the reaction is complete, cool to room temperature.

  • Filter off the molecular sieves.

  • Proceed with a standard aqueous workup, being mindful that prolonged contact with the aqueous phase can still lead to hydrolysis of the product.

Troubleshooting Workflow Diagram

This diagram provides a logical sequence for addressing hydrolysis issues.

Caption: A Step-by-Step Troubleshooting Workflow.

Section 4: Quantitative Data Summary

Understanding the acidity of various species in your reaction can help in predicting and controlling the pH.

Compound Class	Approximate pKa Range (in DMSO)	Significance in Imine Hydrolysis
Carboxylic Acids	10-13	Can act as acid catalysts for hydrolysis.
Phenols	16-18	Can act as proton sources.
Water	31.4	The nucleophile in the hydrolysis reaction.
Alcohols	29-32	Can act as proton sources.
Ammonium Ions (R₃NH⁺)	8-11	The conjugate acids of amine bases. Their presence indicates the potential for an acidic medium.
Triethylammonium (Et₃NH⁺)	9.0 (in water)	A common byproduct when using triethylamine as a base.

Note: pKa values are highly solvent-dependent. The values in DMSO are provided for relative comparison. For precise work, consult pKa tables for the specific solvent system being used.[15]

References

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• Chemistry Steps. (n.d.). Imine and Enamine Hydrolysis Mechanism. Retrieved from [Link]

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• Master Organic Chemistry. (2022, March 7). Imines - Properties, Formation, Reactions, and Mechanisms. Retrieved from [Link]

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• Chemistry LibreTexts. (2019, August 12). 12.3: Reaction with Primary Amines to form Imines. Retrieved from [Link]

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• Dash, A. C., & Nanda, R. K. (1984). Kinetics and mechanism of spontaneous acid-, base-, and metal ion-induced hydrolysis of N-salicylidene-2-aminothiazole. Journal of the Chemical Society, Dalton Transactions, (5), 895-899. Retrieved from [Link]

• Dash, A. C., & Nanda, R. K. (1983). Hydrolysis of imines. Part 2. Kinetics and mechanism of hydrolysis of N-salicylidene-2-aminopyridine in the presence and absence of copper(II) ion. A study of the catalytic effect of some mixed-ligand complexes of copper(II). Journal of the Chemical Society, Dalton Transactions, (4), 655-660. Retrieved from [Link]

• da Silva, J. G., & de Souza, R. O. M. A. (2014). Imine Palladacycles: Synthesis, Structural Analysis and Application in Suzuki–Miyaura Cross Coupling in Semi-Aqueous Media. Molecules, 19(8), 12485-12503. Retrieved from [Link]

• Rufino, V. N., & da Silva, J. G. (2020). Mechanisms of the formation of imines in aqueous solution and the effect of the pH: a theoretical analysis. Arkivoc, 2020(2), 1-18. Retrieved from [Link]

• Sato, S., & Inokuma, T. (2016). Imines that React with Phenols in Water over a Wide pH Range. ACS Omega, 1(2), 232-239. Retrieved from [Link]

• Scite.ai. (n.d.). Ligand effects in palladium‐catalyzed Suzuki and Heck coupling reactions. Retrieved from [Link]

• ResearchGate. (n.d.). Kinetics and mechanism of spontaneous acid-, base-, and metal ion-induced hydrolysis of N-salicylidene-2-aminothiazole. Retrieved from [Link]

• Khan, I., et al. (2018). Role of Pyridine Nitrogen in Palladium-Catalyzed Imine Hydrolysis: A Case Study of (E)-1-(3-bromothiophen-2-yl)-N-(4-methylpyridin-2-yl)methanimine. Molecules, 23(10), 2469. Retrieved from [Link]

• ACS Omega. (2020, June 23). Enantioselective C,P-Palladacycle-Catalyzed Arylation of Imines. Retrieved from [Link]

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• Semantic Scholar. (1970, August 1). Kinetics and mechanism of the hydrolysis of N-isobutylidenemethylamine in aqueous solution. Retrieved from [Link]

• ACS Publications. (2022, December 15). Amines as Activating Ligands for Phosphine Palladium(II) Precatalysts: Effect of Amine Ligand Identity on the Catalyst Efficiency. Retrieved from [Link]

• National Institutes of Health. (n.d.). Reactive enamines and imines in vivo: Lessons from the RidA paradigm. Retrieved from [Link]

• ResearchGate. (2015, January 26). How do I remove water from imine formation reactions? Retrieved from [Link]

• Royal Society of Chemistry. (n.d.). Excited-state palladium-catalysed reductive alkylation of imines: scope and mechanism. Retrieved from [Link]

• National Institutes of Health. (2024, November 14). Palladium catalyzed ortho-C(sp2)–H activation/cyclization of aryl amines assisted by imine and vinylacetic acid. Retrieved from [Link]

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• ResearchGate. (2019, July 17). How to detect imine from schiff base formation reaction? Retrieved from [Link]

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• Royal Society of Chemistry. (2023, February 4). Palladium- and Brønsted acid-catalyzed enantio-, site- and E/Z-selective addition of alkylidenecyclopropanes with imines. Retrieved from [Link]

• ACS Publications. (2026, January 13). Palladium-Catalyzed Asymmetric Oxidative Amination of Internal α,β-Unsaturated Esters with Lewis Basic Amines. Retrieved from [Link]

• Organic Chemistry Data. (n.d.). Bordwell pKa Table. Retrieved from [Link]

• MDPI. (n.d.). Cycloruthenated Imines: A Step into the Nanomolar Region. Retrieved from [Link]

• Brandeis University. (2023, February 17). Catalytic Asymmetric Imine Cross-Coupling Reaction. Retrieved from [Link]

• National Institutes of Health. (n.d.). Complex Allylation by the Direct Cross-Coupling of Imines with Unactivated Allylic Alcohols. Retrieved from [Link]

• Chemistry LibreTexts. (2021, December 15). 3.3: pKa of Organic Acids and Application of pKa to Predict Acid-Base Reaction Outcome. Retrieved from [Link]

• ACS Publications. (2023, October 13). Measurement of the pKa Values of Organic Molecules in Aqueous–Organic Solvent Mixtures by 1H NMR without External Calibrants. Retrieved from [Link]

• Chair of Analytical Chemistry. (2025, August 28). Acidity-Basicity Data (pKa Values) in Nonaqueous Solvents: acetonitrile (MeCN), tetrahydrofuran (THF), dimethyl sulfoxide (DMSO). Retrieved from [Link]

• National Institutes of Health. (n.d.). Recent advances in the chemistry of imine-based multicomponent reactions (MCRs). Retrieved from [Link]

• Organic Chemistry Portal. (n.d.). Imine synthesis by oxidation, condensation, hydroamination or rearrangement. Retrieved from [Link]

• ResearchGate. (2025, August 6). pKa values in organic chemistry – Making maximum use of the available data. Retrieved from [Link]

• News-Medical.Net. (2018, October 30). Imine Hydrolysis. Retrieved from [Link]

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Reference Data & Comparative Studies

The Unseen Architect: A Comparative Guide to N-Butylpyridine-2-methylamine and Other Alkylpyridines in Catalysis

In the intricate world of catalysis, the ligand is often the unsung hero, dictating the pace, selectivity, and overall success of a chemical transformation. Among the vast library of ligands, substituted pyridines have carved out a significant niche, offering a tunable platform for a myriad of catalytic reactions. This guide provides an in-depth comparison of N-Butylpyridine-2-methylamine with other alkylpyridines, offering insights into how subtle structural modifications can lead to profound differences in catalytic performance. We will delve into the interplay of steric and electronic effects, supported by experimental data and detailed protocols, to provide a comprehensive resource for researchers, scientists, and drug development professionals.

The Pivotal Role of Pyridine Ligands in Catalysis

Substituted pyridines are prevalent in catalysis due to the nitrogen atom's ability to coordinate with a metal center, influencing its electronic properties and steric environment. The substituents on the pyridine ring are not mere spectators; they are active participants in the catalytic cycle. Alkyl groups, for instance, can modulate the ligand's electron-donating ability and introduce steric bulk, which can be crucial for achieving high selectivity.[1][2] The position and nature of these alkyl groups can dramatically alter the outcome of a reaction, making the choice of ligand a critical parameter in catalyst design.

N-Butylpyridine-2-methylamine: A Ligand of Unique Potential

N-Butylpyridine-2-methylamine, a bidentate ligand, presents a compelling combination of structural features. The pyridine nitrogen and the exocyclic amine nitrogen can chelate to a metal center, forming a stable five-membered ring. This chelation effect often enhances the stability of the catalytic species. The n-butyl group on the amine introduces a degree of steric hindrance and alters the electronic environment around the metal center.

The presence of the 2-methylamine moiety is particularly significant. The amino group can act as a hemilabile ligand, capable of dissociating from the metal center during a catalytic cycle to open up a coordination site for substrate binding, and then re-coordinating to stabilize the intermediate or transition state. This dynamic behavior can be instrumental in facilitating key steps such as oxidative addition and reductive elimination in cross-coupling reactions.

Comparative Analysis: Steric and Electronic Effects in Action

The performance of N-Butylpyridine-2-methylamine as a ligand is best understood in comparison to other alkylpyridines. The key differentiators are the steric and electronic effects imparted by the substituents.[1][3][4]

Electronic Effects: The electron-donating or withdrawing nature of a substituent on the pyridine ring directly influences the electron density at the metal center.[5] Alkyl groups are generally electron-donating, which can increase the electron density on the metal, facilitating oxidative addition. The 2-methylamine group in N-Butylpyridine-2-methylamine also contributes to the electron-donating character of the ligand.

Steric Effects: The size and position of the alkyl group(s) create a specific steric environment around the metal center.[2][4] This can influence the regioselectivity and stereoselectivity of a reaction by dictating how the substrate approaches the catalyst. The n-butyl group in N-Butylpyridine-2-methylamine provides a moderate level of steric bulk, which can be advantageous in preventing catalyst deactivation pathways like dimerization, without overly hindering substrate access.

To illustrate these effects, let's consider a hypothetical palladium-catalyzed cross-coupling reaction.

Ligand	Key Structural Features	Expected Impact on Catalysis
Pyridine	Unsubstituted	Baseline reactivity, may be prone to catalyst decomposition.
2-Methylpyridine	Small alkyl group at the 2-position	Increased electron donation compared to pyridine, some steric hindrance near the metal center.
4-tert-Butylpyridine	Bulky alkyl group at the 4-position	Strong electron donation, significant steric bulk distal to the metal center, can improve catalyst stability.
N-Butylpyridine-2-methylamine	Bidentate chelation, n-butyl group	Strong chelation for catalyst stability, hemilability of the amino group, moderate and flexible steric hindrance from the n-butyl group.

This comparative table highlights how the unique combination of features in N-Butylpyridine-2-methylamine can offer a balance of stability and reactivity that may be superior to simpler alkylpyridines in certain catalytic applications.

Visualizing the Catalytic Cycle: The Role of the Ligand

The following diagram illustrates a generic palladium-catalyzed cross-coupling cycle, highlighting the points where the ligand's properties are crucial.

Caption: A generalized catalytic cycle for a palladium-catalyzed cross-coupling reaction.

In this cycle, the ligand (L) plays a critical role at each stage:

• Oxidative Addition: Electron-donating ligands like N-Butylpyridine-2-methylamine can accelerate this step by increasing the electron density on the Pd(0) center.

• Transmetalation: The steric bulk of the ligand can influence the rate of this step.

• Reductive Elimination: The ligand's steric and electronic properties are crucial for facilitating the formation of the new C-C bond and regenerating the active catalyst.

Experimental Protocols

To provide a practical context, we present a general protocol for a Suzuki-Miyaura cross-coupling reaction, a cornerstone of modern synthetic chemistry where pyridine-based ligands are often employed.[6][7]

General Protocol for a Suzuki-Miyaura Cross-Coupling Reaction

Materials:

• Aryl halide (1.0 equiv)

• Arylboronic acid (1.2 equiv)

• Palladium(II) acetate (Pd(OAc)₂, 2 mol%)

• N-Butylpyridine-2-methylamine (4 mol%)

• Potassium carbonate (K₂CO₃, 2.0 equiv)

• Toluene/Water (4:1 mixture), degassed

• Anhydrous sodium sulfate (Na₂SO₄)

• Standard laboratory glassware, magnetic stirrer, and inert atmosphere setup (e.g., Schlenk line or glovebox)

Procedure:

• To an oven-dried Schlenk flask, add the aryl halide (1.0 mmol), arylboronic acid (1.2 mmol), and potassium carbonate (2.0 mmol).

• In a separate vial, prepare the catalyst solution by dissolving palladium(II) acetate (0.02 mmol) and N-Butylpyridine-2-methylamine (0.04 mmol) in a small amount of the degassed toluene/water mixture.

• Add the catalyst solution to the Schlenk flask containing the reagents.

• Add the remaining degassed solvent (to a total volume of 5 mL).

• Seal the flask and heat the reaction mixture to 100 °C with vigorous stirring.

• Monitor the reaction progress by thin-layer chromatography (TLC) or gas chromatography-mass spectrometry (GC-MS).

• Upon completion, cool the reaction to room temperature and dilute with ethyl acetate.

• Wash the organic layer with water and brine, then dry over anhydrous sodium sulfate.

• Filter the mixture and concentrate the filtrate under reduced pressure.

• Purify the crude product by column chromatography on silica gel.

Experimental Workflow Diagram

Caption: A step-by-step workflow for a typical Suzuki-Miyaura cross-coupling experiment.

Conclusion

The selection of a ligand is a nuanced decision that can profoundly impact the outcome of a catalytic reaction. N-Butylpyridine-2-methylamine, with its bidentate nature, hemilabile amino group, and moderate steric profile, presents a compelling option for chemists seeking to enhance catalyst stability and reactivity. By understanding the fundamental principles of steric and electronic effects, and by systematically comparing the performance of different alkylpyridines, researchers can unlock new possibilities in catalyst design and synthetic methodology. This guide serves as a starting point for exploring the rich and rewarding field of ligand-directed catalysis.

References

• Trost, B. M., & Van Vranken, D. L. (1996). Asymmetric Transition Metal-Catalyzed Allylic Alkylations. Chemical Reviews, 96(1), 395-422. [Link]

• Pellecchia, C., & Pappalardo, D. (2023). A Computational Evaluation of the Steric and Electronic Contributions in Stereoselective Olefin Polymerization with Pyridylamido-Type Catalysts. Molecules, 28(9), 3768. [Link]

• Biscoe, M. R., & MacMillan, D. W. C. (2009). Ligand Redox Effects in the Synthesis, Electronic Structure, and Reactivity of an Alkyl-Alkyl Cross-Coupling Catalyst. Journal of the American Chemical Society, 131(41), 14936-14948. [Link]

• Hong, K., & Li, X. (2018). C–H alkylation of pyridines with olefins catalyzed by imidazolin-2-iminato-ligated rare-earth alkyl complexes. Chemical Science, 9(3), 671-676. [Link]

• Romeo, I., & Pérez-Toral, M. (2018). Electronic and Steric Effects in Rollover C–H Bond Activation. Organometallics, 37(15), 2468-2479. [Link]

• Stauffer, S. R., & Hartwig, J. F. (2001). Catalytic amination of 2-substituted pyridines with hydrazine derivatives. Organic Letters, 3(9), 1339-1342. [Link]

• Daugulis, O., & Zaitsev, V. G. (2005). C-H Arylation of Pyridines: High Regioselectivity as a Consequence of the Electronic Character of C-H Bonds and Heteroarene Ring. Angewandte Chemie International Edition, 44(26), 4046-4048. [Link]

• Fujii, H., & Yoshizawa, K. (2015). Tuning catalytic activity with steric and electron-withdrawing effects of a porphyrin substituent. Catalysis Science & Technology, 5(1), 148-156. [Link]

• Reeves, J. T., et al. (2014). Pyridine sulfinates as general nucleophilic coupling partners in palladium-catalyzed cross-coupling reactions with aryl halides. ACS Catalysis, 4(11), 4074-4082. [Link]

• Raab, T. J., & Doyle, A. G. (2022). Reactivity Studies of Bipyridine-Ligated Nickel(I) and Nickel(0) Complexes Inform Mechanism in Modern Cross-Coupling Reactions. ChemRxiv. [Link]

• Buchwald, S. L., & Martin, R. (2011). Ligands for Pd catalysed cross-coupling reactions A comparison of commercially accessible ligands. Chemical Society Reviews, 40(10), 5061-5083. [Link]

• Fors, B. P., & Buchwald, S. L. (2010). A Comparative Ancillary Ligand Survey in Palladium-Catalyzed C–O Cross-Coupling of Primary and Secondary Aliphatic Alcohols. The Journal of Organic Chemistry, 75(5), 1721-1725. [Link]

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A Researcher's Guide to Butylpyridine Isomers: A Comparative Analysis of Basicity

For researchers, scientists, and professionals in drug development, a nuanced understanding of molecular basicity is paramount. The pKa of a molecule is a critical determinant of its pharmacokinetic and pharmacodynamic properties, influencing everything from solubility and membrane permeability to target binding and metabolic stability. Within the diverse landscape of heterocyclic chemistry, pyridine and its derivatives are ubiquitous scaffolds. The strategic placement of substituents on the pyridine ring allows for the fine-tuning of its electronic and steric properties, thereby modulating its basicity.

This guide provides an in-depth comparative analysis of the basicity of various butylpyridine isomers. By examining the interplay of inductive and steric effects, we will elucidate the factors that govern the pKa of these compounds. This analysis is supported by experimental and predicted data, and we will further provide a detailed protocol for the experimental determination of pKa, ensuring a robust framework for your own investigations.

The Delicate Balance: Electronic vs. Steric Effects on Pyridine Basicity

The basicity of a pyridine derivative is fundamentally determined by the availability of the lone pair of electrons on the nitrogen atom to accept a proton. This availability is modulated by the electronic and steric nature of the substituents on the pyridine ring.

Electronic Effects: Alkyl groups, such as the butyl group, are electron-donating through an inductive effect (+I). This effect increases the electron density on the nitrogen atom, making the lone pair more available for protonation and thus increasing the basicity of the pyridine. Consequently, we generally expect butyl-substituted pyridines to be more basic than unsubstituted pyridine.[1]

Steric Effects: The size and position of the substituent can also play a crucial role. A bulky substituent in close proximity to the nitrogen atom (at the 2- or 6-position) can physically hinder the approach of a proton, a phenomenon known as steric hindrance. This hindrance can make protonation more difficult, thereby decreasing the basicity of the pyridine derivative, even if the substituent is electronically favorable.

The interplay between these two opposing effects—the electron-donating nature of the alkyl group and the potential for steric hindrance—determines the ultimate basicity of a given butylpyridine isomer.

Comparative Analysis of Butylpyridine Isomer Basicity

The following table summarizes the pKa values for a range of butylpyridine isomers. A higher pKa value indicates a stronger base.

Compound	Substituent	Position	pKa	Data Type
Pyridine	-H	-	5.25	Experimental
n-Butylpyridines
2-n-Butylpyridine	n-Butyl	2	5.91	Predicted[1][2]
3-n-Butylpyridine	n-Butyl	3	~5.56	Predicted[1][2]
4-n-Butylpyridine	n-Butyl	4	~6.0	Estimated[1]
sec-Butylpyridines
2-sec-Butylpyridine	sec-Butyl	2	-	Not Found
3-sec-Butylpyridine	sec-Butyl	3	-	Not Found
4-sec-Butylpyridine	sec-Butyl	4	-	Not Found
tert-Butylpyridines
2-tert-Butylpyridine	tert-Butyl	2	5.76	Experimental[1]
3-tert-Butylpyridine	tert-Butyl	3	5.82	Experimental[1]
4-tert-Butylpyridine	tert-Butyl	4	5.99	Experimental[1]
2,6-di-tert-Butylpyridine	di-tert-Butyl	2,6	3.58	Experimental[1][3][4]

Note: The lack of readily available experimental data for the sec-butylpyridine isomers highlights an area for further investigation.

Analysis of Basicity Trends:

• Positional Isomers (tert-Butyl): Among the mono-substituted tert-butylpyridines, the 4-substituted isomer is the most basic (pKa = 5.99), followed by the 3-substituted (pKa = 5.82), and then the 2-substituted isomer (pKa = 5.76).[1] This trend clearly illustrates the impact of steric hindrance. In the 4-position, the bulky tert-butyl group is distant from the nitrogen, and its electron-donating inductive effect is maximized, leading to the highest basicity. In the 3-position, the steric hindrance is minimal, and the inductive effect still enhances basicity compared to pyridine. However, in the 2-position, the proximity of the bulky tert-butyl group to the nitrogen atom introduces significant steric hindrance, which counteracts the inductive effect and results in a lower pKa compared to the 3- and 4-isomers.[1]

• Effect of Butyl Isomer Structure (Position 4): Comparing 4-n-butylpyridine (estimated pKa ~6.0) and 4-tert-butylpyridine (pKa = 5.99), we see that both are significantly more basic than pyridine.[1] The tert-butyl group is a slightly stronger electron-donating group than the n-butyl group, which should theoretically lead to a slightly higher pKa. The similar pKa values suggest that at the 4-position, the electronic effect is the dominant factor, and the difference in the inductive effect between the two butyl isomers is small.

• The Extreme Case of Steric Hindrance: The dramatic drop in basicity for 2,6-di-tert-butylpyridine (pKa = 3.58) is a classic example of severe steric hindrance.[1][3][4] The two bulky tert-butyl groups flanking the nitrogen atom effectively shield it from protonation, making it a much weaker base than pyridine, despite the presence of two electron-donating groups.[4]

Visualizing the Factors Influencing Basicity

The following diagrams illustrate the key concepts of electronic and steric effects on butylpyridine basicity.

Caption: pKa values of tert-butylpyridine isomers compared to pyridine.

Caption: Steric hindrance affecting protonation of the pyridine nitrogen.

Experimental Protocol: Determination of pKa by Potentiometric Titration

A reliable method for determining the pKa of a butylpyridine isomer is through potentiometric titration. This technique involves monitoring the pH of a solution of the base as a standardized acid is added incrementally.

Materials and Equipment:

• Butylpyridine isomer of interest

• Standardized hydrochloric acid (HCl) solution (e.g., 0.1 M)

• Deionized water, boiled to remove dissolved CO₂

• pH meter with a combination glass electrode

• Magnetic stirrer and stir bar

• Burette (50 mL)

• Beaker (100 mL)

• Analytical balance

Step-by-Step Methodology:

• Preparation of the Base Solution:

  • Accurately weigh a known amount of the butylpyridine isomer (e.g., 0.1-0.2 mmol) and dissolve it in a known volume of deionized water (e.g., 50 mL) in a beaker.

  • Place a magnetic stir bar in the beaker and begin stirring gently.

• Titration Setup:

  • Calibrate the pH meter using standard buffer solutions (pH 4, 7, and 10).

  • Rinse the pH electrode with deionized water and immerse it in the base solution.

  • Fill the burette with the standardized HCl solution and record the initial volume.

• Titration Procedure:

  • Record the initial pH of the base solution.

  • Add the HCl titrant in small increments (e.g., 0.5 mL).

  • After each addition, allow the pH reading to stabilize and record both the volume of titrant added and the corresponding pH.

  • As the pH begins to change more rapidly, decrease the increment volume (e.g., to 0.1 mL) to accurately capture the equivalence point.

  • Continue the titration well past the equivalence point, where the pH changes become minimal again.

• Data Analysis:

  • Plot the recorded pH values (y-axis) against the volume of HCl added (x-axis) to generate a titration curve.

  • Determine the equivalence point, which is the point of inflection on the titration curve. This can be more accurately found by plotting the first derivative (ΔpH/ΔV) or the second derivative (Δ²pH/ΔV²) of the titration curve.

  • The volume of HCl at the equivalence point corresponds to the complete neutralization of the butylpyridine.

  • The pKa of the conjugate acid of the butylpyridine is equal to the pH at the half-equivalence point (the point where half of the volume of HCl required to reach the equivalence point has been added).

Rationale Behind the Protocol:

This self-validating system relies on the Henderson-Hasselbalch equation. At the half-equivalence point, the concentration of the protonated base (pyridinium ion) is equal to the concentration of the free base (pyridine). At this specific point, the pH of the solution is equal to the pKa of the conjugate acid. The use of a standardized acid and accurate volume and pH measurements ensures the reliability of the determined pKa value.

Conclusion

The basicity of butylpyridine isomers is a fascinating case study in the interplay of electronic and steric effects. While the electron-donating nature of the butyl group generally increases basicity compared to pyridine, the position and steric bulk of the isomer can have a profound impact. For researchers in drug discovery and development, a thorough understanding of these principles is essential for the rational design of molecules with optimized physicochemical properties. The provided experimental protocol offers a robust method for determining the pKa of these and other basic compounds, enabling data-driven decisions in the molecular design process.

References

• Merck Index, 2,6-Di-tert-butylpyridine, Royal Society of Chemistry, Accessed January 16, 2026, [Link].

• Jaffé, H. H., & Doak, G. O. (1955). The Basicities of Substituted Pyridines and their 1-Oxides. Journal of the American Chemical Society, 77(17), 4441–4444. [Link].

• Chemistry Stack Exchange, Basicity of pyridine and 2,6-di-tert-butylpyridine, Accessed January 16, 2026, [Link].

• PubChem, 2-tert-Butylpyridine, National Center for Biotechnology Information, Accessed January 16, 2026, [Link].

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• 4. chemistry.stackexchange.com [chemistry.stackexchange.com]

A-Comparative-Guide-to-the-Validation-of-N-Butylpyridine-2-methylamine-Purity-by-GC-MS

A Senior Application Scientist’s Field-Proven Insights into Ensuring Pharmaceutical Intermediate Quality

In the landscape of pharmaceutical development, the purity of intermediates is a cornerstone of safety, efficacy, and regulatory compliance. N-Butylpyridine-2-methylamine, a key building block in the synthesis of various active pharmaceutical ingredients (APIs), is no exception. Its purity directly influences the critical quality attributes (CQAs) of the final drug product, impacting everything from process reproducibility to impurity profiles.[1] This guide offers an in-depth, objective comparison of Gas Chromatography-Mass Spectrometry (GC-MS) with other analytical techniques for the validation of N-Butylpyridine-2-methylamine purity, providing the experimental data and protocols necessary for informed decision-making in a research and quality control setting.

The Critical Choice: Why GC-MS for N-Butylpyridine-2-methylamine?

The selection of an analytical method is a pivotal decision in the quality control of pharmaceutical intermediates.[2] While several techniques can assess the purity of amines, GC-MS offers a unique combination of high-resolution separation and definitive mass-based identification, making it particularly well-suited for the volatile and semi-volatile nature of N-Butylpyridine-2-methylamine and its potential impurities.

Gas Chromatography (GC) separates compounds based on their volatility and interaction with a stationary phase, while Mass Spectrometry (MS) provides detailed structural information by analyzing the mass-to-charge ratio of ionized molecules.[3][4] This synergy allows for not only the quantification of N-Butylpyridine-2-methylamine but also the confident identification of process-related impurities and degradation products, even at trace levels.[5][6]

The importance of this capability cannot be overstated. According to the International Council for Harmonisation (ICH) guidelines, a thorough understanding and control of impurities are mandatory in pharmaceutical manufacturing.[1][7] Potential impurities in the synthesis of pyridine derivatives like N-Butylpyridine-2-methylamine can include positional isomers, unreacted starting materials, and byproducts from side reactions.[8][9] GC-MS provides the specificity needed to resolve and identify these closely related structures, a task that can be challenging for other methods.

Comparative Analysis: GC-MS vs. Alternative Methods

While GC-MS is a powerful tool, a comprehensive evaluation necessitates a comparison with other viable analytical techniques, primarily High-Performance Liquid Chromatography (HPLC).

Feature	GC-MS	HPLC	Titration
Principle	Separation by volatility and boiling point, detection by mass.[3][4]	Separation by partitioning between liquid and solid phases.[3][10]	Quantitative chemical reaction (acid-base).
Applicability to N-Butylpyridine-2-methylamine	High. Suitable for volatile and semi-volatile amines.	Moderate. May require derivatization for optimal performance.[3][11]	Low. Lacks specificity for individual impurities.
Specificity	Very High. Mass spectra provide definitive identification.[5]	Moderate to High. Dependent on detector and chromatographic resolution.	Low. Measures total basicity.
Sensitivity	Very High. Capable of detecting trace-level impurities (ppb or less).[5]	High. Varies with the detector used (e.g., UV, MS).[10]	Low. Not suitable for trace analysis.
Sample Throughput	Moderate to High.	Moderate.	High.
Key Advantage	Unambiguous identification of unknown impurities.	Broad applicability to non-volatile and thermally labile compounds.[10]	Rapid and inexpensive for assay of the main component.
Limitations	Requires analytes to be volatile and thermally stable.[3][10]	Can have longer analysis times and may not resolve all related substances without extensive method development.[12]	Non-specific and unable to provide an impurity profile.

Expert Insight: For a compound like N-Butylpyridine-2-methylamine, which is amenable to gas chromatography, the structural elucidation capabilities of MS provide a significant advantage over HPLC with standard detectors like UV. While HPLC-MS is a powerful alternative, the direct analysis by GC-MS is often more straightforward and cost-effective for this class of compounds. Titration, while a valid pharmacopeial method for assay, is insufficient for purity validation as it cannot distinguish the active substance from basic impurities.

A Self-Validating System: The GC-MS Protocol for Purity Determination

The following protocol is designed to be a self-validating system, incorporating checks and balances to ensure the trustworthiness of the results. The validation of this method should be performed in accordance with ICH Q2(R1) guidelines, assessing parameters such as specificity, linearity, accuracy, precision, and robustness.[13]

Experimental Workflow

Caption: Workflow for GC-MS Purity Validation.

Step-by-Step Methodology

1. Materials and Reagents:

• N-Butylpyridine-2-methylamine reference standard (Primary Reference Standard, if available).[14]

• N-Butylpyridine-2-methylamine sample for analysis.

• High-purity solvent (e.g., Dichloromethane or Methanol, GC grade).

2. Instrumentation and Conditions:

Parameter	Recommended Setting	Rationale
GC System	Agilent 8890 or equivalent	Provides robust and reproducible performance.
MS Detector	Agilent 5977B or equivalent	Offers high sensitivity and spectral integrity.
Column	HP-5ms (30 m x 0.25 mm, 0.25 µm) or equivalent	A non-polar column providing good separation for a wide range of compounds, including pyridine derivatives.[2]
Carrier Gas	Helium	Inert and provides good chromatographic efficiency.
Inlet Temperature	250 °C	Ensures complete vaporization of the analyte without thermal degradation.
Oven Program	Initial: 70°C (hold 2 min), Ramp: 10°C/min to 280°C (hold 5 min)	A typical starting point; this gradient allows for the separation of volatile impurities from the main analyte and less volatile components.
Ion Source Temp.	230 °C	Standard temperature for electron ionization.[2]
Mass Range	m/z 40-400	Covers the expected mass range of the analyte and potential impurities.

3. Standard and Sample Preparation:

• Standard Solution (for quantification): Accurately weigh and dissolve the N-Butylpyridine-2-methylamine reference standard in the chosen solvent to prepare a stock solution of 1.0 mg/mL. Further dilute to create a series of calibration standards.

• Sample Solution: Accurately weigh and dissolve the N-Butylpyridine-2-methylamine sample in the same solvent to a final concentration of approximately 1.0 mg/mL.

4. Analysis and Data Processing:

• Inject a blank (solvent) to ensure no system contamination.

• Inject the standard solutions to establish system suitability and generate a calibration curve.

• Inject the sample solution.

• Identification: The primary peak should be identified as N-Butylpyridine-2-methylamine by comparing its retention time and mass spectrum with that of the reference standard. Any other peaks are considered potential impurities. The mass spectra of these impurities can be compared against a spectral library (e.g., NIST) for tentative identification.

• Quantification (Purity Calculation): Purity is often determined using the area percent method, assuming all components have a similar response factor.

  • Purity (%) = (Area of N-Butylpyridine-2-methylamine Peak / Total Area of All Peaks) x 100

  • For higher accuracy, especially for known impurities, quantification should be performed using an external standard method with reference standards for those specific impurities.

Ensuring Trustworthiness: A Self-Validating Approach

The integrity of this guide rests on a self-validating framework. The provided GC-MS protocol, when validated, inherently builds confidence in the results.

Caption: The cycle of validation leading to trustworthy data.

• Specificity: The chromatographic conditions must be able to separate the N-Butylpyridine-2-methylamine peak from any potential impurities, degradation products, and blank components. This is confirmed by analyzing a spiked sample containing known related substances.

• Linearity: The method should demonstrate a linear relationship between the concentration of the analyte and the detector response over a specified range. A correlation coefficient (R²) of >0.99 is typically required.[3]

• Accuracy: Determined by spike recovery studies, where a known amount of reference standard is added to the sample. The percentage of the spiked standard that is recovered should be within an acceptable range (e.g., 98-102%).[15]

• Precision: Assessed through repeatability (multiple injections of the same sample) and intermediate precision (analysis on different days or by different analysts). The relative standard deviation (RSD) should be low, typically <2%.[3][15]

By rigorously validating these parameters, the GC-MS method becomes a self-validating system, providing a high degree of confidence in the reported purity of N-Butylpyridine-2-methylamine. This analytical rigor is fundamental to good manufacturing practice (GMP) and ensures the quality and consistency of pharmaceutical intermediates.[1][16]

Conclusion

For the purity validation of N-Butylpyridine-2-methylamine, GC-MS stands out as a superior analytical technique due to its high specificity, sensitivity, and ability to identify unknown impurities. While other methods like HPLC have their place, the definitive structural information provided by mass spectrometry is invaluable for ensuring the quality of this critical pharmaceutical intermediate. The detailed protocol and validation framework presented in this guide provide a robust starting point for researchers, scientists, and drug development professionals to implement a reliable and trustworthy quality control system, ultimately contributing to the safety and efficacy of the final pharmaceutical product.

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Isomeric Effects on the Properties of Butylpyridines: A Comparative Guide for Drug Development

Introduction: The Critical Role of Isomerism in Molecular Design

In the landscape of drug discovery and materials science, the precise three-dimensional arrangement of atoms within a molecule is paramount. Isomers—compounds sharing the same molecular formula but differing in atomic arrangement—often exhibit remarkably distinct physicochemical and biological properties.[1] This principle is fundamental to the rational design of novel therapeutics, where subtle structural modifications can drastically alter a compound's efficacy, selectivity, and pharmacokinetic profile.[2][3]

This guide provides an in-depth comparative analysis of butylpyridine isomers. The substitution of a butyl group onto the pyridine ring presents a fascinating case study in isomerism, with variations arising from both the position of the substituent on the aromatic ring (2-, 3-, or 4-position) and the branching of the alkyl chain itself (n-butyl, sec-butyl, tert-butyl).[4] These structural nuances dictate the molecule's electronic and steric characteristics, thereby influencing its physical properties and reactivity.[4] Understanding these isomeric effects is crucial for researchers aiming to fine-tune molecular properties for specific applications, from creating targeted pharmaceuticals to designing advanced materials.[5][6]

While the influence of isomerism on biological activity is a well-established principle, direct comparative pharmacological studies across the full spectrum of butylpyridine isomers are not extensively available in public literature.[2][7] Therefore, this guide will focus on the robustly documented physicochemical properties, providing the foundational data and experimental context necessary for informed molecular design and further investigation into their therapeutic potential.

Physicochemical Properties: A Tale of Sterics and Electronics

The physical and chemical characteristics of butylpyridines are profoundly influenced by the interplay between the electronic effects of the butyl group and the steric hindrance it imposes, particularly around the basic nitrogen atom of the pyridine ring.[8]

Boiling Point: The Influence of Molecular Shape

The boiling point of a substance is largely determined by the strength of its intermolecular forces. For butylpyridine isomers, the degree of branching in the butyl group plays a key role.

• Observation: Straight-chain n-butyl isomers generally exhibit higher boiling points than their branched-chain counterparts, such as tert-butyl isomers.[4]

• Causality: Increased branching leads to a more compact, spherical molecular shape. This reduces the available surface area for intermolecular van der Waals interactions, resulting in weaker forces that are more easily overcome by thermal energy.[4] Consequently, less energy is required to transition from the liquid to the gaseous phase, leading to a lower boiling point.

Basicity (pKa): A Balance of Induction and Steric Hindrance

The basicity of a pyridine derivative, quantified by the pKa of its conjugate acid, is a critical parameter in drug design, influencing absorption and receptor interaction. The introduction of an electron-donating alkyl group like butyl is expected to increase the electron density on the pyridine nitrogen, thereby increasing its basicity (higher pKa) compared to unsubstituted pyridine.[8] However, this inductive effect can be modulated or even overridden by steric factors.[8][9]

• Electronic Effect: All butyl isomers exert a positive inductive effect (+I), pushing electron density into the pyridine ring and making the nitrogen lone pair more available for protonation. This effect is most clearly observed in 4-substituted isomers where steric hindrance is minimal. For example, 4-tert-butylpyridine (pKa ≈ 5.99) is a stronger base than pyridine (pKa ≈ 5.25).[8]

• Steric Hindrance: When a bulky group, particularly a tert-butyl group, is placed at the 2-position (ortho to the nitrogen), it physically obstructs the nitrogen's lone pair.[8][10] This steric hindrance makes it more difficult for a proton to access and bind to the nitrogen, thus reducing the molecule's basicity.[8] While 2-tert-butylpyridine is still more basic than pyridine, its basicity is lower than its 4-substituted counterpart, demonstrating the impact of steric inhibition.[8] The effect is dramatically amplified in 2,6-di-tert-butylpyridine, which is an unusually weak base (pKa ≈ 3.58) due to the severe shielding of the nitrogen atom by the two bulky groups.[8][11]

Data Presentation: Comparative Physicochemical Properties

The following table summarizes key physicochemical data for various butylpyridine isomers, compiled from multiple sources to facilitate direct comparison. Note that boiling points can vary based on pressure.

Isomer	Structure	Boiling Point (°C)	Melting Point (°C)	pKa	Density (g/mL @ 25°C)	Refractive Index (n20/D)
2-n-Butylpyridine	ortho, straight-chain	188-190	-	-	0.913	1.492
3-n-Butylpyridine	meta, straight-chain	80-81 @ 8 mmHg[12][13]	-	~5.86	0.911[13]	1.493[13]
4-n-Butylpyridine	para, straight-chain	209-210	-	~6.03	0.914	1.492
2-tert-Butylpyridine	ortho, branched	~203.9[14]	-33[14]	5.76[14]	~0.935[14]	1.489[14]
4-tert-Butylpyridine	para, branched	196-197[15]	-40[15]	5.99[8]	0.923[15]	1.495[15]
2,6-di-tert-Butylpyridine	ortho, ortho', branched	100-101 @ 23 mmHg[16]	2.2[16]	3.58[11][16]	0.885[17]	1.573[16]

Experimental Protocols: Methodologies for Property Determination

The accurate determination of physicochemical properties is essential for building reliable structure-activity relationships. Below are standard methodologies for measuring key parameters discussed in this guide.

Protocol 1: Determination of pKa by UV-Vis Spectrophotometry

This method relies on the difference in the UV-Vis absorption spectra between the protonated (conjugate acid) and deprotonated (free base) forms of the pyridine derivative.

Objective: To determine the acid dissociation constant (pKa) of a butylpyridine isomer.

Methodology:

• Stock Solution Preparation: Prepare a stock solution of the butylpyridine isomer in a suitable solvent (e.g., methanol or water).

• Buffer Preparation: Prepare a series of buffer solutions covering a wide pH range (e.g., from pH 2 to 12).

• Sample Measurement: For each pH value, mix a defined volume of the stock solution with the buffer solution in a quartz cuvette. Record the UV-Vis spectrum (e.g., from 200-400 nm).[8]

• Data Analysis: Identify a wavelength where the absorbance difference between the protonated and deprotonated forms is maximal. Plot the absorbance at this wavelength against the pH. The resulting sigmoidal curve can be fitted to the Henderson-Hasselbalch equation to determine the pKa, which corresponds to the inflection point of the curve.[8]

Protocol 2: Determination of Boiling Point by Distillation

This is a fundamental technique for purifying liquids and determining their boiling points.

Objective: To measure the boiling point of a liquid butylpyridine isomer at a given pressure.

Methodology:

• Apparatus Setup: Assemble a distillation apparatus (distilling flask, condenser, receiving flask, and thermometer). For high-boiling or air-sensitive compounds, a vacuum distillation setup may be required.

• Sample Loading: Place the liquid butylpyridine sample and a few boiling chips into the distilling flask.

• Heating: Gently heat the flask using a heating mantle.

• Temperature Reading: The boiling point is the temperature at which the vapor pressure of the liquid equals the pressure of the system, observed as a stable temperature plateau on the thermometer during distillation as the vapor condenses into the receiving flask.

• Pressure Correction: If the distillation is performed at a pressure other than atmospheric pressure (760 mmHg), the observed boiling point must be corrected or reported along with the pressure at which it was measured (e.g., 80-81 °C/8 mmHg).[12][13]

Conclusion and Future Outlook

The isomeric form of butylpyridine is a powerful determinant of its fundamental physicochemical properties. This guide demonstrates that both the position (2-, 3-, 4-) and the structure (n- vs. tert-) of the butyl group systematically alter key parameters like boiling point and basicity through a predictable interplay of intermolecular forces and steric hindrance.[4][8] The provided data and protocols offer a solid foundation for researchers and drug development professionals to select or design butylpyridine derivatives with tailored properties.

The pronounced differences in basicity and molecular shape among these isomers strongly suggest that their biological activities will also vary significantly.[1][18] Future research should focus on systematic screening of these isomers against various biological targets (e.g., enzymes, receptors) to bridge the gap between their well-characterized physicochemical properties and their therapeutic potential. Such studies will be invaluable for unlocking the full potential of this versatile chemical scaffold in medicinal chemistry.

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A Comparative Efficacy Analysis of N-Butylpyridine-2-methylamine and Structurally Related Analogs as Antitubercular Agents

In the relentless pursuit of novel therapeutics to combat the global threat of tuberculosis (TB), the pyridine-2-methylamine scaffold has emerged as a promising foundation for the development of potent inhibitors against Mycobacterium tuberculosis (Mtb). This guide provides a detailed comparative analysis of the antitubercular efficacy of N-Butylpyridine-2-methylamine and its more complex structural analogs. Our focus will be on their activity as inhibitors of the essential mycobacterial membrane protein Large 3 (MmpL3), a critical transporter for mycolic acids required for the formation of the unique mycobacterial cell wall.

This document is intended for researchers, scientists, and drug development professionals. We will delve into the structure-activity relationships (SAR) that govern the efficacy of these compounds, provide detailed experimental protocols for their synthesis and evaluation, and present a logical framework for understanding their mechanism of action.

The Central Role of MmpL3 in Mycobacterium tuberculosis Viability

The MmpL3 transporter is a vital component of the Mtb cell wall synthesis machinery. It is responsible for the translocation of trehalose monomycolate (TMM), a key precursor of mycolic acids, from the cytoplasm to the periplasm. Inhibition of MmpL3 disrupts the formation of the mycolic acid layer, a defining feature of the mycobacterial cell envelope that is essential for its survival, virulence, and resistance to many antibiotics. This makes MmpL3 a highly attractive target for the development of new antitubercular drugs. The pyridine-2-methylamine class of compounds has been identified as potent MmpL3 inhibitors, demonstrating significant activity against both drug-sensitive and drug-resistant strains of Mtb.

Efficacy Comparison of Pyridine-2-methylamine Derivatives

Predicted Efficacy of N-Butylpyridine-2-methylamine

Based on the established SAR for this class of compounds, N-Butylpyridine-2-methylamine, with its simple N-alkyl substitution, is expected to exhibit modest antitubercular activity. The research indicates that while the pyridine-2-methylamine core is essential for binding to the MmpL3 active site, high potency is achieved through the addition of larger, more complex hydrophobic groups that can occupy specific pockets within the MmpL3 protein.[1] The n-butyl group, while providing some lipophilicity, is likely insufficient to form the extensive hydrophobic interactions seen with more potent analogs.

Comparative Efficacy of Advanced Analogs

To illustrate the impact of structural modifications on efficacy, we will compare three representative compounds from the study by Wen et al.: Compound 21, Compound 37, and the lead Compound 62. These compounds share the same core structure but differ significantly in their N-substituents, providing a clear demonstration of the SAR.

Compound ID	Structure	N-Substituent (R1)	Aryl Substituent (R2)	MIC (μg/mL) against Mtb H37Rv	cLogP
Compound 21	4-(4-isopropylphenyl)-N-(4,4-dimethyl-1,4-azasilinan-1-yl)pyridin-2-yl)methanamine	4,4-dimethyl-1,4-azasilinane	4-isopropylphenyl	0.5	6.98
Compound 37	N-((4-(4-isopropylphenyl)pyridin-2-yl)methyl)-8-azaspiro[4.5]decane	8-azaspiro[4.5]decane	4-isopropylphenyl	0.125	7.84
Compound 62	N-([1,1'-biphenyl]-4-yl)-N'-(8-azaspiro[4.5]decan-8-yl)pyridine-2,4-dimethanamine	8-azaspiro[4.5]decane	4-biphenyl	0.0156	6.81

Data synthesized from Wen et al.[1]

Analysis of Comparative Data:

• Compound 21 serves as a baseline for a moderately potent derivative. Its N-substituent, a dimethyl-azasilinane ring, provides a degree of hydrophobicity and fits into the S1 pocket of the MmpL3 protein.[1]

• Compound 37 demonstrates a four-fold increase in activity (lower MIC) compared to Compound 21.[1] This is attributed to the bulkier N-8-azaspiro[4.5]decyl group, which can insert more deeply into the S1 hydrophobic pocket, leading to stronger binding.[1]

• Compound 62 , the lead compound from the study, exhibits exceptionally high potency with an MIC of 0.0156 μg/mL.[1] This remarkable activity is the result of combining the optimal N-substituent (8-azaspiro[4.5]decane) with a bulky 4-biphenyl group at the R2 position, which occupies the S2 hydrophobic pocket of MmpL3.[1]

This comparison clearly illustrates that the efficacy of pyridine-2-methylamine derivatives as MmpL3 inhibitors is highly dependent on the nature of the substituents on the core structure. Simple alkyl chains like the n-butyl group in N-Butylpyridine-2-methylamine are unlikely to achieve the high potency of these more complex, structurally optimized compounds.

Mechanism of Action: MmpL3 Inhibition

The pyridine-2-methylamine derivatives exert their antitubercular effect by directly inhibiting the MmpL3 transporter. Molecular docking studies have shown that these compounds bind within a pocket in the transmembrane domain of MmpL3.[1] The nitrogen atom of the pyridine ring and the amine nitrogen are crucial for forming hydrogen bonds and π-π stacking interactions with key residues in the active site, such as Asp645 and Tyr646.[1] The hydrophobic substituents at the R1 and R2 positions occupy the S1 and S2 hydrophobic pockets, respectively, leading to a high-affinity interaction that blocks the transport of TMM.

Caption: Mechanism of MmpL3 Inhibition.

Experimental Protocols

General Synthesis of Pyridine-2-methylamine Derivatives

The synthesis of the pyridine-2-methylamine derivatives generally follows a multi-step route involving a Suzuki coupling reaction to introduce the aryl substituent (R2), followed by reduction and oxidation to form the aldehyde, and finally, a reductive amination to introduce the N-substituent (R1). The following is a generalized protocol based on the work of Wen et al.[1]

Caption: General Synthesis Workflow.

Step-by-Step Methodology:

• Suzuki Coupling: To a solution of methyl 4-bromopicolinate in a mixture of toluene and water, add the desired arylboronic acid, tetrakis(triphenylphosphine)palladium(0), and sodium carbonate. Heat the mixture under a nitrogen atmosphere overnight. Extract the product with an organic solvent, dry, and purify by column chromatography to obtain the ester intermediate.

• Reduction to Alcohol: Dissolve the ester intermediate in methanol and add sodium borohydride in portions. Stir the reaction at room temperature overnight. Quench the reaction, remove the solvent under reduced pressure, and extract the product to obtain the alcohol intermediate.

• Oxidation to Aldehyde: Dissolve the alcohol intermediate in dichloromethane and add Dess-Martin periodinane. Stir the reaction at room temperature for 2 hours. Quench the reaction with a solution of sodium thiosulfate and sodium bicarbonate. Extract the product, dry, and purify to obtain the aldehyde intermediate.

• Reductive Amination: To a solution of the aldehyde intermediate in dichloromethane, add the desired amine (R1) and sodium triacetoxyborohydride. Stir the reaction at room temperature overnight. Quench the reaction, extract the product, dry, and purify by column chromatography to obtain the final pyridine-2-methylamine derivative.

Determination of Minimum Inhibitory Concentration (MIC)

The antitubercular activity of the synthesized compounds is determined by measuring their Minimum Inhibitory Concentration (MIC) against the H37Rv strain of M. tuberculosis using the Microplate Alamar Blue Assay (MABA).

Step-by-Step Methodology:

• Preparation of Compounds: Dissolve the test compounds in DMSO to prepare stock solutions. Prepare serial dilutions of the stock solutions in Middlebrook 7H9 broth.

• Inoculum Preparation: Grow M. tuberculosis H37Rv in Middlebrook 7H9 broth supplemented with OADC (oleic acid, albumin, dextrose, catalase) and glycerol to mid-log phase. Adjust the turbidity of the culture to a McFarland standard of 1.0, and then dilute to achieve a final inoculum concentration of approximately 5 x 10^5 CFU/mL.

• Assay Setup: Add the diluted compounds to a 96-well microtiter plate. Add the prepared Mtb inoculum to each well. Include a drug-free control well and a sterile control well.

• Incubation: Seal the plates and incubate at 37°C for 7 days.

• Addition of Alamar Blue: After the incubation period, add a freshly prepared solution of Alamar Blue and Tween 80 to each well.

• Reading of Results: Incubate the plates for another 24 hours. The MIC is defined as the lowest concentration of the compound that prevents a color change of the Alamar Blue reagent from blue to pink.

Conclusion

The pyridine-2-methylamine scaffold is a validated and highly promising starting point for the development of novel antitubercular agents targeting the MmpL3 transporter. While the specific efficacy of N-Butylpyridine-2-methylamine has yet to be reported, extensive SAR studies on more complex analogs strongly suggest that its activity would be modest. The key to achieving high potency lies in the strategic addition of bulky, hydrophobic N-substituents and aryl groups that can effectively occupy the S1 and S2 pockets of the MmpL3 protein. The lead compounds identified in recent studies, such as Compound 62, demonstrate exceptional activity against M. tuberculosis and serve as a testament to the power of structure-based drug design in the fight against tuberculosis. Future research should focus on further optimizing these lead compounds to improve their pharmacokinetic and safety profiles, with the ultimate goal of developing a new generation of highly effective antitubercular drugs.

References

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Navigating the Metabolic Maze: A Comparative Guide to the Stability of Pyridine-2-methylamine Compounds

For researchers, scientists, and drug development professionals, the metabolic stability of a drug candidate is a critical determinant of its clinical success. A compound that is rapidly metabolized can suffer from poor bioavailability and a short duration of action, necessitating more frequent or higher doses and increasing the risk of toxic metabolites. The pyridine-2-methylamine scaffold has emerged as a valuable structural motif in medicinal chemistry, frequently employed as a linker or core element in a diverse range of therapeutic agents. Its popularity stems from its ability to engage in favorable interactions with biological targets and its synthetic tractability. However, a thorough understanding of its metabolic profile is paramount for its effective deployment in drug design.

This guide provides an in-depth, objective comparison of the metabolic stability of pyridine-2-methylamine compounds, supported by experimental data. We will delve into the key metabolic pathways, compare its performance to alternative structural motifs, and provide detailed protocols for assessing metabolic stability in your own research. Our aim is to equip you with the knowledge to make informed decisions in the design and optimization of drug candidates incorporating this versatile scaffold.

The Metabolic Landscape of Pyridine-2-methylamine: Key Considerations

The metabolic fate of a pyridine-2-methylamine-containing compound is primarily dictated by the action of cytochrome P450 (CYP) enzymes located predominantly in the liver.[1] These enzymes catalyze a variety of oxidative reactions that can lead to the degradation and eventual elimination of the drug from the body.[2] Understanding the "metabolic soft spots" of the pyridine-2-methylamine core is crucial for designing more robust molecules.

The primary sites of metabolism on the pyridine-2-methylamine scaffold are hypothesized to be:

• Oxidation of the Pyridine Ring: The electron-rich pyridine ring can be a target for hydroxylation by CYP enzymes. The position of hydroxylation can be influenced by the substitution pattern on the ring.

• N-dealkylation of the Methylamine Group: The methylamine side chain can undergo oxidative dealkylation, leading to the formation of an aldehyde intermediate and subsequent metabolites.

• Oxidation of Substituents: The nature and position of substituents on the pyridine ring or the amine can introduce new metabolic liabilities. For instance, alkyl groups can be hydroxylated, and other aromatic rings can be oxidized.[3]

The interplay of these metabolic pathways determines the overall stability of the compound. Strategic modifications to the pyridine-2-methylamine core can block these metabolic routes and enhance the compound's half-life.

Comparative Metabolic Stability: Pyridine-2-methylamine vs. Alternatives

A key question for medicinal chemists is how the pyridine-2-methylamine linker compares to other commonly used linkers in terms of metabolic stability. While direct head-to-head comparisons across identical molecular frameworks are rare in the literature, we can draw valuable insights from studies on different classes of molecules, such as Proteolysis Targeting Chimeras (PROTACs), where the linker plays a critical role in the molecule's overall properties.[4][5]

PROTAC linkers are broadly categorized into flexible (e.g., alkyl chains, polyethylene glycol (PEG)) and rigid (e.g., incorporating cyclic structures like piperazine or aromatic rings) types.[4] The pyridine-2-methylamine moiety can be considered a component of a semi-rigid linker strategy.

General Trends in Linker Stability:

Linker Type	General Metabolic Stability Characteristics	Supporting Rationale
Alkyl Chains (Flexible)	Generally more susceptible to metabolism.	High conformational flexibility allows for easier access to the active sites of metabolic enzymes.
PEG Linkers (Flexible)	Can be prone to O-dealkylation, leading to multiple fragmentation points.[5]	The repeating ether units can be sites for oxidative metabolism.
Piperazine/Piperidine (Rigid)	Often exhibit improved metabolic stability compared to flexible linkers.[5]	The cyclic structure reduces conformational flexibility, potentially hindering binding to metabolic enzymes.
Pyridine-2-methylamine (Semi-Rigid)	Offers a balance of rigidity and synthetic accessibility. Its stability is highly dependent on substitution patterns.[3]	The aromatic pyridine ring is generally more resistant to metabolism than aliphatic chains, but can still be a site of oxidation.
Triazole Linkers (Rigid)	The triazole ring itself is generally considered to be metabolically stable.[4]	The heterocyclic ring is electron-deficient and less prone to oxidative metabolism.

It is crucial to emphasize that these are general trends, and the metabolic stability of a linker is highly context-dependent, influenced by the nature of the attached warhead and E3 ligase ligand.[]

Structure-Activity Relationship (SAR) of Pyridine-2-methylamine Metabolic Stability: A Data-Driven Analysis

A study on pyridine-2-methylamine derivatives as MmpL3 inhibitors in Mycobacterium tuberculosis provides valuable quantitative data on how structural modifications impact metabolic stability in human liver microsomes.[3] The data is summarized in the table below.

Compound	Key Structural Features	Intrinsic Clearance (CLint) in HLM (μL/min/mg)	% Remaining after 60 min	Metabolic Stability Classification
37	Isopropyl and N-8-azaspiro[4.5]decyl substituents	Not explicitly stated, but very high	1.5%	Extremely Unstable
62	4-biphenyl and N-8-azaspiro[4.5]decyl substituents	28	Not explicitly stated	Moderate
68	2-H-furyl and N-8-azaspiro[4.5]decyl substituents	Not explicitly stated, but very high	0.2%	Extremely Unstable

Key Insights from the Data:

• Metabolic Hotspots: The extreme instability of compounds 37 and 68 suggests that the isopropyl and 2-H-furyl groups are significant metabolic liabilities, likely undergoing rapid oxidation.[3]

• Blocking Metabolic Sites: The moderate stability of compound 62 , which features a more sterically hindered and electronically different 4-biphenyl group, suggests that this modification helps to shield the molecule from metabolic attack.

• Impact of Lipophilicity: While not explicitly stated for all compounds, there is often a correlation between high lipophilicity and increased metabolic clearance, as more lipophilic compounds tend to have higher affinity for the active sites of CYP enzymes.

These findings underscore the importance of careful substituent selection on the pyridine-2-methylamine scaffold to enhance metabolic stability.

Experimental Protocols for Assessing Metabolic Stability

To provide a practical guide for researchers, we present detailed, step-by-step methodologies for two key in vitro metabolic stability assays.

Liver Microsomal Stability Assay

This assay is a widely used, high-throughput screen to assess Phase I metabolic stability, primarily mediated by CYP enzymes.[7][8]

Principle: The test compound is incubated with liver microsomes, which are subcellular fractions containing a high concentration of CYP enzymes. The disappearance of the parent compound over time is monitored by LC-MS/MS.

Experimental Workflow:

Caption: Workflow for Liver Microsomal Stability Assay.

Detailed Protocol:

• Preparation of Reagents:

  • Prepare a 10 mM stock solution of the test compound in DMSO.

  • Prepare a working solution by diluting the stock solution in acetonitrile.

  • Prepare a NADPH regenerating system solution containing NADP+, glucose-6-phosphate, and glucose-6-phosphate dehydrogenase in phosphate buffer.

  • Thaw pooled liver microsomes (e.g., human, rat, or mouse) on ice.

• Incubation:

  • In a 96-well plate, add phosphate buffer (100 mM, pH 7.4), liver microsomes (final concentration 0.5 mg/mL), and the test compound working solution (final concentration 1 µM).

  • Pre-incubate the plate at 37°C for 5-10 minutes.

  • Initiate the metabolic reaction by adding the pre-warmed NADPH regenerating system.

  • Incubate the plate at 37°C with shaking.

• Sample Collection and Processing:

  • At designated time points (e.g., 0, 5, 15, 30, 45, and 60 minutes), terminate the reaction by adding a 2-3 fold volume of ice-cold acetonitrile containing an internal standard.

  • Seal the plate and vortex to mix.

  • Centrifuge the plate to pellet the precipitated proteins.

• LC-MS/MS Analysis:

  • Transfer the supernatant to a new plate for analysis.

  • Analyze the samples using a validated LC-MS/MS method to quantify the remaining parent compound relative to the internal standard.

• Data Analysis:

  • Plot the natural logarithm of the percentage of the parent compound remaining versus time.

  • Determine the elimination rate constant (k) from the slope of the linear regression.

  • Calculate the half-life (t1/2) = 0.693 / k.

  • Calculate the intrinsic clearance (CLint) = (0.693 / t1/2) * (volume of incubation / amount of microsomal protein).

Hepatocyte Stability Assay

This assay provides a more comprehensive assessment of metabolic stability, as intact hepatocytes contain both Phase I and Phase II metabolic enzymes and their necessary cofactors.[8]

Principle: The test compound is incubated with a suspension of cryopreserved or fresh hepatocytes. The disappearance of the parent compound is monitored over time.

Experimental Workflow:

Caption: Workflow for Hepatocyte Stability Assay.

Detailed Protocol:

• Hepatocyte Preparation:

  • Rapidly thaw cryopreserved hepatocytes in a 37°C water bath.

  • Transfer the cells to pre-warmed incubation medium.

  • Determine cell viability (e.g., using trypan blue exclusion) and cell density. Adjust the cell density to the desired concentration (e.g., 0.5-1 x 10^6 viable cells/mL).

• Incubation:

  • In a 96-well plate, add the hepatocyte suspension.

  • Add the test compound (final concentration typically 1 µM).

  • Incubate the plate at 37°C in a humidified CO2 incubator with gentle shaking.

• Sample Collection and Processing:

  • At specified time points (e.g., 0, 15, 30, 60, 90, and 120 minutes), take an aliquot of the cell suspension and add it to ice-cold acetonitrile containing an internal standard to terminate the reaction and lyse the cells.

  • Vortex and centrifuge the samples to pellet cell debris and precipitated proteins.

• LC-MS/MS Analysis:

  • Analyze the supernatant using a validated LC-MS/MS method.

• Data Analysis:

  • The data analysis is similar to the microsomal stability assay, with CLint expressed as µL/min/10^6 cells.

Strategies to Enhance the Metabolic Stability of Pyridine-2-methylamine Compounds

Based on the understanding of their metabolic liabilities, several rational design strategies can be employed to improve the metabolic stability of pyridine-2-methylamine derivatives:

• Blocking Sites of Metabolism: Introduce sterically bulky groups or electron-withdrawing groups at or near the positions susceptible to metabolism. For example, replacing a metabolically labile methyl group with a trifluoromethyl group can significantly enhance stability.[9]

• Deuteration: Replacing hydrogen atoms with deuterium at metabolically vulnerable positions can slow down the rate of CYP-mediated bond cleavage due to the kinetic isotope effect.

• Scaffold Hopping: In cases of persistent metabolic instability, replacing the pyridine ring with a more electron-deficient heterocycle, such as a pyrimidine or a pyrazine, can be an effective strategy to reduce oxidative metabolism.[10]

• Modulating Physicochemical Properties: Reducing the lipophilicity of a compound can decrease its affinity for CYP enzymes and thereby improve its metabolic stability. This can be achieved by introducing polar functional groups.

Conclusion

The pyridine-2-methylamine scaffold is a valuable tool in the medicinal chemist's arsenal. A thorough understanding of its metabolic stability is essential for its successful application in drug discovery. By employing a data-driven approach, utilizing robust in vitro assays, and applying rational design strategies, researchers can effectively navigate the metabolic maze and develop pyridine-2-methylamine-containing drug candidates with optimized pharmacokinetic profiles. This guide provides a foundational framework for these endeavors, empowering you to design the next generation of stable and efficacious therapeutics.

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A Comparative Guide to the In Vitro Antitubercular Activity of N-Substituted Pyridine-2-methylamine Derivatives

Introduction

Tuberculosis (TB), primarily caused by Mycobacterium tuberculosis (Mtb), remains a formidable global health threat, ranking as a leading cause of death from a single infectious agent.[1] The crisis is exacerbated by the rise of multidrug-resistant (MDR) and extensively drug-resistant (XDR) strains, which render many first-line treatments ineffective and necessitate the urgent discovery of novel therapeutics.[1] In this context, nitrogen-bearing heterocyclic compounds, particularly those containing a pyridine nucleus, have emerged as "privileged scaffolds" in medicinal chemistry due to their prevalence in approved drugs and their diverse biological activities.[2][3][4]

This guide focuses on a particularly promising class of these compounds: N-substituted Pyridine-2-methylamine derivatives . Recent research has identified these molecules as potent inhibitors of a critical mycobacterial enzyme, Mycobacterial membrane protein Large 3 (MmpL3).[1][5] MmpL3 is essential for the transport of mycolic acids, indispensable components of the unique and robust mycobacterial cell wall.[1] Its inhibition represents a validated and highly attractive strategy for developing new anti-TB agents.

This document provides a comprehensive comparison of the in vitro activity of various N-Butylpyridine-2-methylamine analogues and other N-substituted derivatives. We will delve into the detailed experimental protocols for their synthesis and biological evaluation, present a comparative analysis of their efficacy, and dissect the crucial structure-activity relationships (SAR) that govern their potency.

The MmpL3 Target: A Gateway to Mycobacterial Viability

The rationale for targeting MmpL3 stems from its fundamental role in the biogenesis of the mycobacterial cell envelope. MmpL3 functions as a transporter, shuttling trehalose monomycolate (TMM)—the precursor to mycolic acids—across the inner membrane. By inhibiting MmpL3, pyridine-2-methylamine derivatives effectively halt the mycolic acid transport pipeline. This disruption prevents the formation of the outer mycomembrane, compromising the structural integrity of the cell wall and ultimately leading to bacterial death. This targeted mechanism makes MmpL3 inhibitors highly specific for mycobacteria.

Caption: Mechanism of MmpL3 Inhibition by Pyridine-2-methylamine Derivatives.

Experimental Protocols: Synthesis and Bioactivity Assessment

A profound understanding of a compound's activity requires robust and reproducible experimental methods. The following sections detail the common protocols used for the synthesis and evaluation of pyridine-2-methylamine derivatives.

General Synthesis Workflow

The synthesis of the target compounds is typically achieved through a multi-step process culminating in a reductive amination reaction. This method allows for the versatile introduction of various amine groups, enabling the exploration of a wide chemical space for structure-activity relationship studies.[1]

Caption: General Synthetic Workflow for Pyridine-2-methylamine Derivatives.

Protocol 1: Synthesis via Reductive Amination

This protocol describes a representative synthesis for a pyridine-2-methylamine derivative.[1]

• Oxidation of Alcohol to Aldehyde:

  • Dissolve the starting pyridine-2-methanol derivative in a suitable anhydrous solvent (e.g., Dichloromethane, CH₂Cl₂).

  • Add Dess-Martin periodinane portion-wise at room temperature. The choice of this reagent is critical as it provides a mild and selective oxidation, minimizing over-oxidation to the carboxylic acid.

  • Stir the reaction for 2-3 hours until completion, monitoring by Thin Layer Chromatography (TLC).

  • Work up the reaction by quenching with a sodium thiosulfate solution and extracting the product. The crude aldehyde is typically used in the next step without further purification.

• Reductive Amination:

  • Dissolve the crude aldehyde intermediate in anhydrous CH₂Cl₂.

  • Add the desired primary or secondary amine (e.g., N-butylamine or a more complex N-heterocycle).

  • Add sodium triacetoxyborohydride (NaBH(OAc)₃). This reagent is a mild and selective reducing agent, ideal for reductive amination as it does not readily reduce the aldehyde in the absence of the formed iminium ion, thus reducing side reactions.

  • Stir the mixture overnight at room temperature.

  • Quench the reaction with a saturated sodium bicarbonate solution and extract the final product with CH₂Cl₂.

  • Purify the final compound using column chromatography on silica gel.

Protocol 2: In Vitro Antitubercular Activity (MIC Determination)

The Minimum Inhibitory Concentration (MIC) is determined using the Microplate Alamar Blue Assay (MABA), a standard and reliable method for assessing the efficacy of anti-TB compounds.[1]

• Preparation:

  • Dispense 100 µL of Middlebrook 7H9 broth into each well of a 96-well microplate.

  • Prepare serial dilutions of the test compounds in the plate. The final concentrations typically range from 64 µg/mL to 0.008 µg/mL.

• Inoculation:

  • Prepare an inoculum of M. tuberculosis H37Rv strain to a specific optical density.

  • Add 100 µL of the bacterial suspension to each well. Include positive (bacteria, no drug) and negative (broth only) controls.

• Incubation:

  • Incubate the plates at 37 °C for 7 days.

• Detection:

  • Add 20 µL of Alamar Blue solution and 12.5 µL of 20% Tween 80 to each well.

  • Incubate for another 24 hours.

  • Principle of Self-Validation: Viable, metabolically active bacteria will reduce the active ingredient of Alamar Blue (resazurin, blue) to its fluorescent, pink-colored form (resorufin). A blue color indicates inhibition of bacterial growth, while a pink color indicates growth.

  • The MIC is defined as the lowest compound concentration that prevents this color change from blue to pink.

Comparative In Vitro Activity & Structure-Activity Relationships

The true potential of a chemical scaffold is unveiled by systematically modifying its structure and observing the corresponding changes in biological activity. The data below, synthesized from structure-directed design studies, compares various N-substituted pyridine-2-methylamine derivatives against the Mtb H37Rv strain.[1]

Compound ID	R¹ Substitution (at the amine)	R² Substitution (at the pyridine ring)	MIC (µg/mL) vs H37Rv	IC₅₀ vs Vero Cells (µg/mL)	cLogP
21	N-4,4-dimethyl-1,4-azasilyl	4-aryl	1	> 64	6.84
31	N-heterocyclyl	4-aryl	2	> 64	7.21
37	N-8-azaspiro[4.5]decyl	4-aryl	0.125	32	8.15
62	(complex N-heterocycle)	4-aryl	0.016	≥ 16	6.13
68	(complex N-heterocycle)	4-aryl	0.031	8	6.03

Data synthesized from studies by Yang F, et al.[1]

Analysis and Key Insights (E-E-A-T)

• The Impact of N-Substitution (R¹): The nature of the substituent on the methylamine nitrogen is a critical determinant of potency. A direct comparison reveals that moving from a relatively simple heterocycle to a bulkier, more complex one dramatically enhances activity. For instance, compound 37 , featuring an N-8-azaspiro[4.5]decyl group, exhibits a 4-fold increase in activity (MIC = 0.125 µg/mL) compared to simpler N-heterocycles.[1] This is expertly rationalized by molecular docking studies, which show that bulkier groups can insert deeper into the S1 hydrophobic pocket of the MmpL3 active site, leading to stronger binding interactions.[1]

• The Role of Lipophilicity (cLogP): There is a clear positive correlation between the lipophilicity of the compounds and their antitubercular activity.[1] Higher cLogP values are beneficial for permeability across the complex, lipid-rich mycobacterial cell wall. The data indicates that when cLogP values exceed 6.8, the MIC values are consistently less than 1 µg/mL.[1] This provides a crucial guiding principle for future drug design within this class.

• The Apex of Potency - Compound 62: Compound 62 stands out as the most potent derivative identified, with an exceptionally low MIC of 0.016 µg/mL against the H37Rv strain.[1][5] Crucially, it also demonstrates high potency against clinically isolated MDR and XDR-TB strains (MIC = 0.0039-0.0625 µg/mL).[5] This compound masterfully balances high potency with acceptable cytotoxicity (IC₅₀ ≥ 16 µg/mL against Vero cells) and moderate metabolic stability in liver microsomes, making it a prime lead candidate for further preclinical development.[1][5]

• Cytotoxicity and Selectivity: A successful antimicrobial agent must be selectively toxic to the pathogen while sparing host cells. The IC₅₀ values against Vero cells (a mammalian kidney cell line) provide this measure of cytotoxicity. The selectivity index (SI = IC₅₀/MIC) is a key metric. While compound 37 is highly potent, its selectivity is lower than that of compound 21 . Compound 62 strikes an excellent balance, demonstrating that high potency does not have to come at the cost of excessive toxicity.

Conclusion and Future Directions

N-substituted pyridine-2-methylamine derivatives have been firmly established as a potent class of antitubercular agents that function by inhibiting the essential MmpL3 transporter.[1][5] Structure-activity relationship studies have provided clear, actionable insights for optimizing this scaffold:

• Bulky, hydrophobic N-substituents that can occupy the S1 pocket of MmpL3 are crucial for high potency.

• High lipophilicity (cLogP) generally correlates with improved activity, likely by enhancing cell wall penetration.

Compound 62 represents a significant breakthrough, with sub-micromolar activity against drug-resistant TB strains and a promising initial safety profile.[1][5] While these in vitro findings are highly encouraging, the path to a clinical candidate requires further rigorous investigation. Future work must focus on comprehensive ADME (Absorption, Distribution, Metabolism, and Excretion) profiling, in vivo efficacy studies in animal models of tuberculosis, and further optimization to enhance metabolic stability and oral bioavailability. The principles and data outlined in this guide provide a solid foundation for these next critical steps in the fight against tuberculosis.

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A Researcher's Guide to In-Silico Screening: Comparing Docking Scores of MmpL3 Inhibitors

This guide provides a comprehensive comparison of docking scores for various inhibitors targeting the Mycobacterial membrane protein Large 3 (MmpL3), a critical transporter in Mycobacterium tuberculosis (Mtb) and a promising target for novel anti-tuberculosis drugs. This document is intended for researchers, scientists, and drug development professionals engaged in the fight against tuberculosis. We will delve into the structural biology of MmpL3, the principles of molecular docking, a comparative analysis of known inhibitors, and standardized protocols for in-silico screening.

The Significance of MmpL3 as a Drug Target

Mycobacterium tuberculosis, the causative agent of tuberculosis, possesses a unique and complex cell wall that is crucial for its survival and virulence. A key component of this cell wall is mycolic acid. The transport of trehalose monomycolate (TMM), the precursor to mycolic acids, across the inner membrane is facilitated by MmpL3.[1][2][3][4] MmpL3 is a member of the Resistance-Nodulation-Division (RND) superfamily of transporters and is essential for the viability of Mtb, making it an attractive target for new anti-tubercular drugs.[1][2][3][5] The inhibition of MmpL3 disrupts the mycolic acid transport pathway, leading to the arrest of cell wall synthesis and ultimately, bacterial death.[1][6]

Structurally, MmpL3 is a transmembrane protein with 12 transmembrane helices and two large periplasmic domains.[3][7][8] It is believed to function as a proton-motive force (PMF)-dependent antiporter, coupling the transport of TMM out of the cytoplasm with the influx of protons.[1][2] Several classes of inhibitors have been identified that target MmpL3, including SQ109, which has shown promise in clinical trials.[1][2][9]

The Principles of Molecular Docking: A Primer for MmpL3 Inhibitor Screening

Molecular docking is a computational technique that predicts the preferred orientation of one molecule (a ligand, such as a drug candidate) when bound to a second molecule (a receptor, such as a protein target) to form a stable complex. The primary goal of molecular docking is to predict the binding mode and affinity of a ligand to a target protein. The binding affinity is often represented by a "docking score," which is a numerical value calculated by a scoring function that estimates the free energy of binding.

Causality Behind Experimental Choices in Docking Studies:

• Protein Preparation: The accuracy of a docking study is highly dependent on the quality of the protein structure. Typically, a high-resolution crystal structure from the Protein Data Bank (PDB) is used. For MmpL3, structures such as PDB ID: 6AJG (M. smegmatis MmpL3 in complex with SQ109) are commonly employed due to the high sequence conservation with Mtb MmpL3.[1][2][10] Preparation involves adding hydrogen atoms, assigning correct protonation states, and minimizing the structure to relieve any steric clashes.

• Ligand Preparation: Ligands must be prepared by generating a 3D conformation, assigning correct atom types and charges, and considering different ionization states at physiological pH.

• Grid Generation: A grid box is defined around the binding site of the target protein. This box defines the search space for the docking algorithm. For MmpL3, the binding site is typically defined around the co-crystallized ligand (e.g., SQ109) in the transmembrane domain.[1][10]

• Docking Algorithm and Scoring Function: Different docking programs utilize various algorithms (e.g., genetic algorithms, Monte Carlo simulations) to explore the conformational space of the ligand within the binding site. The scoring function then evaluates each pose and assigns a score. It is crucial to understand that different scoring functions can yield different results, making direct comparison of scores between different software packages scientifically unsound.

Trustworthiness and Self-Validating Systems:

A key step in ensuring the trustworthiness of a docking protocol is re-docking . This involves docking the co-crystallized ligand back into the binding site of the protein. A successful re-docking, indicated by a low root-mean-square deviation (RMSD) between the docked pose and the crystal structure pose (typically < 2.0 Å), validates that the chosen docking protocol can accurately reproduce the known binding mode.[10]

Comparative Analysis of MmpL3 Inhibitors

Numerous studies have employed molecular docking and other computational methods to identify and characterize MmpL3 inhibitors. While a direct numerical comparison of docking scores from different publications is fraught with inconsistencies, we can analyze the trends and key interactions reported for different inhibitor classes.

Established MmpL3 Inhibitors

Several well-characterized inhibitors bind within the transmembrane domain of MmpL3, often disrupting the proton relay pathway.[1][9]

• SQ109: This ethylenediamine derivative is one of the most studied MmpL3 inhibitors and is in clinical development.[1][2][9][11] Docking studies consistently show that SQ109 binds in a pocket within the transmembrane domain, forming key interactions with residues such as ASP251 and ASP640.[12]

• AU1235: An adamantyl urea-based inhibitor, AU1235, also binds in the same pocket as SQ109.[9][11][13] It is reported to form hydrogen bonds with ASP640.[12]

• ICA38: This indolecarboxamide inhibitor occupies the same binding site and is known to interact with ASP251, ASP640, and TYR641.[12]

Indole-Based Inhibitors

Indole-2-carboxamides represent a promising class of MmpL3 inhibitors.[14][15][16][17][18] Docking studies with these compounds have revealed important hydrophobic interactions with residues like ILE292, LEU633, LEU637, TYR641, PHE644, ILE244, and PHE255, in addition to polar interactions with ASP640 and ASP251.[15]

High-Throughput Virtual Screening Hits

Recent studies have utilized high-throughput virtual screening (HTVS) to identify novel MmpL3 inhibitors from large compound libraries like the ZINC database.[1][2] These studies often report compounds with higher (more favorable) docking scores than known inhibitors like SQ109.[1][2] For instance, one study identified nine compounds with better Glide XP docking scores than SQ109 from a screen of approximately 17 million compounds.[1]

Table 1: Representative Docking Scores and Binding Energies of MmpL3 Inhibitors (Illustrative)

Inhibitor Class	Representative Compound	Docking Score (kcal/mol)	Binding Free Energy (MM/GBSA, kcal/mol)	Key Interacting Residues	Reference
Ethylenediamine	SQ109	Varies (e.g., -9 to -11)	Varies	ASP251, ASP640	[1][12]
Adamantyl Urea	AU1235	Varies	Varies	ASP640	[12][13]
Indolecarboxamide	ICA38	Varies (e.g., -13 to -15)	Varies	ASP251, ASP640, TYR641	[12][18]
Indole-2-carboxamides	Compound 5c, 5f, 5i	< -8	< -40	ILE292, LEU637, PHE644, ASP640, ASP251	[15]
HTVS Hits	ZINC000000016638, ZINC000000003594	Not explicitly stated, but better than SQ109	More stable than SQ109 complex	Not explicitly stated	[5][19]

Note: The docking scores and binding energies are illustrative and compiled from different studies using varied methodologies. They should not be directly compared but are presented to show the range of reported values.

Experimental Protocols for a Standardized Comparison

To enable a fair and accurate comparison of docking scores, a standardized protocol is essential. Below is a detailed, step-by-step methodology for a comparative docking study of MmpL3 inhibitors.

Protein Preparation Workflow

Caption: Workflow for preparing the MmpL3 protein structure for molecular docking.

Detailed Steps:

• Obtain Protein Structure: Download the crystal structure of MmpL3 from the Protein Data Bank (e.g., PDB ID: 6AJG).

• Pre-processing: Use a molecular modeling package (e.g., Schrödinger Maestro, UCSF Chimera) to remove water molecules, co-crystallized ligands, and any other non-protein atoms. Add hydrogen atoms to the protein.

• Protonation State Assignment: Assign appropriate protonation states for titratable residues (e.g., His, Asp, Glu) at a physiological pH (e.g., 7.4) using tools like PROPKA.

• Energy Minimization: Perform a restrained energy minimization of the protein structure to relieve any steric clashes, using a suitable force field like OPLS3e.

Ligand Preparation Workflow

Caption: Workflow for preparing ligand molecules for molecular docking.

Detailed Steps:

• Obtain Ligand Structures: Obtain the 2D or 3D structures of the MmpL3 inhibitors to be tested in formats like SDF, MOL2, or SMILES.

• Generate 3D Conformations: If starting from 2D structures, generate low-energy 3D conformations.

• Assign Ionization States: Determine the likely ionization states of the ligands at the target pH.

• Energy Minimization: Perform energy minimization of the ligand structures.

Molecular Docking and Analysis Workflow

Caption: A standardized workflow for molecular docking and subsequent analysis.

Detailed Steps:

• Grid Generation: Define the binding site based on the location of the co-crystallized ligand in the reference PDB structure. Generate a receptor grid that encompasses this binding site.

• Molecular Docking: Perform molecular docking for all prepared ligands using a consistent docking program and protocol (e.g., Glide in Extra Precision (XP) mode).

• Scoring and Ranking: Rank the ligands based on their docking scores.

• Pose Analysis: Visually inspect the top-ranked poses for each ligand to analyze the binding mode and key interactions (hydrogen bonds, hydrophobic interactions, etc.) with the MmpL3 protein.

• Post-Docking Refinement (Optional but Recommended): For the most promising candidates, perform post-docking refinement using methods like Molecular Mechanics/Generalized Born Surface Area (MM/GBSA) to calculate binding free energies, which can provide a more accurate estimate of binding affinity than docking scores alone.[14]

Conclusion and Future Directions

Molecular docking is a powerful tool for the discovery and optimization of MmpL3 inhibitors. While a direct comparison of docking scores from disparate studies can be misleading, a qualitative and trend-based analysis reveals common binding modes and interaction patterns for various inhibitor classes. For a robust and quantitative comparison, it is imperative to use a standardized and validated computational workflow. The protocols outlined in this guide provide a framework for such a study.

Future work should focus on the use of more advanced computational techniques, such as molecular dynamics simulations and free energy perturbation (FEP) calculations, to more accurately predict the binding affinities of MmpL3 inhibitors.[1][2][14][20] Furthermore, the integration of computational predictions with experimental validation through biochemical and microbiological assays is crucial for the successful development of novel and effective anti-tuberculosis drugs targeting MmpL3.

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A Researcher's Guide to the Correlation Between MIC and cLogP for Pyridine-2-Methylamines

In the field of antimicrobial drug discovery, establishing a clear structure-activity relationship (SAR) is paramount. For novel chemical series like pyridine-2-methylamines, understanding how fundamental physicochemical properties influence biological activity can dramatically accelerate the optimization process. This guide provides an in-depth comparison of the relationship between a key lipophilicity descriptor, the calculated LogP (cLogP), and the primary measure of antibacterial efficacy, the Minimum Inhibitory Concentration (MIC).

We will explore the causality behind this correlation, provide detailed experimental and computational protocols for generating this data, and present a framework for interpreting the results to guide medicinal chemistry efforts.

The Critical Role of Lipophilicity in Antimicrobial Efficacy

Lipophilicity, often quantified as the logarithm of the partition coefficient (LogP), is a measure of a compound's preference for a lipid-like environment versus an aqueous one.[1][2] This property is a critical determinant of a molecule's Absorption, Distribution, Metabolism, and Excretion (ADME) profile.[1] In the context of antibacterial agents, lipophilicity governs the ability of a compound to traverse the bacterial cell membrane to reach its intracellular target.[3][4]

• Too Low Lipophilicity (Low LogP): The compound may be highly soluble in the aqueous extracellular environment but unable to efficiently penetrate the lipid-rich bacterial membrane, resulting in poor activity.

• Too High Lipophilicity (High LogP): The compound may become sequestered within the lipid bilayer of the membrane, preventing it from reaching its target in the cytoplasm.[4] High lipophilicity can also lead to issues like poor aqueous solubility and nonspecific toxicity.[5][6]

Therefore, a finely tuned lipophilicity is often required for optimal antibacterial activity, creating a "sweet spot" that balances membrane permeability with sufficient aqueous solubility and target engagement.

Core Concepts: MIC and cLogP

Minimum Inhibitory Concentration (MIC): The MIC is the lowest concentration of an antimicrobial agent that prevents the visible growth of a microorganism after overnight incubation.[7] It is the gold-standard metric for quantifying the potency of an antibacterial compound in vitro.

Calculated LogP (cLogP): This is a computationally derived prediction of a molecule's octanol-water partition coefficient.[8] Due to the time-consuming nature of experimental LogP determination (e.g., the shake-flask method), cLogP values are widely used in early-stage drug discovery for rapid, high-throughput assessment of compound libraries.[9][10] Various calculation methods exist, often based on atomic contributions or fragment-based approaches.[8][9]

The MIC vs. cLogP Correlation in Pyridine-2-Methylamines

Research into pyridine-2-methylamine derivatives as potential antitubercular agents has revealed a direct and positive correlation between lipophilicity and activity.[11] In a key study, as the cLogP values of the synthesized compounds increased, the corresponding MIC values against Mycobacterium tuberculosis (Mtb) decreased, indicating more potent activity.[11]

Specifically, it was observed that compounds with cLogP values greater than 6.8 consistently exhibited potent activity, with MIC values below 1 µg/mL.[11] This strong positive correlation suggests that for this particular chemical scaffold and bacterial target, higher lipophilicity is beneficial for enhancing membrane permeability to reach the intracellular target, MmpL3.[11] This relationship is a critical piece of the SAR, guiding chemists to design more lipophilic analogs to improve potency.

Data Presentation: MIC and cLogP for Representative Pyridine-2-Methylamines

The following table summarizes data for a selection of pyridine-2-methylamine analogs, illustrating the observed correlation. Note that a lower MIC value signifies higher antibacterial potency.

Compound ID	R² Substituent	cLogP	MIC (µg/mL)
35	Phenyl	5.86	2
52	Isobutyl	6.54	1
53	tert-Butyl	6.84	0.5
54	Cyclohexyl	6.96	0.25
49	Nitro	5.43	64
50	Bromo	6.12	4
51	Trifluoromethyl	6.01	8

Data synthesized from a study on antitubercular agents.[11] cLogP was calculated using ChemBioDraw Ultra 20.0.[11]

This data clearly shows that increasing the lipophilicity of the R² substituent (e.g., from phenyl to cyclohexyl) leads to a corresponding decrease in the MIC value. Conversely, the introduction of more polar or electron-withdrawing groups that decrease lipophilicity (e.g., nitro) results in a significant loss of activity.[11]

Experimental and Computational Protocols

Protocol 1: Determination of MIC via Broth Microdilution

This protocol is based on the standardized methods outlined by the Clinical and Laboratory Standards Institute (CLSI).[7][12][13] The broth microdilution method is a quantitative technique used to determine the MIC of an antimicrobial agent against a specific bacterium.[7]

Causality Behind Choices:

• Mueller-Hinton Broth (MHB): This is the standard medium for routine susceptibility testing of non-fastidious aerobic bacteria as it has good batch-to-batch reproducibility and low levels of inhibitors.

• 0.5 McFarland Standard: Standardizing the initial bacterial inoculum is critical for reproducibility. This turbidity standard corresponds to approximately 1.5 x 10⁸ CFU/mL, ensuring the final inoculum density is consistent for every test.

• Two-Fold Serial Dilutions: This method allows for the precise determination of the MIC by testing a logarithmic range of concentrations.

Workflow Diagram: MIC Determination

Caption: Workflow for determining Minimum Inhibitory Concentration (MIC).

Step-by-Step Methodology:

• Compound Preparation: Prepare a stock solution of the test compound in a suitable solvent (e.g., DMSO). Perform two-fold serial dilutions in cation-adjusted Mueller-Hinton Broth (MHB) directly in a 96-well microtiter plate.

• Inoculum Preparation: From a fresh agar plate (18-24 hours growth), select 3-5 colonies of the test bacterium. Suspend them in sterile saline to match the turbidity of a 0.5 McFarland standard.

• Inoculum Dilution: Dilute the standardized suspension in MHB to achieve a final concentration of approximately 5 x 10⁵ colony-forming units (CFU)/mL in each well.

• Inoculation: Add the diluted bacterial inoculum to each well of the microtiter plate containing the compound dilutions.

• Controls (Self-Validation):

  • Growth Control: Include wells with inoculum and broth but no compound to ensure the bacteria are viable.

  • Sterility Control: Include wells with broth only to check for contamination.

• Incubation: Incubate the plate at 35°C for 18-24 hours in ambient air.[14]

• Reading the MIC: After incubation, determine the MIC by visually inspecting the plates. The MIC is the lowest concentration of the compound at which there is no visible turbidity or growth.[7]

Protocol 2: Calculation of cLogP

Numerous software packages and online tools can calculate cLogP based on a molecule's chemical structure. These tools work by deconstructing the molecule into fragments or atoms and summing their individual contributions to lipophilicity.[8][9]

Recommended Tools:

• ChemBioDraw/ChemOffice

• DataWarrior[6]

• Online platforms like the Osiris Property Explorer[8]

Step-by-Step Methodology (Using a typical software tool):

• Input Structure: Draw the chemical structure of the pyridine-2-methylamine derivative using the software's chemical editor or import it from a standard file format (e.g., .mol, SMILES).

• Select Calculation: Navigate to the "Analysis" or "Properties" menu and select the option to calculate molecular properties, ensuring "LogP" or "cLogP" is selected.

• Execute Calculation: Run the calculation. The software will apply its algorithm (e.g., atom-based contributions) to predict the LogP value.

• Record Value: Record the calculated cLogP value for the structure. This value can now be plotted against the experimentally determined MIC value to analyze the correlation.

Interpreting the Correlation: A Logical Framework

The relationship between lipophilicity and biological activity is often not linear but parabolic. However, within a specific range of cLogP values for a given chemical series, a linear correlation may be observed, as is the case with the cited pyridine-2-methylamine study.[11]

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Safety & Regulatory Compliance

A Senior Application Scientist's Guide to the Proper Disposal of N-Butylpyridine-2-methylamine

As researchers and drug development professionals, our commitment to safety extends beyond the bench; it is ingrained in the entire lifecycle of the chemicals we handle, from procurement to disposal. N-Butylpyridine-2-methylamine, a substituted pyridine derivative, requires meticulous handling due to its presumed hazardous properties, based on the profiles of analogous amine and pyridine compounds. This guide provides a comprehensive, step-by-step protocol for its safe disposal, ensuring the protection of laboratory personnel, the integrity of your facility, and environmental compliance.

Hazard Assessment: Understanding the "Why" Behind the Protocol

Therefore, N-Butylpyridine-2-methylamine must be treated as a hazardous chemical waste . The procedures outlined below are designed to mitigate risks such as flammability, corrosivity, and toxicity. Adherence is not merely procedural; it is a critical safety imperative.

Personal Protective Equipment (PPE): Your First Line of Defense

Before handling any waste containing N-Butylpyridine-2-methylamine, wearing the appropriate PPE is mandatory.[5] All handling and waste consolidation must occur within a certified chemical fume hood to minimize inhalation exposure.[5]

PPE Category	Specification	Rationale
Eye Protection	Chemical safety goggles or a face shield.[6]	Protects against splashes that can cause severe eye damage or irritation.[3][4]
Hand Protection	Chemical-resistant gloves (e.g., butyl rubber).[6]	Prevents skin contact, as the substance is presumed to be toxic and corrosive.[3][7]
Body Protection	A flame-retardant, fully-buttoned lab coat.	Protects against skin exposure and provides a barrier in case of splashes or small fires.
Respiratory	Work conducted in a chemical fume hood.[5]	Prevents inhalation of potentially harmful or irritating vapors.[3]

The Disposal Workflow: A Step-by-Step Protocol

The proper disposal of N-Butylpyridine-2-methylamine is a systematic process. The goal is to safely collect, store, and transfer the waste to a licensed disposal facility, which will typically use high-temperature incineration for final destruction.[1]

Step 1: Waste Identification and Segregation

The foundational step is to correctly identify and segregate the waste stream.

• Identify: Classify any material—pure substance, solutions, or contaminated labware—containing N-Butylpyridine-2-methylamine as hazardous waste.[5]

• Segregate: It is critical to keep this amine waste separate from other chemical wastes to prevent dangerous reactions.[8] Do not mix with acids, strong oxidizing agents, or halogenated solvents.[8][9] Keeping waste streams separate simplifies the disposal process for your institution's Environmental Health and Safety (EHS) department or a licensed contractor.[5]

Step 2: Containerization

Choosing the correct container is essential for safe storage and transport.

• Material Compatibility: Use a dedicated, chemically compatible container, such as high-density polyethylene (HDPE), with a secure, leak-proof lid.[5] Do not use metal containers for corrosive waste.[10]

• Condition: Ensure the container is in good condition, free from cracks or damage.[5]

• Waste Type: Use separate, clearly designated containers for liquid waste (e.g., solutions) and solid waste (e.g., contaminated gloves, weigh boats, absorbent pads).[5]

Step 3: Labeling

Proper labeling is a regulatory requirement and prevents accidental misuse.

• Primary Label: From the moment the first drop of waste is added, the container must be labeled with the words "HAZARDOUS WASTE" .[5][10]

• Content Identification: Clearly list all chemical constituents by their full name, including solvents, and their approximate concentrations.[5] For this specific waste, the primary component is "N-Butylpyridine-2-methylamine."

Step 4: Storage

Accumulated waste must be stored safely pending collection.

• Location: Store containers in a designated satellite accumulation area (SAA) near the point of generation.[10] This area should be a cool, dry, and well-ventilated space.[8][11]

• Incompatibles: Keep the waste container away from incompatible substances like acids and oxidizing agents.[8][9]

• Ignition Sources: Store away from direct sunlight, heat, sparks, and open flames.[8][11]

• Closure: Containers must be tightly capped at all times, except when adding waste.[10]

Step 5: Final Disposal

Under no circumstances should N-Butylpyridine-2-methylamine or its waste be disposed of down the drain or in regular trash.[5][8]

• Arrange Collection: Once the container is full or has reached the storage time limit set by your institution (often not exceeding one year), arrange for its collection.[5]

• Professional Service: Contact your institution's Environmental Health and Safety (EHS) department or a licensed hazardous waste disposal contractor for pickup and final disposal.[5][8] These services are equipped to handle and transport hazardous materials according to strict regulations.[8]

Visualizing the Disposal Workflow

The following diagram illustrates the decision-making process for the proper disposal of N-Butylpyridine-2-methylamine.

Caption: A flowchart detailing the required steps for safe waste management.

Emergency Procedures: Preparedness for the Unexpected

Accidents can happen despite the most stringent precautions. Being prepared is crucial.

• Spills:

  • Small Spill (in a fume hood): If you are trained to handle it, absorb the spill with an inert, dry material (e.g., vermiculite, sand).[9] Collect the absorbent material and debris into a sealed, properly labeled hazardous waste container.[9][11]

  • Large Spill (outside a fume hood): Immediately evacuate and secure the area. Alert others and contact your institution's emergency response team (e.g., EHS) and/or call 911.[9]

• Accidental Exposure:

  • Eye Contact: Immediately flush eyes with copious amounts of water at an emergency eyewash station for at least 15 minutes.[9][11] Seek immediate medical attention.

  • Skin Contact: Take off all contaminated clothing immediately. Rinse the affected skin area with plenty of water.[4] Seek immediate medical attention.

  • Inhalation: Move the affected person to fresh air. Seek immediate medical attention.

  • Ingestion: Do NOT induce vomiting.[12] Rinse the mouth with water and seek immediate medical attention.[3]

References

• Amine Disposal For Businesses. Collect and Recycle. Available at: [Link]

• Chapter 7 Chemical Disposal Procedures. University of Wisconsin–Madison BME Shared Labs. Available at: [Link]

• Production, Import, Use, and Disposal of Pyridine. Agency for Toxic Substances and Disease Registry (ATSDR). Available at: [Link]

• N-butylpyridine-2-methylamine Safety Data Sheet. XiXisys.com. Available at: [Link]

• Regulations and Guidelines Applicable to Pyridine. National Center for Biotechnology Information (NCBI). Available at: [Link]

• n-BUTYLAMINE AR Safety Data Sheet. Loba Chemie. Available at: [Link]

• Standard Operating Procedure for Methylamine. Washington State University. Available at: [Link]

• Guidelines: Handling and Disposal of Chemicals. Purdue University College of Engineering. Available at: [Link]

• Standard Operating Procedure for Pyridine. Washington State University. Available at: [Link]

• Toxicological Profile for Pyridine. Agency for Toxic Substances and Disease Registry (ATSDR). Available at: [Link]

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Safeguarding Your Research: A Practical Guide to Personal Protective Equipment for Handling N-Butylpyridine-2-methylamine

In the dynamic landscape of pharmaceutical and chemical research, the safe handling of novel compounds is paramount. N-Butylpyridine-2-methylamine, a substituted pyridine derivative, represents a class of compounds with significant potential in drug discovery and development. However, its structural similarity to both pyridines and aliphatic amines necessitates a cautious and well-informed approach to laboratory safety. This guide provides an in-depth, experience-driven framework for selecting and using Personal Protective Equipment (PPE) when working with N-Butylpyridine-2-methylamine, ensuring the protection of researchers and the integrity of your work.

Core Principles of Protection: A Risk-Based Approach

The selection of PPE should not be a one-size-fits-all approach. It must be tailored to the specific experimental conditions, including the quantity of the substance being handled, its concentration, and the potential for aerosolization. Always conduct a thorough risk assessment before beginning any new procedure.

Our immediate goals for PPE are to prevent contact with:

• Eyes: To prevent splashes and vapors that could cause serious irritation or damage.

• Skin: To avoid direct contact that may lead to irritation, and to prevent absorption of the chemical into the body.

• Respiratory System: To protect against the inhalation of potentially harmful vapors or aerosols.

Essential Personal Protective Equipment Ensemble

Based on the known hazards of related compounds, the following PPE is recommended when handling N-Butylpyridine-2-methylamine.

PPE Category	Specific Recommendations	Rationale
Eye and Face Protection	Chemical splash goggles conforming to ANSI Z87.1 or equivalent standards. A full-face shield worn over goggles is required when there is a significant risk of splashing.	Protects against direct liquid splashes and irritating vapors which can cause serious eye damage.[1][3]
Hand Protection	Nitrile or neoprene gloves. Butyl rubber gloves may also be suitable. Latex gloves are not recommended due to their poor chemical resistance to many organic compounds.[1][6]	Provides a crucial barrier against skin contact. It is imperative to check the glove manufacturer's compatibility chart for breakthrough times with similar chemicals. Double-gloving can provide an additional layer of protection.
Skin and Body Protection	A chemical-resistant lab coat, fully buttoned. For larger quantities or procedures with a high splash potential, chemical-resistant aprons or coveralls should be worn.	Protects the skin on the arms and body from accidental contact.[3][7]
Respiratory Protection	All work with N-Butylpyridine-2-methylamine should be conducted in a certified chemical fume hood to minimize inhalation exposure.[1][2] If a fume hood is not available or ventilation is inadequate, a NIOSH-approved respirator with an organic vapor cartridge is necessary.	Amines and pyridines can have volatile and harmful vapors.[2][4] Proper respiratory protection is critical to prevent inhalation, which can lead to respiratory irritation and other systemic effects.

Procedural Discipline: Donning, Doffing, and Disposal

The effectiveness of PPE is as much about its correct use as it is about its selection. Follow a strict protocol for putting on (donning) and taking off (doffing) your equipment to prevent cross-contamination.

Step-by-Step PPE Protocol

• Donning Sequence:

  • Lab Coat: Put on your lab coat and fasten all buttons.

  • Respirator (if required): Perform a seal check to ensure a proper fit.

  • Eye and Face Protection: Put on your chemical splash goggles, followed by a face shield if necessary.

  • Gloves: Don your gloves, ensuring the cuffs are pulled over the sleeves of your lab coat.

• Doffing Sequence (to be performed in a designated area):

  • Gloves: Remove gloves using a technique that avoids touching the outside of the glove with your bare hands.

  • Lab Coat: Remove your lab coat, turning it inside out as you do so to contain any contamination.

  • Face Shield and Goggles: Remove your face shield and then your goggles.

  • Respirator (if used): Remove your respirator.

  • Hand Hygiene: Wash your hands thoroughly with soap and water.

Disposal Plan

All disposable PPE, including gloves and any contaminated wipes or absorbent materials, should be considered hazardous waste.

• Collection: Place all used disposable PPE into a designated, clearly labeled, and sealed waste container.

• Storage: Store the waste container in a well-ventilated area, away from incompatible materials.

• Disposal: Dispose of the hazardous waste according to your institution's and local environmental regulations. Never dispose of contaminated materials in the regular trash.

Visualizing the Workflow: PPE Decision Making

The following diagram illustrates the decision-making process for selecting the appropriate level of PPE based on the nature of the experimental work.

Caption: Decision workflow for selecting appropriate PPE.

Conclusion: Fostering a Culture of Safety

Handling chemicals like N-Butylpyridine-2-methylamine, for which specific hazard data is limited, requires a proactive and informed safety culture. By understanding the risks associated with related chemical classes and implementing a robust PPE plan, researchers can protect themselves and their colleagues while advancing their scientific endeavors. Always prioritize safety, and when in doubt, err on the side of caution by selecting a higher level of protection.

References

• Vertex AI Search. How to Handle Amines Safely in Industrial Environments: A Comprehensive Guide. Accessed January 16, 2026.
• Post Apple Scientific. Handling Pyridine: Best Practices and Precautions. Published March 12, 2024.
• Diplomata Comercial. Amine Usage Guidelines for High-Purity Amines in Industry. Accessed January 16, 2026.
• Vertex AI Search. Personal Protective Equipment (PPE) Requirements for Workers Handling Ammonia. Published July 9, 2025.
• Post Apple Scientific. 12 Safety Precautions To Follow When Handling Pyridine. Published October 1, 2024.
• Thermo Fisher Scientific.
• Washington State University. Standard Operating Procedure for Pyridine. Accessed January 16, 2026.
• Benchchem.

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• 2. 12 Safety Precautions To Follow When Handling Pyridine [postapplescientific.com]
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